Sodium d-glucuronate monohydrate

Core Science & Biosynthesis

Structural Dynamics and Formulation Strategies: D-Glucuronic Acid vs. Sodium D-Glucuronate Monohydrate

Executive Summary

In the realm of Phase II drug metabolism and pharmacokinetic modeling, glucuronic acid is an indispensable molecule. It serves as the primary conjugating moiety in the glucuronidation pathway, transforming lipophilic xenobiotics into highly water-soluble metabolites for biliary and renal excretion[1]. However, when translating in vivo biology to in vitro assays and pharmaceutical formulations, the specific chemical form of the molecule dictates experimental success.

This whitepaper dissects the critical physicochemical differences between the free acid (D-glucuronic acid ) and its stabilized salt (sodium D-glucuronate monohydrate ). By understanding the thermodynamic vulnerabilities of the free acid—specifically its propensity for spontaneous lactonization—researchers can make informed, causality-driven decisions that ensure formulation stability, assay reproducibility, and reliable drug delivery.

Physicochemical Profiling & The Lactonization Challenge

To design robust experimental systems, we must first analyze the fundamental properties of both molecular forms.

Quantitative Comparison

Parameter	D-Glucuronic Acid (Free Acid)	Sodium D-Glucuronate Monohydrate
CAS Number	6556-12-3[2]	207300-70-7[3]
Molecular Weight	194.14 g/mol [4]	234.14 g/mol [3][5]
Molecular Formula	C₆H₁₀O₇[4]	C₆H₁₁NaO₈[3]
Solution pH	~3.2 (Weakly acidic)[4][6]	6.0 - 8.0 (Near neutral)[5]
Aqueous Stability	Low (Prone to 3,6-lactonization)[4][7]	High (Resists lactonization)[5][8]
Primary Application	Chemical synthesis precursor	Drug formulation, cell culture[5][8]

The Causality of Instability: Acid-Catalyzed Lactonization

D-glucuronic acid is a uronic acid characterized by a carboxylic acid group at the C6 position, possessing a pKa of approximately 3.2[4]. When the free acid is dissolved in water, it lowers the pH of the solution. This acidic microenvironment acts as a catalyst for an intramolecular esterification reaction between the C6 carboxyl group and the C3 hydroxyl group, leading to the formation of D-glucurono-3,6-lactone [4][7].

Why this matters: The formation of this lactone impurity depletes the pool of active glucuronate anions. If you use the free acid in a biological assay, the effective concentration of the active moiety becomes a moving target, destroying experimental reproducibility.

Conversely, sodium D-glucuronate monohydrate provides a pre-neutralized, thermodynamically stable alternative. The sodium cation stabilizes the carboxylate group, while the monohydrate water molecule locks the crystal lattice, preventing spontaneous dehydration. Upon dissolution, it yields a near-neutral pH (6.0–8.0)[5], completely arresting the acid-catalyzed lactonization pathway and enhancing overall drug stability[5][8].

Biological Imperative: The Glucuronidation Pathway

In vivo, the body does not utilize free D-glucuronic acid directly for detoxification. Instead, it synthesizes a high-energy donor molecule: UDP-glucuronic acid [9].

The glucuronidation process is a bi-substrate reaction catalyzed by UDP-glucuronosyltransferases (UGTs), a family of membrane-bound enzymes[9]. UGTs transfer the glucuronate moiety from UDP-glucuronic acid to a target xenobiotic (aglycone), releasing Uridine Diphosphate (UDP) and forming a highly polar β-D-glucuronide conjugate[1][9]. Supplying stable sodium D-glucuronate in cell culture models ensures that the cellular machinery has a reliable, non-degrading precursor pool to synthesize UDP-glucuronic acid.

Phase II Glucuronidation: Glucose-6-Phosphate to Glucuronide Conjugate.

Experimental Workflows: Formulating Stable Glucuronate Solutions

To ensure absolute reliability in pharmacokinetic screening or cell culture media supplementation, protocols must be designed as self-validating systems . The following methodology details the preparation of a 100 mM stock solution using the sodium salt, with a built-in analytical feedback loop to guarantee the absence of lactone impurities.

Protocol: Preparation and Validation of 100 mM Sodium D-Glucuronate Stock

• Step 1: Gravimetric Analysis. Accurately weigh 2.34 g of Sodium D-glucuronate monohydrate (MW = 234.14 g/mol )[3]. Rationale: Using the monohydrate salt rather than the anhydrous free acid prevents the rapid pH drop that induces spontaneous lactonization.

• Step 2: Buffered Dissolution. Dissolve the powder in 80 mL of 10 mM HEPES buffer (pH 7.4). Once fully dissolved, bring the final volume to 100 mL using double-distilled water (ddH₂O). Rationale: While the sodium salt naturally yields a stable pH of 6.0-8.0[5], utilizing a HEPES buffer ensures absolute physiological parity and prevents any micro-environmental pH shifts during dissolution that could stress cultured hepatocytes.

• Step 3: Sterile Filtration. Pass the solution through a 0.22 µm Polyethersulfone (PES) syringe filter inside a biosafety cabinet. Rationale: PES exhibits exceptionally low protein and drug binding characteristics, ensuring no loss of the highly polar glucuronate anion during sterilization.

• Step 4: Self-Validating QC (HPLC-UV). Before releasing the batch for downstream assays, extract a 10 µL aliquot and run it on an HPLC system equipped with a UV detector (210 nm) or Refractive Index (RI) detector[4]. Rationale: You must confirm the presence of a single, sharp glucuronate peak and the absolute absence of the D-glucurono-3,6-lactone peak. If lactone is detected (>0.5% area under the curve), the batch must be discarded. This closed-loop validation guarantees that your downstream biological data is not skewed by degraded precursors.

Self-validating workflow for stable sodium D-glucuronate formulation.

Analytical Methodologies for Structural Confirmation

For rigorous quality control, relying solely on pH is insufficient. Advanced analytical methods must be employed to profile related substances and impurities[4]:

• High-Performance Liquid Chromatography (HPLC): Utilizing refractive index (RI) or UV detection is the gold standard for assaying glucuronic acid derivatives and quantifying the D-glucurono-3,6-lactone impurity[4].

• Nuclear Magnetic Resonance (NMR): Proton and Carbon-13 NMR spectroscopy can be utilized for absolute structural confirmation, easily distinguishing between the open-chain carboxylate anion and the cyclic lactone rings[4][7].

Conclusion

The distinction between D-glucuronic acid and sodium D-glucuronate monohydrate extends far beyond basic nomenclature; it is a matter of thermodynamic stability and experimental integrity. By defaulting to the sodium salt monohydrate for all aqueous formulations and in vitro assays, researchers bypass the acid-catalyzed lactonization trap. Coupling this material selection with self-validating QC protocols ensures that pharmacokinetic models and drug formulations remain robust, reproducible, and scientifically sound.

Sources

• 1. Glucuronidation: Driving Factors and Their Impact on Glucuronide Disposition - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Page loading... [wap.guidechem.com]
• 3. CAS RN 207300-70-7 | Fisher Scientific [fishersci.com]
• 4. veeprho.com [veeprho.com]
• 5. 207300-70-7 ,Sodium-D-glucuronate,CAS:207300-70-7 [chemsynlab.com]
• 6. Showing Compound D-Glucuronic acid (FDB006716) - FooDB [foodb.ca]
• 7. researchgate.net [researchgate.net]
• 8. CAS 207300-70-7: D-glucuronic acid, sodium salt monohydrate [cymitquimica.com]
• 9. researchgate.net [researchgate.net]

The Solubility Profile of Sodium D-Glucuronate Monohydrate: A Comparative Analysis in Aqueous and Ethanolic Systems

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

A comprehensive understanding of a compound's solubility is a cornerstone of successful pharmaceutical development, influencing everything from formulation strategies to bioavailability. This technical guide provides an in-depth analysis of the solubility profile of sodium D-glucuronate monohydrate, a crucial molecule in bioconjugation and drug delivery, by comparing its behavior in two fundamental solvents: water and ethanol. Due to the limited availability of comprehensive, temperature-dependent solubility data for sodium D-glucuronate monohydrate in the public domain, this guide will leverage a detailed dataset for the structurally analogous compound, sodium gluconate, to illustrate the core principles and experimental methodologies. This approach provides a robust framework for understanding the physicochemical properties that govern the solubility of these important sugar acid salts.

Introduction: The Critical Role of Solubility in Pharmaceutical Sciences

The solubility of an active pharmaceutical ingredient (API) or an excipient is a critical physicochemical parameter that dictates its dissolution rate, and consequently, its absorption and bioavailability. For a highly water-soluble compound like sodium D-glucuronate monohydrate, understanding its behavior in different solvent systems is paramount for various applications, including:

• Formulation Development: The choice of solvent system is critical for developing stable and effective liquid dosage forms.

• Crystallization and Purification: Solubility data is essential for designing and optimizing crystallization processes to control particle size and purity.

• Bioprocessing: In bioconjugation reactions where sodium D-glucuronate may be a reactant or a product, its solubility in mixed aqueous-organic solvents can significantly impact reaction kinetics and product recovery.

This guide will delve into the solubility of sodium D-glucuronate monohydrate, with a focus on the contrasting effects of a polar protic solvent (water) and a less polar protic solvent (ethanol).

Physicochemical Properties of Sodium D-Glucuronate Monohydrate

Sodium D-glucuronate monohydrate is the sodium salt of D-glucuronic acid, a naturally occurring substance in the body involved in the glucuronidation pathway for detoxifying and eliminating various compounds. Its structure, rich in hydroxyl and carboxyl groups, imparts a high degree of polarity, making it readily soluble in water.[1][2]

Property	Value	Source
Molecular Formula	C6H9NaO7·H2O
Molecular Weight	234.14 g/mol
Appearance	White to off-white crystalline powder	[3]
Melting Point	137-141 °C	[4]

While qualitatively described as "highly soluble in water"[1], quantitative, temperature-dependent data is scarce in publicly available literature. To provide a meaningful and data-driven analysis, this guide will utilize the comprehensive solubility data of sodium gluconate as a close structural analog. The primary structural difference is the presence of a carboxylate group at the C6 position in glucuronate, versus a primary alcohol in gluconate. Both are sodium salts of sugar acids with multiple hydroxyl groups, and thus their solubility trends in polar solvents are expected to be very similar.

Comparative Solubility Profile: Water vs. Ethanol

The solubility of a solute is governed by the principle of "like dissolves like." The polarity and hydrogen bonding capabilities of both the solute and the solvent are the primary drivers of the dissolution process.

Solubility in Water

Water, a highly polar solvent with extensive hydrogen bonding networks, is an excellent solvent for polar compounds like sodium D-glucuronate monohydrate. The dissolution process involves the disruption of the crystal lattice of the solute and the hydrogen bonding network of water, followed by the formation of new, energetically favorable interactions between the solute ions and water molecules (hydration).

Solubility in Ethanol

Ethanol is also a polar protic solvent, but its polarity is significantly lower than that of water due to the presence of the ethyl group. While it can engage in hydrogen bonding, its capacity is less than that of water. Consequently, the solubility of highly polar, ionic compounds like sodium D-glucuronate monohydrate is expected to be considerably lower in ethanol.

Quantitative Analysis: A Case Study with Sodium Gluconate

The following data, adapted from the work of Pedrosa and Serrano (2000) on sodium gluconate, provides a quantitative illustration of these principles.[5][6] The study measured the solubility of sodium gluconate in water and various ethanol-water mixtures across a temperature range of 10°C to 50°C.

Table 1: Solubility of Sodium Gluconate in Water at Various Temperatures

Temperature (°C)	Solubility ( g/100g Water)
10	48.5
20	54.2
30	60.5
40	67.8
50	75.8
(Data adapted from Pedrosa, A., & Serrano, M. L. (2000). Solubilities of Sodium Gluconate in Water and in Aqueous Solutions of Ethanol and Methanol. Journal of Chemical & Engineering Data, 45(4), 740-742.)[5]

Table 2: Solubility of Sodium Gluconate in Ethanol-Water Mixtures at 25°C

Ethanol Concentration (g ethanol/g water)	Solubility ( g/100g Solvent Mixture)
0.0	57.3
0.2	41.2
0.4	29.8
0.6	21.6
0.8	15.7
1.0	11.4
1.2	8.3
(Data calculated from Pedrosa, A., & Serrano, M. L. (2000).)[5]

As the data clearly indicates, the solubility of sodium gluconate in water increases significantly with temperature. Conversely, the addition of ethanol to water drastically reduces its solubility. This trend is expected to be mirrored by sodium D-glucuronate monohydrate due to their structural similarities.

Experimental Determination of Solubility: The Shake-Flask Method

The "gold standard" for determining equilibrium solubility is the shake-flask method. This technique involves agitating an excess of the solid compound in the solvent of interest at a constant temperature until equilibrium is reached. The concentration of the dissolved compound in the supernatant is then determined analytically.

Rationale Behind the Shake-Flask Method

The core principle of the shake-flask method is to establish a thermodynamic equilibrium between the undissolved solid and the dissolved solute in a saturated solution. Continuous agitation ensures that the system reaches this equilibrium state efficiently. By using an excess of the solid, we can be confident that the resulting solution is indeed saturated.

Step-by-Step Protocol for Solubility Determination

The following is a detailed protocol for determining the solubility of sodium D-glucuronate monohydrate in water and ethanol, based on the principles of the shake-flask method.[2][7]

Materials and Equipment:

• Sodium D-glucuronate monohydrate (analytical grade)

• Deionized water

• Anhydrous ethanol (analytical grade)

• Thermostatic shaker bath

• Calibrated thermometer

• Analytical balance

• Volumetric flasks and pipettes

• Syringe filters (e.g., 0.45 µm PTFE)

• Centrifuge (optional)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., Refractive Index Detector - RID) or a validated UV-Vis spectrophotometric method.

Procedure:

• Preparation of Solvent Systems: Prepare the desired solvent systems (e.g., pure water, pure ethanol, and various ethanol-water mixtures by weight).

• Sample Preparation: Accurately weigh an excess amount of sodium D-glucuronate monohydrate into several screw-capped glass vials. The amount should be sufficient to ensure a solid phase remains at equilibrium.

• Addition of Solvent: Add a precise volume or weight of the respective solvent to each vial.

• Equilibration: Place the vials in a thermostatic shaker bath set to the desired temperature (e.g., 25°C). Agitate the vials at a constant speed for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached. It is advisable to conduct preliminary experiments to determine the time required to reach equilibrium.

• Phase Separation: After the equilibration period, allow the vials to stand undisturbed in the thermostatic bath for a sufficient time to allow the excess solid to settle.

• Sample Withdrawal and Filtration: Carefully withdraw an aliquot of the supernatant using a syringe. Immediately filter the aliquot through a syringe filter into a clean vial. This step is crucial to remove any undissolved solid particles. Alternatively, centrifugation can be used to separate the solid phase before taking the supernatant.

• Dilution: Accurately dilute the filtered saturated solution with the appropriate solvent to a concentration that falls within the linear range of the analytical method.

• Quantification: Analyze the diluted samples using a validated analytical method (e.g., HPLC-RID) to determine the concentration of sodium D-glucuronate monohydrate.

• Calculation: Calculate the solubility in the desired units (e.g., mg/mL, g/100g of solvent) based on the measured concentration and the dilution factor.

Visualizing the Experimental Workflow

The following diagram illustrates the key steps in the shake-flask solubility determination workflow.

Caption: Workflow for Shake-Flask Solubility Determination.

Mechanistic Insights and Predictive Models

The observed solubility trends can be explained by considering the intermolecular forces at play. In water, the strong ion-dipole interactions between the sodium and carboxylate ions and water molecules, along with extensive hydrogen bonding between the hydroxyl groups and water, lead to high solubility.

The addition of ethanol introduces a less polar component to the solvent system. The ethyl groups in ethanol cannot participate in hydrogen bonding and create a less favorable environment for the highly polar sodium D-glucuronate monohydrate. This disruption of the favorable hydration shell around the ions leads to a decrease in solubility.

For predictive purposes in mixed solvent systems, several cosolvency models can be employed. The Jouyban-Acree model is a widely used and accurate model for correlating the solubility of drugs in mixed solvents.[8]

Conclusion and Future Directions

This technical guide has provided a comprehensive overview of the solubility profile of sodium D-glucuronate monohydrate in water and ethanol. While direct quantitative data for this specific compound is limited, the use of sodium gluconate as a structural analog offers valuable insights into its expected behavior. The solubility is high in water and decreases significantly with the addition of ethanol, a trend that is consistent with the principles of intermolecular forces.

For drug development professionals, a thorough experimental determination of the solubility of sodium D-glucuronate monohydrate under various conditions (temperature, pH, and in different solvent systems) is highly recommended. The detailed shake-flask protocol provided in this guide serves as a robust starting point for such investigations. Future work should focus on generating and publishing comprehensive solubility data for sodium D-glucuronate monohydrate to fill the current knowledge gap and further aid in its application in pharmaceutical sciences.

References

• Acree, W. E. (2025). Effect of Ethanol on the Solubility and Apparent Specific Volume of Sodium Sulfadiazine in Aqueous Mixtures. MDPI. [Link]

• Pedrosa, A., & Serrano, M. L. (2000). Solubilities of Sodium Gluconate in Water and in Aqueous Solutions of Ethanol and Methanol. Journal of Chemical & Engineering Data, 45(4), 740-742. [Link]

• Carl ROTH. (2024, March 2). Safety Data Sheet: D-Glucuronic acid sodium salt monohydrate. [Link]

• U.S. EPA. (2018, August 31). MALTOL LACTONE: DETERMINATION OF WATER SOLUBILITY USING THE SHAKE FLASK METHOD. Regulations.gov. [Link]

• Zarghampour, A., et al. (2024, February 15). A Description on the Shake-Flask and Laser Monitoring-Based Techniques for Determination of the Drug's Solubility. Pharmaceutical Sciences. [Link]

• Jouyban, A., et al. (2021, December 28). Solubility Study of Acetylsalicylic Acid in Ethanol + Water Mixtures: Measurement, Mathematical Modeling, and Stability Discussion. PMC. [Link]

Sources

• 1. D-Glucuronic acid sodium salt monohydrate | TargetMol [targetmol.com]
• 2. Solubility Study of Acetylsalicylic Acid in Ethanol + Water Mixtures: Measurement, Mathematical Modeling, and Stability Discussion - PMC [pmc.ncbi.nlm.nih.gov]
• 3. carlroth.com:443 [carlroth.com:443]
• 4. D-Glucuronic acid sodium salt | 14984-34-0 [chemicalbook.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Solubilities of Sodium Gluconate in Water and in Aqueous Solutions of Ethanol and Methanol. | Article Information | J-GLOBAL [jglobal.jst.go.jp]
• 7. downloads.regulations.gov [downloads.regulations.gov]
• 8. mdpi.com [mdpi.com]

An In-depth Technical Guide to the Thermodynamic Stability of Sodium D-Glucuronate Monohydrate Crystals

Foreword: The Critical Role of Solid-State Stability in Drug Development

In the realm of pharmaceutical sciences, the journey of a molecule from a promising candidate to a reliable therapeutic is paved with rigorous characterization and analysis. Among the most critical parameters governing a drug substance's efficacy, safety, and shelf-life is its thermodynamic stability. This is particularly true for crystalline solids, whose physical form can profoundly influence bioavailability and manufacturability. This guide provides a comprehensive exploration of the thermodynamic stability of sodium D-glucuronate monohydrate, a compound of significant interest due to its role in bioconjugation and drug delivery.[1][2][3] As researchers, scientists, and drug development professionals, a deep understanding of the solid-state properties of this molecule is paramount for its successful application. We will delve into the theoretical underpinnings of stability, present robust experimental protocols for its assessment, and provide insights into the interpretation of the resulting data.

Introduction to Sodium D-Glucuronate Monohydrate: A Molecule of Interest

Sodium D-glucuronate is the sodium salt of D-glucuronic acid, a naturally occurring substance in the body that plays a crucial role in the detoxification of various compounds by conjugating with them to increase their water solubility and facilitate their excretion.[3][4] In pharmaceutical development, its monohydrate crystalline form is of particular importance. The presence of a water molecule within the crystal lattice can significantly impact the compound's physicochemical properties, including its solubility, dissolution rate, and stability.[5] Understanding the thermodynamics of this hydrated form is therefore not merely an academic exercise but a fundamental requirement for robust formulation design and regulatory compliance.

The potential for polymorphism—the ability of a substance to exist in two or more crystalline forms with different arrangements of molecules—and the possibility of dehydration or conversion to other hydrated states are key considerations.[6][7] Such transformations can have drastic consequences on the final drug product's performance. This guide will equip the reader with the necessary knowledge and methodologies to thoroughly characterize the thermodynamic stability of sodium D-glucuronate monohydrate.

The Cornerstone of Stability: A Thermodynamic Perspective

The thermodynamic stability of a crystalline solid refers to its energy state relative to other possible solid forms under a given set of conditions (temperature, pressure, and humidity). The most stable form will have the lowest Gibbs free energy. For a hydrate, the stability is intrinsically linked to the surrounding water activity (or relative humidity).

The relationship between the monohydrate and its potential anhydrous form can be visualized through a phase diagram. The point at which the two forms are in equilibrium at a given temperature is known as the transition temperature. Below this temperature, the hydrate is the more stable form, while above it, the anhydrous form is favored. Understanding this relationship is crucial for defining appropriate storage and handling conditions.

A Multi-faceted Approach to Stability Characterization

A comprehensive assessment of the thermodynamic stability of sodium D-glucuronate monohydrate necessitates the use of multiple analytical techniques.[8] Each technique provides a unique piece of the puzzle, and their combined application allows for a holistic understanding of the material's behavior. The most commonly employed methods include Powder X-ray Diffraction (PXRD), Thermal Analysis (Differential Scanning Calorimetry and Thermogravimetric Analysis), and Gravimetric Vapor Sorption.[7][9]

Powder X-ray Diffraction (PXRD): The Fingerprint of the Crystal

PXRD is an indispensable tool for solid-state characterization.[7] It provides a unique "fingerprint" of a crystalline material based on the diffraction of X-rays by the crystal lattice. Any change in the crystal structure, such as a polymorphic transformation or dehydration, will result in a different diffraction pattern.

• Sample Preparation: Gently grind a small amount of sodium D-glucuronate monohydrate powder to ensure a random orientation of the crystals.

• Instrument Setup: Utilize a powder diffractometer equipped with a copper X-ray source (Cu Kα radiation).

• Data Acquisition: Scan the sample over a 2θ range of approximately 2° to 40°. The scan rate and step size should be optimized to obtain a good signal-to-noise ratio.

• Data Analysis: The resulting diffractogram should be analyzed for the positions and intensities of the diffraction peaks. This pattern serves as the reference for the monohydrate form. To assess stability, the sample can be subjected to various stress conditions (e.g., elevated temperature or humidity) and the PXRD pattern re-measured to detect any changes.

Caption: Workflow for PXRD Analysis of Crystalline Form.

Thermal Analysis: Probing Stability Under Thermal Stress

Thermal analysis techniques, particularly Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA), are fundamental for understanding how a material behaves as a function of temperature.[6][7]

• Thermogravimetric Analysis (TGA): TGA measures the change in mass of a sample as it is heated. For a hydrate, this technique is crucial for determining the amount of water in the crystal lattice and the temperature at which dehydration occurs.

• Differential Scanning Calorimetry (DSC): DSC measures the difference in heat flow between a sample and a reference as a function of temperature. It can detect thermal events such as melting, crystallization, and solid-solid transitions. For sodium D-glucuronate monohydrate, DSC can reveal the energy associated with dehydration and any subsequent thermal events.

• Sample Preparation: Accurately weigh a small amount (typically 2-5 mg) of sodium D-glucuronate monohydrate into an aluminum pan.

• Instrument Setup: Place the sample pan and an empty reference pan into the DSC cell. For TGA, place the sample in the TGA furnace.

• Data Acquisition: Heat the sample at a constant rate (e.g., 10 °C/min) under a controlled atmosphere (typically nitrogen).

• Data Analysis:

  • TGA: The TGA curve will show a weight loss step corresponding to the loss of water. The stoichiometry of the hydrate can be calculated from this weight loss.

  • DSC: The DSC thermogram will show an endothermic peak corresponding to the dehydration event. The area under this peak can be used to calculate the enthalpy of dehydration.

Caption: Coupled TGA and DSC Analysis Workflow.

Gravimetric Vapor Sorption (GVS): The Impact of Humidity

GVS, also known as Dynamic Vapor Sorption (DVS), is a critical technique for understanding the hygroscopicity of a material and the stability of a hydrate as a function of relative humidity (RH).[6][8] It measures the change in mass of a sample as it is exposed to a controlled humidity environment at a constant temperature.

• Sample Preparation: Place a small, accurately weighed amount of sodium D-glucuronate monohydrate in the GVS instrument.

• Instrument Setup: Set the instrument to the desired temperature (e.g., 25 °C).

• Data Acquisition: Subject the sample to a pre-defined humidity program, typically starting from a low RH, stepping up to a high RH (e.g., 90%), and then stepping back down. The instrument will continuously monitor the sample's mass until equilibrium is reached at each RH step.

• Data Analysis: The resulting sorption-desorption isotherm is a plot of the change in mass versus RH. For a stable monohydrate, the isotherm should show minimal water uptake or loss over a wide range of RH. A significant weight loss at low RH would indicate dehydration, while a large uptake at high RH would suggest deliquescence or the formation of a higher hydrate.

Synthesizing the Data: A Holistic View of Stability

The true power of these techniques lies in their combined interpretation. For sodium D-glucuronate monohydrate, a stable crystalline form would be expected to exhibit the following characteristics:

Analytical Technique	Expected Result for a Stable Monohydrate	Interpretation
Powder X-ray Diffraction (PXRD)	A consistent and sharp diffraction pattern that does not change after storage under various conditions.	The crystalline structure is maintained, and no phase transitions have occurred.
Thermogravimetric Analysis (TGA)	A single, sharp weight loss step corresponding to the theoretical water content of the monohydrate (approximately 7.69%).	Confirms the presence of one molecule of water per molecule of sodium D-glucuronate.
Differential Scanning Calorimetry (DSC)	An endothermic event that correlates with the weight loss observed in TGA.	This endotherm represents the energy required to remove the water from the crystal lattice.
Gravimetric Vapor Sorption (GVS)	A relatively flat sorption-desorption isotherm over a wide range of relative humidity.	The material is not significantly hygroscopic and the monohydrate form is stable under typical ambient humidity conditions.

Any deviation from these expected results would warrant further investigation into potential polymorphism, the formation of other hydrated species, or an amorphous phase.

Concluding Remarks: Ensuring Product Quality Through Rigorous Stability Assessment

The thermodynamic stability of sodium D-glucuronate monohydrate is a critical quality attribute that must be thoroughly understood and controlled throughout the drug development process. A comprehensive characterization using a suite of analytical techniques, as outlined in this guide, provides the necessary data to establish its solid-state properties, define appropriate storage and handling conditions, and ultimately ensure the consistent quality and performance of the final drug product. The integration of data from PXRD, thermal analysis, and vapor sorption studies allows for a self-validating system of analysis, providing a high degree of confidence in the stability assessment. This rigorous, science-based approach is the bedrock of robust drug development and is essential for bringing safe and effective medicines to patients.

References

• Kruszynski, R., & Jensen, K. T. (2022). Pharmaceutical Hydrates Analysis—Overview of Methods and Recent Advances. Pharmaceuticals, 15(8), 951. [Link]

• Kruszynski, R., & Jensen, K. T. (2022). Pharmaceutical Hydrates Analysis—Overview of Methods and Recent Advances - PMC. National Center for Biotechnology Information. [Link]

• Thakral, S., & Thakral, N. K. (2013). Solid State Characterizations of Pharmaceutical Hydrates. ResearchGate. [Link]

• ZellBio GmbH. (n.d.). Sodium D-glucuronate. ZellBio GmbH. [Link]

• Watson International. (n.d.). Sodium-D-glucuronate monohydrate CAS 14984-34-0. Watson International. [Link]

• OMICS International. (n.d.). Solid State Characterization and Pharmaceutical Development. Journal of Analytical & Bioanalytical Techniques. [Link]

• PubChem. (n.d.). Sodium Glucuronate Hydrate. National Center for Biotechnology Information. [Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. Sodium Glucuronate|C6H9NaO7|Research Chemical [benchchem.com]
• 3. CAS 14984-34-0: Sodium D-glucuronate | CymitQuimica [cymitquimica.com]
• 4. CAS 207300-70-7: D-glucuronic acid, sodium salt monohydrate [cymitquimica.com]
• 5. rigaku.com [rigaku.com]
• 6. semanticscholar.org [semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. omicsonline.org [omicsonline.org]
• 9. Pharmaceutical Hydrates Analysis—Overview of Methods and Recent Advances - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Molecular Formula and Weight Determination of Sodium D-Glucuronate Monohydrate

Abstract

Sodium D-glucuronate, the sodium salt of D-glucuronic acid, is a pivotal intermediate in the glucuronidation pathway, a primary mechanism for the detoxification and excretion of drugs, metabolites, and xenobiotics in vivo.[1][2] Its high water solubility makes it an essential compound in pharmacology and drug development for enhancing the bioavailability and delivery of therapeutic agents.[1] For researchers and formulation scientists, an accurate understanding of its fundamental chemical properties, particularly its molecular weight, is critical for precise stoichiometric calculations, preparation of standard solutions, and regulatory documentation. This guide provides a first-principles approach to the determination of the molecular formula and the calculation of the molecular weight for Sodium D-glucuronate in its stable monohydrate form, grounding each step in authoritative chemical data.

Chemical Identity and Structural Formula

To perform an accurate molecular weight calculation, one must first establish the precise molecular formula, paying close attention to the state of hydration. Sodium D-glucuronate is commonly supplied and is most stable under standard laboratory conditions as a monohydrate.

• Systematic Name: Sodium (2S,3S,4S,5R)-2,3,4,5-tetrahydroxy-6-oxohexanoate monohydrate

• CAS Number: 14984-34-0 (for the monohydrate form)[3]

• Anhydrous Formula: The base molecule, sodium D-glucuronate, has the chemical formula C₆H₉NaO₇.[4] Its molecular weight is 216.12 g/mol .[4]

• Monohydrate Formula: As a monohydrate, one molecule of water (H₂O) is incorporated into the crystal structure for each molecule of sodium D-glucuronate. This is represented as C₆H₉NaO₇·H₂O .[3]

For the purpose of calculation, it is often more practical to use the condensed or empirical formula, which sums all atoms of each element present:

• Condensed Monohydrate Formula: C₆H₁₁NaO₈ [1]

This condensed formula (C₆H₁₁NaO₈) will serve as the basis for our calculation, as it explicitly accounts for all constituent atoms: 6 Carbon, 11 Hydrogen, 1 Sodium, and 8 Oxygen atoms.

The Principle of Molecular Weight Calculation

The molecular weight (MW) of a compound is the sum of the atomic weights of all atoms in its molecular formula. The atomic weight of an element, as listed on the periodic table, is not an integer (except for ¹²C by definition) because it represents a weighted average of the masses of its naturally occurring stable isotopes.[5][6][7] For instance, the atomic weight of carbon is approximately 12.011 amu, reflecting the natural abundance of both ¹²C and ¹³C.[6][8]

Therefore, the foundational principle is to multiply the count of each element in the empirical formula by its standard atomic weight and sum these products. For high-fidelity calculations, it is imperative to use standard atomic weights published by authoritative bodies such as the International Union of Pure and Applied Chemistry (IUPAC).

Protocol for Molecular Weight Calculation

This section details the rigorous, step-by-step methodology for calculating the molecular weight of Sodium D-glucuronate Monohydrate (C₆H₁₁NaO₈).

Step 1: Elemental Composition Analysis

First, we deconstruct the condensed molecular formula (C₆H₁₁NaO₈) into its constituent elements and their respective atom counts per molecule.

Element	Symbol	Atom Count per Molecule
Carbon	C	6
Hydrogen	H	11
Sodium	Na	1
Oxygen	O	8

Step 2: Collation of Standard Atomic Weights

Next, we collate the standard atomic weights for each element from authoritative sources. These values are expressed in grams per mole ( g/mol ).

Element	Symbol	Standard Atomic Weight ( g/mol )
Carbon	C	12.011[6][8]
Hydrogen	H	1.008[9][10]
Sodium	Na	22.990[11][12]
Oxygen	O	15.999[13][14]

Step 3: Calculation of Total Mass for Each Element

We now multiply the atom count of each element by its standard atomic weight to determine the total mass contribution of that element to the molecule.

Element	Symbol	Atom Count (A)	Atomic Weight (B) ( g/mol )	Subtotal (A × B) ( g/mol )
Carbon	C	6	12.011	72.066
Hydrogen	H	11	1.008	11.088
Sodium	Na	1	22.990	22.990
Oxygen	O	8	15.999	127.992

Step 4: Final Summation for Molecular Weight

The final step is to sum the subtotals from Step 3 to arrive at the molecular weight of the compound.

Molecular Weight = 72.066 + 11.088 + 22.990 + 127.992 = 234.136 g/mol

Step 5: Verification and Conclusion

The calculated molecular weight of 234.136 g/mol is in excellent agreement with the value of 234.14 g/mol cited by major chemical suppliers and databases for Sodium D-glucuronate Monohydrate.[1][3] The minor deviation is attributable to the level of precision and rounding conventions of the standard atomic weights used. This self-validating process confirms the accuracy of our formula and calculation, providing a reliable value for all scientific applications.

Visualization of the Calculation Workflow

The logical flow of the molecular weight calculation can be represented as a clear and sequential process.

Sources

• 1. goldbio.com [goldbio.com]
• 2. CAS 14984-34-0: Sodium D-glucuronate | CymitQuimica [cymitquimica.com]
• 3. cdn.usbio.net [cdn.usbio.net]
• 4. watson-int.com [watson-int.com]
• 5. m.youtube.com [m.youtube.com]
• 6. Unpacking the Atomic Weight of Carbon: More Than Just a Number - Oreate AI Blog [oreateai.com]
• 7. LabXchange [labxchange.org]
• 8. Carbon | C (Element) - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Hydrogen - Wikipedia [en.wikipedia.org]
• 10. Atomic Weight of Hydrogen | Commission on Isotopic Abundances and Atomic Weights [ciaaw.org]
• 11. Sodium - Wikipedia [en.wikipedia.org]
• 12. testbook.com [testbook.com]
• 13. Oxygen - Wikipedia [en.wikipedia.org]
• 14. Oxygen | O (Element) - PubChem [pubchem.ncbi.nlm.nih.gov]

The Metabolic Architecture of Vitamin C Biosynthesis: Sodium D-Glucuronate as the Core Precursor

Target Audience: Researchers, Biochemical Scientists, and Drug Development Professionals Content Type: Technical Guide & Whitepaper

Executive Summary & Evolutionary Context

L-ascorbic acid (Vitamin C) is a ubiquitous reducing agent and essential enzyme cofactor in mammalian physiology. While higher primates, guinea pigs, and certain bat species have lost the capacity for de novo synthesis due to pseudogenization of the GULO gene, most vertebrates maintain a robust biosynthetic cascade[1].

For drug development professionals and metabolic researchers, understanding the precise enzymatic control of this pathway is critical for designing antioxidant therapies, metabolic bypasses, and recombinant biosynthesis models. At the heart of this metabolic flux is Sodium D-glucuronate , the primary and direct precursor that initiates the reductive phase of the ascorbic acid synthesis pathway[2]. By bypassing the upstream UDP-glucose regulatory checkpoints, exogenous Sodium D-glucuronate provides a highly controlled substrate for in vitro and in vivo pathway reconstitution[3].

Mechanistic Causality: The Biochemical Cascade

The conversion of Sodium D-glucuronate to L-ascorbic acid is an elegant orchestration of cytosolic and endoplasmic reticulum (ER)-bound enzymes. As an Application Scientist, it is crucial to understand why the pathway is compartmentalized, as this dictates how we design our extraction and assay protocols.

• Reduction to L-Gulonate (Cytosolic): The pathway begins with the NADPH-dependent reduction of D-glucuronate to L-gulonate. This step is catalyzed primarily by aldehyde reductase (AKR1A1) , a member of the aldo-keto reductase superfamily[1]. The stereochemical inversion from a D-sugar to an L-sugar configuration is established here, which is an absolute requirement for the biological activity of the final ascorbate molecule[4].

• Lactonization (Cytosolic): L-gulonate is subsequently converted to L-gulonolactone by gluconolactonase (also identified as Senescence Marker Protein-30, or SMP30)[1]. This dehydration step forms the critical lactone ring.

• Oxidation to L-Ascorbic Acid (ER-Membrane Bound): The final, rate-limiting step is catalyzed by L-gulonolactone oxidase (GULO) . GULO is an ER-associated flavoenzyme that oxidizes L-gulonolactone, transferring electrons directly to molecular oxygen ( O2​ ) to yield L-ascorbic acid and hydrogen peroxide ( H2​O2​ )[1],[3].

Because GULO is membrane-bound to the ER, any in vitro assay attempting to reconstitute the full pathway from Sodium D-glucuronate must include both the cytosolic fraction (for AKR1A1 and SMP30) and the microsomal fraction (for GULO)[1],[3].

Metabolic conversion of Sodium D-glucuronate to L-ascorbic acid.

Quantitative Data: Kinetic and Localization Parameters

To successfully model this pathway, researchers must account for the stoichiometric requirements and spatial distribution of the involved enzymes. Table 1 summarizes the critical parameters required to optimize precursor-to-product conversion.

Table 1: Enzymatic Parameters in the D-Glucuronate to Ascorbate Pathway

Enzyme	Substrate	Cofactor / Co-substrate	Subcellular Localization	Functional Role
AKR1A1	Sodium D-glucuronate	NADPH	Cytosol	Reduces aldehyde group to primary alcohol, yielding L-gulonate.
SMP30	L-gulonate	Zn2+ / Ca2+	Cytosol	Catalyzes intramolecular esterification (lactonization).
GULO	L-gulonolactone	FAD+, O2​	Endoplasmic Reticulum	Oxidizes lactone to yield L-ascorbic acid; absent in humans.

Data synthesized from established mammalian biosynthesis models[1],[3].

Self-Validating Experimental Protocol: In Vitro Biosynthesis Assay

When designing an assay to measure the conversion of Sodium D-glucuronate to Vitamin C, the protocol must be self-validating. Ascorbic acid is highly unstable and prone to spontaneous oxidation. Furthermore, background reducing agents in tissue homogenates can yield false positives in colorimetric assays.

Therefore, we employ a subcellular fractionation approach coupled with HPLC-UV quantification , utilizing a GULO-deficient model (e.g., human or guinea pig microsomes) as a definitive negative control to prove mechanistic causality[3].

Phase 1: Subcellular Fractionation

Causality: We must isolate both the cytosol (containing AKR1A1/SMP30) and the ER microsomes (containing GULO) from a capable synthesizer (e.g., wild-type murine liver) to reconstitute the full pathway.

• Homogenize 1g of fresh murine liver tissue in 5 volumes of ice-cold homogenization buffer (0.25 M sucrose, 10 mM Tris-HCl, pH 7.4, 1 mM EDTA).

• Centrifuge the homogenate at 10,000 × g for 15 minutes at 4°C to pellet nuclei and mitochondria. Collect the supernatant.

• Ultracentrifuge the supernatant at 100,000 × g for 60 minutes at 4°C.

• Collect both fractions: The new supernatant is the cytosolic fraction. The pellet is the microsomal fraction. Resuspend the pellet in 1 mL of homogenization buffer.

Phase 2: Pathway Reconstitution & Incubation

Causality: Sodium D-glucuronate cannot be processed without the addition of exogenous NADPH to drive the initial AKR1A1 reduction step.

• Prepare the reaction mixture (Total volume: 1 mL):

  • 100 mM Potassium phosphate buffer (pH 7.4)

  • 5 mM Sodium D-glucuronate (Substrate)

  • 2 mM NADPH (Cofactor for AKR1A1)

  • 0.5 mg total protein from the cytosolic fraction

  • 0.5 mg total protein from the microsomal fraction

• Self-Validating Control: Prepare an identical tube, but replace the murine microsomal fraction with a human or guinea pig microsomal fraction. This must yield zero ascorbate, proving the assay is specifically measuring GULO-dependent synthesis.

• Incubate all tubes at 37°C for 60 minutes in a shaking water bath to ensure adequate oxygenation (required for GULO activity).

Phase 3: Acidic Quenching and HPLC-UV Analysis

Causality: Ascorbate rapidly degrades at physiological pH. Quenching with meta-phosphoric acid instantly denatures the enzymes to stop the reaction and lowers the pH to stabilize the generated L-ascorbic acid.

• Terminate the reaction by adding 100 µL of ice-cold 10% (w/v) meta-phosphoric acid.

• Vortex vigorously and centrifuge at 15,000 × g for 10 minutes to pellet precipitated proteins.

• Filter the supernatant through a 0.22 µm syringe filter.

• Inject 20 µL onto a C18 Reverse-Phase HPLC column. Monitor absorbance at 254 nm. Ascorbate will elute as a distinct peak, quantifiable against a standard curve of pure L-ascorbic acid.

Self-validating experimental workflow for in vitro ascorbate biosynthesis.

Conclusion & Implications for Drug Development

Sodium D-glucuronate is not merely a metabolic intermediate; it is the definitive gateway into the reductive biosynthesis of Vitamin C. For drug development professionals, targeting this pathway offers novel therapeutic avenues. For instance, recombinant expression of functional GULO in human cell lines, supplemented with exogenous Sodium D-glucuronate, is actively being explored to engineer tissues with intrinsic resistance to oxidative stress[4]. By strictly adhering to the biochemical parameters and self-validating protocols outlined in this guide, researchers can accurately map metabolic fluxes and harness the therapeutic potential of endogenous antioxidant production.

Sources

• 1. Vitamin C. Biosynthesis, recycling and degradation in mammals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Vitamin C. Biosynthesis, recycling and degradation in mammals. | DIAL.pr - BOREAL [dial.uclouvain.be]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]

Toxicology and safety data for sodium d-glucuronate monohydrate research

[label="3. Substrate Addition\n(Xenobiotic)", fillcolor="#FBBC05",

Fig 1: Phase II metabolic glucuronidation pathway utilizing sodium D-glucuronate.

Toxicological Profile & Safety Data

Sodium D-glucuronate monohydrate exhibits a highly favorable safety profile, making it suitable for extensive benchtop and in vivo research. According to aggregated safety data sheets (SDS) and chemical waste management guidelines, the compound is not classified as a severe health hazard[1]. It does not disrupt endocrine function and is not listed as a carcinogen.

Table 2: Aggregated Toxicological and Hazard Data

Toxicity Metric / Hazard	Observation / Value
Acute Oral Toxicity (LD50)	> 500 mg/kg (Rat); generally safe for standard disposal[2]
Skin Corrosion/Irritation	Mild to no irritation; H315 reported only in 100% pure dust exposures[3][1]
Serious Eye Damage/Irritation	Mild to no irritation; H319 reported in isolated ECHA notifications[3][1]
Respiratory Sensitization	May cause respiratory irritation (H335) upon heavy dust inhalation[3]
Carcinogenicity	No positive determination (Not listed by IARC, NTP, OSHA)[2]

| Environmental Toxicity | Contains no substances known to be hazardous to the environment[1] |

Experimental Methodologies

To ensure scientific integrity, the following protocols are designed as self-validating systems. Every step includes a mechanistic justification (causality) to help you troubleshoot and optimize your assays.

Protocol 1: In Vitro Glucuronidation Assay using Hepatic Microsomes

Causality & Logic: To accurately model human Phase II metabolism, human liver microsomes (HLMs) are utilized because they contain high concentrations of UGTs. However, UGT active sites face the lumen of the endoplasmic reticulum. We introduce alamethicin as a pore-forming peptide to bypass this microsomal membrane barrier, ensuring that the highly polar UDP-glucuronic acid can actually access the enzymes.

• Preparation of Reagents: Prepare a 100 mM Tris-HCl buffer (pH 7.4) containing 5 mM MgCl₂. Prepare your UDP-glucuronic acid solution (derived from sodium D-glucuronate) to achieve a final assay concentration of 2 mM.

• Microsome Activation: Incubate HLMs (0.5 mg/mL protein) with alamethicin (50 µg/mg protein) on ice for 15 minutes.

  • Self-Validation Step: Always run a parallel control tube without alamethicin. If your drug is metabolized equally in both tubes, your microsomes have ruptured prematurely, invalidating the structural integrity of the assay.

• Substrate Addition: Add the target lipophilic xenobiotic (e.g., 1–50 µM) to the activated microsomes.

• Reaction Initiation: Pre-incubate the mixture at 37°C for 5 minutes to reach thermal equilibrium. Initiate the reaction by adding the UDP-glucuronic acid solution.

• Termination: After 30 minutes, terminate the reaction by adding an equal volume of ice-cold acetonitrile containing an internal standard. The organic solvent instantly denatures the UGTs.

• Analysis: Centrifuge at 15,000 x g for 10 minutes to precipitate proteins. Analyze the supernatant via LC-MS/MS to quantify the glucuronide conjugate.

Fig 2: Step-by-step experimental workflow for the in vitro glucuronidation assay.

Protocol 2: Cytotoxicity & Safety Screening (MTT Assay)

Causality & Logic: Before advancing sodium D-glucuronate formulations into complex in vivo models, baseline cellular safety must be validated. The MTT assay measures the reduction of a yellow tetrazolium dye by mitochondrial succinate dehydrogenase. This provides a direct, quantifiable readout of cell viability, proving that the compound itself does not disrupt mitochondrial respiration.

• Cell Seeding: Seed HepG2 cells (hepatocellular carcinoma) at 1 x 10⁴ cells/well in a 96-well plate. Incubate for 24 hours at 37°C in 5% CO₂ to allow for adherence.

• Treatment: Aspirate the media and apply fresh media containing serial dilutions of sodium D-glucuronate monohydrate (0, 10, 50, 100, 500, 1000 µM). Incubate for 48 hours.

• MTT Addition: Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well. Incubate for 4 hours.

  • Self-Validation Step: Visually inspect the plate under a standard light microscope before the next step. The appearance of intracellular purple formazan crystals visually confirms active mitochondrial metabolism. If crystals are absent in the control wells, the cells were compromised prior to treatment.

• Solubilization: Remove the media carefully and add 100 µL of DMSO to dissolve the formazan crystals.

• Quantification: Measure absorbance at 570 nm using a microplate reader. Calculate the IC50 to confirm the non-toxic nature of the compound at physiological concentrations.

Conclusion

Sodium D-glucuronate monohydrate is a highly stable, safe, and indispensable reagent for investigating drug metabolism, detoxification mechanisms, and pharmacokinetics. By understanding the causality of its role in the UGT pathway and strictly validating your experimental setups, you can leverage this compound to generate highly reliable, publication-quality metabolic data.

References

• Sodium Glucuronate Hydrate | C6H11NaO8 | CID 24892836 - PubChem. nih.gov.[Link]

• Chemical Waste Management Guide - Center for Environmental Health and Safety. siu.edu.[Link]

Sources

• 1. assets.thermofisher.cn [assets.thermofisher.cn]
• 2. cehs.siu.edu [cehs.siu.edu]
• 3. Sodium Glucuronate Hydrate | C6H11NaO8 | CID 24892836 - PubChem [pubchem.ncbi.nlm.nih.gov]

Sodium D-Glucuronate and Its Derivatives: Mechanistic Pathways, Prodrug Engineering, and Targeted Delivery

Executive Summary

Sodium D-glucuronate (C₆H₉NaO₇) is a highly versatile biochemical precursor with profound implications in Phase II drug metabolism, targeted drug delivery, and macromolecular assembly[1]. As the sodium salt of D-glucuronic acid, it serves as the foundational building block for synthesizing UDP-glucuronic acid, the obligate coenzyme for glucuronidation[2]. This whitepaper provides an in-depth technical analysis of sodium D-glucuronate derivatives, exploring their pharmacological utility in colon-specific and tumor-targeted prodrug engineering, alongside self-validating synthetic methodologies.

Biochemical Foundations: Phase II Metabolism and Glucuronidation

The pharmacological significance of sodium D-glucuronate begins with its conversion into uridine-5'-diphospho-α-D-glucuronic acid (UDPGA) via the uronic acid pathway[1]. UDPGA acts as the active glucuronyl donor in Phase II conjugation reactions, a process catalyzed by microsomal UDP-glucuronosyltransferases (UGTs)[2].

Mechanistic Causality: The addition of the glucuronyl moiety introduces an ionized carboxylate group (pKa ~3.2) and multiple polar hydroxyl groups to lipophilic xenobiotics[2]. This dramatic increase in hydrophilicity prevents the reabsorption of the drug in the renal tubules, facilitating rapid biliary or renal excretion[2]. The enzymatic transfer proceeds via a nucleophilic displacement (Sₙ2 mechanism), resulting in a complete inversion of configuration at the C-1 anomeric center, yielding β-D-glucuronides[2].

Fig 1. UDP-Glucuronic Acid synthesis and UGT-mediated Phase II conjugation pathway.

Pharmacological Engineering: Glucuronide Prodrugs

While glucuronidation is traditionally viewed as a detoxification pathway, modern pharmacology leverages this mechanism in reverse. By synthetically conjugating active drugs to D-glucuronic acid derivatives, researchers create highly stable, hydrophilic prodrugs that remain inactive in systemic circulation but undergo localized enzymatic cleavage by β-glucuronidase[3].

Colon-Specific Drug Delivery

The human lower intestinal tract harbors a dense bacterial flora that naturally expresses high levels of β-glucuronidase[4]. This physiological feature is exploited for colon-specific drug delivery. For instance, systemic absorption of opioid antagonists (e.g., nalmefene, naloxone) can reverse central analgesia. By synthesizing opioid β-D-glucuronides (such as nalmefene-3β-D-glucuronide), the drug becomes too polar to cross the gastrointestinal mucosa in the upper GI tract[4]. Upon reaching the colon, bacterial β-glucuronidase cleaves the prodrug, releasing the active aglycone locally to treat opioid-induced intestinal dysmotility without systemic withdrawal side effects[4].

Tumor-Targeted Chemotherapy (PMT)

Solid tumors frequently outgrow their vascular supply, leading to a necrotic core. This necrosis triggers the extracellular release of intracellular lysosomal enzymes, resulting in elevated β-glucuronidase concentrations within the tumor microenvironment[3]. Administering highly toxic chemotherapeutics (e.g., 5-fluorouracil, anthracyclines, or duocarmycin) as glucuronide prodrugs shields healthy tissues from cytotoxicity[5]. The prodrug circulates harmlessly until it extravasates into the tumor site, where it is selectively unmasked[3].

Fig 2. Mechanism of tumor-targeted drug delivery via β-glucuronidase-mediated cleavage.

Quantitative Pharmacological Data

The efficacy of glucuronide prodrugs is validated by comparing the systemic toxicity of the parent drug against the conjugated derivative. Furthermore, novel D-glucuronic acid derivatives (such as N-aryl-substituted glucuronamides) exhibit intrinsic antitumor properties[6].

Table 1: Pharmacological Comparison of Parent Drugs vs. Glucuronide Prodrugs

Compound / Derivative	Target Site	LD₅₀ / IC₅₀ (Parent)	LD₅₀ / IC₅₀ (Prodrug)	Fold-Decrease in Systemic Toxicity
5-Fluorouridine	Solid Tumors	0.004–0.006 µg/mL	~6.0 µg/mL[5]	~1000x
5-Fluorocytidine	Solid Tumors	0.004–0.006 µg/mL	~6.0 µg/mL[5]	~1000x
Nalmefene	Colon	High systemic antagonism	Negligible absorption[4]	N/A (Localized action)

Table 2: Antitumor Activity of Synthesized D-Glucuronic Acid Derivatives [6]

Compound Class	Most Active Derivatives	Susceptible Cell Lines	Primary Mechanism
N-Aryl-glucuronamides	Compounds 4, 5, 7, 8, 14, 16, 18	TK-10 (Renal)	Cytotoxic inhibition
N-Aryl-glucuronamides	Compounds 9, 18, 20	MCF-7 (Breast)	Cytotoxic inhibition
N-Aryl-glucuronamides	Compounds 7-10, 13-15, 17	UACC-62 (Melanoma)	Cytotoxic inhibition

Synthetic Methodologies & Self-Validating Protocols

The synthesis of β-D-glucuronide prodrugs typically relies on the Koenigs-Knorr glycosidation method[4]. Because D-glucuronic acid contains multiple reactive hydroxyl groups, direct conjugation leads to chaotic polymerization. Therefore, a controlled, step-wise protection/deprotection strategy is mandatory[6].

Fig 3. Koenigs-Knorr synthetic workflow for β-glucuronide prodrugs.

Protocol A: Synthesis of Nalmefene-3β-D-glucuronide

Objective: Stereoselective synthesis of a colon-specific opioid antagonist prodrug.

• Activation & Protection: React sodium D-glucuronate with acetic anhydride in pyridine to peracetylate the hydroxyl groups, followed by treatment with hydrogen bromide in glacial acetic acid.

  • Causality: Acetylation prevents side reactions, while bromination at the C-1 position creates a highly reactive, α-configured electrophilic donor (bromo-sugar)[4].

• Coupling (Koenigs-Knorr): Combine the bromo-sugar with the lithium salt of nalmefene in the presence of a silver catalyst (e.g., silver carbonate) in an anhydrous solvent (dichloromethane).

  • Causality: The silver salt acts as a halophilic promoter, precipitating silver bromide and driving the Sₙ2 substitution. This ensures complete stereochemical inversion at C-1, yielding the desired β-linkage[4].

• Deprotection: Subject the protected intermediate to mild alkaline hydrolysis (0.1 M NaOH in methanol) at 0°C.

  • Causality: Low-temperature alkaline hydrolysis selectively cleaves the ester-linked acetyl protecting groups without breaking the newly formed, more stable ether-linked β-glycosidic bond[4].

• Validation: Purify via preparative HPLC. Confirm the β-configuration via ¹H-NMR (look for the characteristic anomeric proton doublet with a large coupling constant, J1,2​≈7−8 Hz, indicative of a trans-diaxial relationship).

Protocol B: In Vitro Validation of Tumor-Targeted Cleavage

Objective: Verify that the synthesized prodrug is stable in systemic conditions but rapidly cleaved by tumor-associated enzymes.

• Substrate Preparation: Dissolve the glucuronide prodrug in PBS (pH 7.4) to a final concentration of 100 µM.

• Enzymatic Incubation: Split the solution into two cohorts. To Cohort A (Control), add heat-denatured bovine β-glucuronidase. To Cohort B (Test), add active bovine β-glucuronidase (to simulate the tumor microenvironment)[5]. Incubate both at 37°C.

• Temporal Sampling & Quenching: Extract 50 µL aliquots at 0, 15, 30, 60, and 120 minutes. Immediately mix each aliquot with 50 µL of cold acetonitrile containing 0.1% TFA.

  • Causality: The organic solvent and acidic shift instantly denature the enzyme, completely halting the cleavage reaction to ensure accurate temporal quantification.

• Validation: Analyze the quenched samples via LC-MS/MS. Plot the disappearance of the prodrug mass-peak and the stoichiometric appearance of the parent aglycone mass-peak over time.

References

• Design, Synthesis and Antitumor Activity of Novel D-Glucuronic Acid Derivatives ResearchGate URL:[Link]

• US4774230A - Glucuronic acid derivatives of opioid antagonists Google Patents URL

• Drug Glycosidation - Chemotaxis Group Semmelweis University URL:[Link]

• Phase II (Conjugation) Reactions UOMUS URL:[Link]

• Synthesis of Glycosides of Glucuronic, Galacturonic and Mannuronic Acids: An Overview NIH / PMC URL:[Link]

Sources

• 1. Sodium Glucuronate|C6H9NaO7|Research Chemical [benchchem.com]
• 2. uomus.edu.iq [uomus.edu.iq]
• 3. Synthesis of Glycosides of Glucuronic, Galacturonic and Mannuronic Acids: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 4. US4774230A - Glucuronic acid derivatives of opioid antagonists - Google Patents [patents.google.com]
• 5. chemotaxis.semmelweis.hu [chemotaxis.semmelweis.hu]
• 6. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Utilizing Sodium D-Glucuronate Monohydrate as a Primary Carbon Source for Bacterial Fermentation

An Application Guide for Researchers and Drug Development Professionals

Abstract

The exploration of alternative carbon sources is a critical frontier in industrial microbiology and synthetic biology, driven by the need for sustainable and efficient bioproduction platforms. Sodium D-glucuronate, a derivative of glucose, represents a valuable yet underutilized substrate for bacterial fermentation. As a key component of hemicellulose and animal-derived glycosaminoglycans, it is an abundant C6 sugar acid.[1] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the effective use of sodium D-glucuronate monohydrate as a primary carbon source for bacterial fermentation. We will delve into the core metabolic principles, provide detailed, validated protocols for media preparation and fermentation, outline robust analytical methods for process monitoring, and offer a practical troubleshooting guide to navigate common challenges.

Scientific Background: The Metabolic Logic of Glucuronate Utilization

The ability of bacteria, particularly Gram-negative species like Escherichia coli, to metabolize D-glucuronate is well-documented and highly conserved.[2] This capability is crucial for bacteria colonizing the mammalian gut, where glucuronide conjugates are abundant.[3][4] The primary metabolic route for D-glucuronate catabolism is a specialized branch of the Entner-Doudoroff (ED) pathway.[2][4]

The process begins with the transport of D-glucuronate into the bacterial cytoplasm, often via a sodium-coupled symporter or an ABC transporter.[1] Once inside, the catabolic cascade proceeds through several key enzymatic steps:

• Isomerization: D-glucuronate is converted to D-fructuronate by D-glucuronate isomerase.

• Reduction: D-fructuronate is then reduced to D-mannonate.

• Dehydration & Phosphorylation: D-mannonate is dehydrated and subsequently phosphorylated to form 2-keto-3-deoxy-D-gluconate-6-phosphate (KDPG-6-P).

• Aldol Cleavage: Finally, KDPG-6-P is cleaved by an aldolase into two central metabolic intermediates: pyruvate and glyceraldehyde-3-phosphate.[5]

These intermediates then feed directly into glycolysis and the tricarboxylic acid (TCA) cycle, generating ATP, reducing equivalents (NADH, NADPH), and the precursor metabolites necessary for biomass and target molecule synthesis. Understanding this pathway is critical for optimizing fermentation conditions and for metabolic engineering efforts.

Metabolic Pathway of D-Glucuronate

Caption: Catabolism of D-Glucuronate via the Entner-Doudoroff pathway branch.

Applications & Advantages

Using sodium D-glucuronate offers several potential advantages:

• Valorization of Waste Streams: It is a major component of hemicellulose from hardwoods and grasses, which are targeted feedstocks for biofuel production.[6] Efficient fermentation of glucuronate is key to the economic viability of lignocellulosic biorefineries.

• Alternative Substrate: It provides an alternative to glucose, which can be beneficial in metabolic engineering strategies to divert carbon flux towards specific products and away from glycolysis.

• Reduced Crabtree Effect: In some organisms, using alternative carbon sources can mitigate the overflow metabolism (e.g., acetate formation in E. coli) often seen with high glucose concentrations.

Experimental Protocols

These protocols are designed to be robust and adaptable for various bacterial species known to metabolize uronic acids, including Escherichia coli, Pseudomonas putida, and Bacillus subtilis.

Protocol 1: Preparation of M9-Glucuronate Minimal Medium

This protocol describes the preparation of 1 liter of M9 minimal medium, a widely used defined medium for bacterial cultivation.[2][7] The carbon source, glucose, is replaced with sodium D-glucuronate monohydrate.

Materials:

• Sodium D-glucuronate monohydrate (FW: 232.14 g/mol )

• 5x M9 Salts solution (see recipe below)

• 1 M MgSO₄ solution

• 1 M CaCl₂ solution

• Sterile, deionized water (dH₂O)

5x M9 Salts Recipe (per liter):

• Na₂HPO₄·7H₂O: 64 g

• KH₂PO₄: 15 g

• NaCl: 2.5 g

• NH₄Cl: 5.0 g

• Dissolve in 1 L of dH₂O and sterilize by autoclaving.

Procedure:

• To 750 mL of sterile dH₂O, aseptically add 200 mL of sterile 5x M9 Salts solution.

• Aseptically add 2 mL of sterile 1 M MgSO₄.

• Aseptically add 0.1 mL of sterile 1 M CaCl₂.

• Prepare a 20% (w/v) stock solution of sodium D-glucuronate monohydrate (20 g in 100 mL dH₂O). Sterilize this solution by passing it through a 0.22 µm filter. Causality: Heat sterilization of some sugars and sugar acids can lead to degradation; filter sterilization is a gentler method that preserves the integrity of the carbon source.[8]

• Aseptically add 20 mL of the sterile 20% sodium D-glucuronate solution to the M9 mixture for a final concentration of 0.4% (w/v) or ~17.2 mM. This is a common starting concentration for carbon sources in minimal media.

• Add sterile dH₂O to bring the final volume to 1 liter.

• The final pH of the medium should be between 7.0 and 7.4. Most neutrophilic bacteria, including E. coli, grow optimally in this range.[9]

Protocol 2: Bacterial Fermentation Workflow

This workflow outlines the steps from inoculum preparation to a small-scale batch fermentation in shake flasks.

Procedure:

• Inoculum Preparation (Day 1):

  • Inoculate a single bacterial colony from a fresh agar plate into 5 mL of a rich medium (e.g., LB Broth) in a culture tube.

  • Incubate overnight at the optimal growth temperature for the species (e.g., 37°C for E. coli) with shaking (200-250 rpm).

  • Causality: Starting with a pre-culture in a rich medium ensures a healthy and dense population of cells for inoculating the minimal medium, which can reduce the lag phase.

• Adaptation/Starter Culture (Day 2):

  • Inoculate 50 mL of M9-Glucuronate minimal medium in a 250 mL baffled flask with 0.5 mL of the overnight culture.

  • Incubate at the optimal temperature with shaking (200-250 rpm) until the culture reaches mid-log phase (OD₆₀₀ ≈ 0.4-0.6). This step adapts the cells to the minimal medium and the new carbon source.

• Experimental Fermentation (Day 2-4):

  • Inoculate one or more larger volume flasks (e.g., 200 mL of medium in a 1 L baffled flask) with the adapted starter culture to a starting OD₆₀₀ of 0.05-0.1.

  • Incubate under the desired experimental conditions (e.g., 37°C, 200 rpm).

  • Monitor cell growth by measuring OD₆₀₀ at regular intervals (e.g., every 2-4 hours).

  • Collect samples aseptically at various time points for substrate and metabolite analysis. A typical sampling schedule would be at 0, 4, 8, 12, 24, and 48 hours.

Experimental Workflow Diagram

Caption: A typical timeline for a shake flask fermentation experiment.

Protocol 3: Analytical Monitoring by HPLC

High-Performance Liquid Chromatography (HPLC) is a precise method for quantifying the consumption of sodium D-glucuronate and the production of key metabolites like organic acids (e.g., acetate, lactate) and alcohols.

Materials:

• HPLC system with a UV/Vis or Refractive Index (RI) detector.

• Ion-exchange or reverse-phase column suitable for organic acid analysis (e.g., C18 column).[1]

• Mobile phase (e.g., 50 mM sodium dihydrogen phosphate, pH 2.7).[1]

• 0.22 µm syringe filters.

• Centrifuge.

Sample Preparation:

• Withdraw 1-2 mL of culture from the fermentation flask.

• Centrifuge the sample at >10,000 x g for 5-10 minutes to pellet the cells.

• Carefully collect the supernatant. This contains the extracellular metabolites.

• Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial. Causality: This step is crucial to remove any remaining cells and protein macromolecules that could clog the HPLC column and interfere with the analysis.[10]

• If necessary, dilute the sample with the mobile phase to ensure the analyte concentrations fall within the linear range of the standard curve. A 1:10 dilution is a good starting point.[1]

HPLC Analysis:

• Method: Isocratic elution.

• Column: Nucleocil C-18 (4.6 mm x 250 mm, 5 µm) or equivalent.[1]

• Mobile Phase: 50 mM sodium dihydrogen phosphate, adjusted to pH 2.7.[1]

• Flow Rate: 1.0 mL/min.[1]

• Detection: UV at 210 nm.[1]

• Quantification: Generate a standard curve for sodium D-glucuronate and other expected metabolites (e.g., acetate, ethanol) by injecting known concentrations. Calculate the concentrations in the experimental samples by comparing their peak areas to the standard curve.

Expected Results & Data Presentation

When using sodium D-glucuronate, the growth rate of bacteria like E. coli may be slightly lower compared to growth on glucose.[11] This is expected as the metabolic pathway is different. Key metrics to track are the specific growth rate (µ), the substrate consumption rate, and the yield of biomass or product per gram of substrate consumed.

Table 1: Example Fermentation Data Comparison

Parameter	Glucose (0.4%)	Sodium D-Glucuronate (0.4%)
Max Specific Growth Rate (µ_max)	~0.6 h⁻¹	~0.4 h⁻¹
Max OD₆₀₀	~2.5	~2.0
Substrate Consumed (at 24h)	>95%	~80%
Primary Byproduct	Acetate	Acetate, Formate[12]
Biomass Yield (g DCW/g substrate)	~0.5	~0.45

Note: These are representative values for E. coli in aerobic shake flask culture and may vary based on strain and specific conditions.

Troubleshooting Common Issues

Troubleshooting Decision Tree

Caption: A decision tree for troubleshooting common fermentation issues.

1. Issue: No or very slow growth.

• Cause: The bacterial strain may lack the necessary genes for glucuronate metabolism, or the culture conditions may be suboptimal.

• Solution:

  • Verify Genetics: Ensure your strain (e.g., E. coli K-12 or B strains) possesses a functional Entner-Doudoroff pathway.

  • Adaptation: Bacteria often exhibit a longer lag phase when shifted to a new carbon source. Ensure a proper pre-culture/adaptation step as described in Protocol 2.

  • Media Check: Double-check the preparation of the M9-Glucuronate medium. The omission of a key nutrient like the nitrogen source (NH₄Cl) or magnesium is a common error.

2. Issue: Growth starts but stops prematurely at a low cell density.

• Cause: This is often due to a significant drop in the pH of the medium or the accumulation of toxic byproducts.

• Solution:

  • pH Monitoring: The metabolism of a sugar acid can sometimes alter the medium's pH. Monitor the pH of the culture over time. If it drops below ~6.0, growth can be inhibited.[9][13] Consider increasing the buffering capacity of your M9 medium or using a bioreactor with automated pH control for larger-scale experiments.

  • Improve Aeration: Incomplete oxidation of the carbon source can lead to the formation of inhibitory metabolites like acetate.[12] Ensure adequate aeration by using baffled flasks, maintaining a low culture-volume-to-flask-volume ratio (e.g., 1:5), and using a robust shaking speed (≥200 rpm).

3. Issue: Inconsistent results between experiments.

• Cause: Variability in inoculum preparation or media batching.

• Solution:

  • Standardize Inoculum: Always start from a single, fresh colony and follow a standardized pre-culture procedure. The age and density of the inoculum can significantly impact the lag phase and growth kinetics.

  • Prepare Large Media Batches: To ensure consistency across a set of experiments, prepare a single large batch of medium rather than multiple small batches.

Conclusion

Sodium D-glucuronate monohydrate is a viable and valuable carbon source for bacterial fermentation with applications ranging from fundamental metabolic research to the production of biofuels and specialty chemicals. By understanding the underlying metabolic pathways and employing robust, standardized protocols for cultivation and analysis, researchers can effectively harness this substrate. This guide provides a solid foundation for initiating and optimizing fermentation processes using sodium D-glucuronate, enabling further innovation in the field of industrial biotechnology.

References

• Response Surface Methodology for Optimization of Glucuronic Acid Production Using Kombucha Layer on Sour Cherry Juice. (2010). Australian Journal of Basic and Applied Sciences. [Link]

• Metabolic flux analysis of wild-type Escherichia coli and mutants deficient in pyruvate-dissimilating enzymes during the fermentative metabolism of glucuronate. (2010). Microbiology. [Link]

• The first reactions of the D-glucuronate catabolism in (A) bacterial... - ResearchGate. (n.d.). ResearchGate. [Link]

• What's for Dinner?: Entner-Doudoroff Metabolism in Escherichia coli - PMC. (n.d.). National Center for Biotechnology Information. [Link]

• How pH Influences Microbial Growth and Organic Acids as Antimicrobials. (2024). FoodSafetyHACCP. [Link]

• The Effects of pH on Microbial Growth | Microbiology. (n.d.). Lumen Learning. [Link]

• Physiology, Biochemistry and Molecular Genetics of Entner-Doudoroff Metabolism in Escherichia coli. (n.d.). National Agricultural Library. [Link]

• Pathways for catabolism of several sugar acids by E. coli. - ResearchGate. (n.d.). ResearchGate. [Link]

• Method for quantitative detection of gluconic acids and glucono lactone - Google Patents. (n.d.).

• Optimization of fermentation conditions for the production of curcumin by engineered Escherichia coli. (2017). Journal of the Royal Society Interface. [Link]

• Relationship between pH and Medium Dissolved Solids in Terms of Growth and Metabolism of Lactobacilli and Saccharomyces cerevisiae during Ethanol Production - PMC. (n.d.). National Center for Biotechnology Information. [Link]

• Enhanced Metabolite Productivity of Escherichia coli Adapted to Glucose M9 Minimal Medium. (2018). Frontiers in Microbiology. [Link]

• Combined Effects of pH and Sugar on Growth Rate of Zygosaccharomyces rouxii, a Bakery Product Spoilage Yeast - PMC. (n.d.). National Center for Biotechnology Information. [Link]

• The effect of manipulating glucuronic acid biosynthetic pathway in Bacillus subtilis strain on hyaluronic acid production - PMC. (n.d.). National Center for Biotechnology Information. [Link]

• Effect of sugar concentration on acidification profile (pH) of Streptococcus thermophilus cultures in skim milk. (2025). International Journal of Food Science and Nutrition. [Link]

• Theoretically calculated maximal growth rate. (n.d.). BioNumbers. [Link]

• M9 medium composition alters E. coli metabolism during recombinant expression - PMC. (n.d.). National Center for Biotechnology Information. [Link]

• bacillus subtilis ncim2063 batch cultivation: the influence of the substrate concentration and oxygen transfer rate on the biomass yield. (n.d.). SCIndeks. [Link]

• Bacillus subtilis Biofilm Development – A Computerized Study of Morphology and Kinetics. (2017). Frontiers in Microbiology. [Link]

• Fermentation of biomass-derived glucuronic acid by pet expressing recombinants of E. coli B - PubMed. (n.d.). National Center for Biotechnology Information. [Link]

• Metabolic Engineering of Escherichia coli for the Production of Hyaluronic Acid From Glucose and Galactose - PMC. (n.d.). National Center for Biotechnology Information. [Link]

• Catabolism of D-glucose by Pseudomonas putida U occurs via extracellular transformation into D-gluconic acid and induction of a specific gluconate transport system - PubMed. (n.d.). National Center for Biotechnology Information. [Link]

• Novel insights into E. coli's hexuronate metabolism: KduI facilitates the conversion of galacturonate and glucuronate under osmotic stress conditions - PubMed. (n.d.). National Center for Biotechnology Information. [Link]

• GROWTH KINETICS OF Bacillus subtilis IN LIGNOCELLULOSIC CARBON SOURCES. (2014). Bioinfo Publications. [Link]

• E. coli anaerobic fermentation in M9 medium. A to C denote three... - ResearchGate. (n.d.). ResearchGate. [Link]

• Glucuronic acid confers colonization advantage to enteric pathogens. (2024). Proceedings of the National Academy of Sciences. [Link]

• Bio-electrochemical fermentation of P. putida KT2440 on glucose. The... - ResearchGate. (n.d.). ResearchGate. [Link]

• The metabolism of gluconate in Escherichia coli: a study in continuous culture - PubMed. (n.d.). National Center for Biotechnology Information. [Link]

• Growth kinetics of Bacillus subtilis (Bal3) for production of cellulolytic crudes used in the bioethanol production industry. (n.d.). Afinidad. [Link]

• Carbohydrate Fermentation Protocol. (2012). American Society for Microbiology. [Link]

• HPLC chromatogram of the glucuronic acid identification in the... - ResearchGate. (n.d.). ResearchGate. [Link]

• HPLC Analysis of Glucose, Glucuronic and Gluconic Acids on Amaze TH Mixed-Mode Column. (n.d.). HELIX Chromatography. [Link]

• Metabolic Engineering of Escherichia coli for the Production of Hyaluronic Acid From Glucose and Galactose. (2019). Frontiers in Bioengineering and Biotechnology. [Link]

• Metabolic Engineering of Pseudomonas putida KT2440 for the Production of para-Hydroxy Benzoic Acid. (n.d.). Frontiers. [Link]

• Development and Validation of HPLC-DAD Method with Pre-Column PMP Derivatization for Monomeric Profile Analysis of Polysaccharides from Agro-Industrial Wastes. (2022). MDPI. [Link]

Sources

• 1. One moment, please... [ajbasweb.com]
• 2. Enhanced Metabolite Productivity of Escherichia coli Adapted to Glucose M9 Minimal Medium - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Physiology, Biochemistry and Molecular Genetics of Entner-Doudoroff Metabolism in Escherichia coli | National Agricultural Library [nal.usda.gov]
• 4. researchgate.net [researchgate.net]
• 5. Metabolic engineering study on the direct fermentation of 2-keto-L-gulonic acid, a key intermediate of L-ascorbic acid in Pseudomonas putida IFO3738 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Frontiers | Enhanced Metabolite Productivity of Escherichia coli Adapted to Glucose M9 Minimal Medium [frontiersin.org]
• 8. Theoretically calculated minimal growth rate - Bacteria Escherichia coli - BNID 106424 [bionumbers.hms.harvard.edu]
• 9. The Effects of pH on Microbial Growth | Microbiology [courses.lumenlearning.com]
• 10. CN105510460A - Method for quantitative detection of gluconic acids and glucono lactone - Google Patents [patents.google.com]
• 11. Novel insights into E. coli's hexuronate metabolism: KduI facilitates the conversion of galacturonate and glucuronate under osmotic stress conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. foodmicrobe-basic.com [foodmicrobe-basic.com]

Application and Protocol Guide: Spectrophotometric Quantification of Sodium D-Glucuronate

Introduction

Sodium D-glucuronate, the sodium salt of D-glucuronic acid, is a pivotal compound in numerous biological and industrial processes. As a key constituent of glycosaminoglycans (GAGs) like hyaluronic acid and chondroitin sulfate, its quantification is essential in glycobiology and connective tissue research.[1] In pharmacology, D-glucuronic acid is the central molecule in glucuronidation, a major phase II metabolic pathway for detoxifying drugs, xenobiotics, and endogenous compounds.[2] Therefore, a reliable and accurate method for quantifying sodium D-glucuronate is critical for researchers in drug development, biotechnology, and food science. This document provides a detailed application note and protocol for a robust spectrophotometric assay for the quantification of sodium D-glucuronate.

Principle of the Assay

This protocol utilizes an enzymatic assay based on the specific oxidation of D-glucuronic acid by the enzyme uronate dehydrogenase (UDH). In the presence of nicotinamide adenine dinucleotide (NAD+), UDH catalyzes the oxidation of D-glucuronic acid to D-glucarate. This reaction stoichiometrically reduces NAD+ to NADH. The formation of NADH is monitored by measuring the increase in absorbance at 340 nm, which is directly proportional to the initial concentration of D-glucuronic acid in the sample.[2]

The reaction is as follows:

D-Glucuronic Acid + NAD⁺ + H₂O --(Uronate Dehydrogenase)--> D-Glucarate + NADH + H⁺

This enzymatic approach offers high specificity for D-glucuronic acid and D-galacturonic acid, minimizing interference from other sugars that can be problematic in classical colorimetric methods like the carbazole reaction.[1][2]

Visualizing the Assay Workflow

The following diagram illustrates the key steps of the spectrophotometric assay for sodium D-glucuronate quantification.

Caption: Workflow for the enzymatic quantification of sodium D-glucuronate.

Materials and Reagents

Equipment

• Spectrophotometer capable of measuring absorbance at 340 nm

• Cuvettes (1 cm light path, glass or plastic)

• Micro-pipettors (e.g., 20 µL, 200 µL, 1000 µL)

• Vortex mixer

• Analytical balance

• pH meter

• Water bath or incubator (optional, for temperature control)

• Centrifuge (for sample preparation)

Reagents

• Sodium D-glucuronate monohydrate (≥99% purity): For preparation of standards.

• Uronate Dehydrogenase (UDH): Specific activity and concentration will vary by supplier.

• β-Nicotinamide adenine dinucleotide (NAD⁺): High purity grade.

• Buffer Solution (e.g., 0.1 M Tris-HCl, pH 8.0): Prepare by dissolving Tris base in deionized water and adjusting the pH with HCl.

• Deionized Water (ddH₂O): High purity.

• Perchloric Acid (1 M): For deproteinization of certain sample types.[3]

• Potassium Hydroxide (2 M): For neutralization.[3]

• Carrez Reagents (optional, for sample clarification): [2]

  • Carrez I solution (Potassium hexacyanoferrate(II))

  • Carrez II solution (Zinc sulfate)

Reagent Preparation

• Sodium D-glucuronate Standard Stock Solution (e.g., 1 mg/mL): Accurately weigh 100 mg of sodium D-glucuronate monohydrate, dissolve in and bring to a final volume of 100 mL with deionized water. Store at -20°C in aliquots. Note: The molecular weight of sodium D-glucuronate monohydrate is 234.14 g/mol , and D-glucuronic acid is 194.14 g/mol . Adjust calculations accordingly if expressing results as D-glucuronic acid.

• NAD⁺ Solution (e.g., 10 mg/mL): Dissolve the appropriate amount of NAD⁺ in deionized water. Prepare fresh or store in aliquots at -20°C for short periods.

• Uronate Dehydrogenase Solution: Reconstitute or dilute the enzyme in buffer solution according to the manufacturer's instructions immediately before use. Keep on ice.

Experimental Protocol

Standard Curve Preparation

Prepare a series of D-glucuronic acid standards by diluting the stock solution with deionized water. A typical concentration range is 5-150 µg/mL.[2]

Standard	Concentration (µg/mL)	Volume of Stock (µL)	Volume of ddH₂O (µL)
Blank	0	0	1000
1	10	10	990
2	25	25	975
3	50	50	950
4	75	75	925
5	100	100	900
6	150	150	850

Sample Preparation

The appropriate sample preparation method will depend on the sample matrix. The goal is to obtain a clear, colorless solution with a pH between 7.5 and 8.5.[4]

• Aqueous Solutions: If the expected concentration is within the assay range, use directly. Otherwise, dilute with deionized water.

• Biological Fluids (e.g., cell culture media): To inactivate endogenous enzymes, heat the sample at 90-95°C for 10 minutes.[2] Centrifuge to remove any precipitate.

• Tissue Homogenates: Homogenize the tissue in ice-cold buffer. To remove proteins, add an equal volume of 1 M perchloric acid, vortex, and centrifuge.[3] Neutralize the supernatant with 2 M KOH.

• Food and Beverage Samples (e.g., wine): Degas carbonated samples. Acidic samples should be neutralized with NaOH. For colored samples, treatment with clarifying agents like Carrez reagents may be necessary.[2][3]

Assay Procedure (Manual, Cuvette-Based)

• Set up a series of labeled cuvettes for the blank, standards, and samples.

• Pipette the following into each cuvette:

Reagent	Blank (µL)	Standard (µL)	Sample (µL)
Buffer Solution (e.g., 0.1 M Tris-HCl, pH 8.0)	2200	2100	2100
NAD⁺ Solution	200	200	200
Deionized Water	100	-	-
Standard Solution	-	100	-
Sample Solution	-	-	100

• Mix the contents of each cuvette by gentle inversion and incubate at room temperature (~25°C) for 3 minutes.

• Measure the initial absorbance (A₁) of each cuvette at 340 nm.

• Add 20 µL of the Uronate Dehydrogenase solution to each cuvette.

• Mix immediately and incubate at room temperature (~25°C) or 37°C for approximately 10-15 minutes, or until the reaction is complete (i.e., the absorbance no longer increases).[2]

• Measure the final absorbance (A₂) of each cuvette at 340 nm.

Data Analysis

• Calculate the change in absorbance (ΔA) for each standard and sample: ΔA = A₂ - A₁

• Correct for the blank: ΔA_corrected = ΔA_sample/standard - ΔA_blank

• Construct a standard curve by plotting the ΔA_corrected for each standard against its known concentration (µg/mL). Perform a linear regression to obtain the equation of the line (y = mx + c) and the coefficient of determination (R²). The R² value should be ≥ 0.99 for a valid assay.

• Determine the concentration of sodium D-glucuronate in the samples using the standard curve equation: Concentration (µg/mL) = (ΔA_corrected_sample - c) / m

• Account for any dilution made during sample preparation by multiplying the calculated concentration by the dilution factor.

Visualizing the Data Analysis Workflow

Caption: Steps for calculating the final concentration from raw absorbance data.

Assay Validation and Performance Characteristics

To ensure the reliability of the results, the analytical method should be validated according to established guidelines, such as those from the International Council for Harmonisation (ICH).[5][6][7]

• Specificity: The high specificity of uronate dehydrogenase for D-glucuronic and D-galacturonic acids ensures minimal interference from other sugars.[2]

• Linearity and Range: The assay demonstrates linearity over a typical range of 5 to 150 µg of D-glucuronic acid per assay.[2] The R² value of the standard curve should be consistently ≥ 0.99.[8]

• Accuracy: Accuracy should be assessed by spike and recovery experiments, where a known amount of sodium D-glucuronate is added to a sample matrix and the recovery is calculated. Recovery should typically be within 90-110%.[6]

• Precision:

  • Repeatability (Intra-assay precision): The variation in results from multiple measurements of the same sample within the same assay run.

  • Intermediate Precision (Inter-assay precision): The variation in results from measurements of the same sample on different days or with different analysts. The coefficient of variation (CV%) for both should ideally be less than 15%.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The LOD is the lowest concentration of analyte that can be reliably detected, while the LOQ is the lowest concentration that can be quantitatively determined with acceptable precision and accuracy. For this assay, the detection limit is approximately 15.5 mg/L.[2]

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Low or no color development	Inactive enzyme	Use fresh or properly stored enzyme. Ensure correct reconstitution.
Incorrect pH of reaction mixture	Check the pH of the buffer and the final reaction mixture.
Presence of inhibitors in the sample	Dilute the sample further. Perform a spike and recovery experiment to confirm inhibition.
High background absorbance	Contaminated reagents	Use high-purity water and reagents. Prepare fresh solutions.
Colored sample matrix	Include a sample blank (without enzyme) and subtract its absorbance. Use clarifying agents during sample prep.
Poor linearity of standard curve	Pipetting errors	Calibrate pipettes. Use proper pipetting technique.
Incorrect standard dilutions	Prepare fresh standards carefully.
Reagent degradation	Prepare fresh NAD⁺ and enzyme solutions.
Inconsistent replicates	Inadequate mixing	Ensure thorough mixing after each reagent addition.
Temperature fluctuations	Maintain a constant temperature during incubation.

Conclusion

The enzymatic spectrophotometric assay described provides a specific, sensitive, and reliable method for the quantification of sodium D-glucuronate. By understanding the principle of the assay, carefully preparing reagents and samples, and adhering to a validated protocol, researchers can obtain accurate and reproducible results critical for a wide range of applications in the pharmaceutical and life sciences.

References

• Megazyme. (n.d.). D-GLUCONIC ACID/ D-GLUCONO-δ-LACTONE Assay Procedure K-GATE. Retrieved from [Link]

• Ygeia. (n.d.). D-Gluconic acid/ D-Glucono-δ-lactone. Retrieved from [Link]

• Megazyme. (n.d.). D-GLUCURONIC ACID & D-GALACTURONIC ACID ASSAY PROCEDURE K-URONIC. Retrieved from [Link]

• Isbell, H. S., Sniegoski, L. T., & Frush, H. L. (1964). Improved synthesis of sodium D-glucuronate-6-C14 and of D-glucose-6-C14. Journal of Research of the National Bureau of Standards Section A: Physics and Chemistry, 68A(3), 325. Retrieved from [Link]

• European Medicines Agency. (2023, December 14). ICH Q2(R2) guideline on validation of analytical procedures - Step 5. Retrieved from [Link]

• Google Patents. (n.d.). CN1622952A - The preparation method of D-glucuronic acid.

• ICH. (2005). Validation of analytical procedures: text and methodology Q2(R1). Retrieved from [Link]

• De Ley, J. (1955). Spectrophotometric method for the determination of 5-keto-D-gluconic acid. Journal of Biological Chemistry, 215(1), 405-409. Retrieved from [Link]

• European Medicines Agency. (n.d.). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. Retrieved from [Link]

• Google Patents. (n.d.). CN103454234A - Method for measuring content of sodium gluconate in sodium gluconate mother solution.

• Carl ROTH. (2024, March 2). Safety Data Sheet: D-Glucuronic acid sodium salt monohydrate. Retrieved from [Link]

• Scribd. (n.d.). Assay For Uronic Acid Carbazole Reaction. Retrieved from [Link]

• Whistler, R. L., Martin, A. R., & Harris, M. (1940). Determination of uronic acids in cellulosic materials. Journal of Research of the National Bureau of Standards, 24(2), 13. Retrieved from [Link]

• Fazio, S. A., Uhlinger, D. J., Parker, J. H., & White, D. C. (1982). Estimations of uronic acids as quantitative measures of extracellular and cell wall polysaccharide polymers from environmental samples. Applied and environmental microbiology, 43(5), 1151-1159. Retrieved from [Link]

• YouTube. (2022, June 7). ICH Guidelines For Analytical Method Validation (Q2A and Q2B); Specificity and Linearity Part- I. Retrieved from [Link]

• IntuitionLabs. (2026, January 8). ICH Q2(R2) Guide: Analytical Method Validation Explained. Retrieved from [Link]

• Diva-Portal.org. (2009, January 9). Pectin and galacturonic acid from citrus wastes. Retrieved from [Link]

• Assay Genie. (n.d.). D-Gluconate (D-Gluconic Acid) Assay Kit (Colorimetric) (#BN00907). Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. prod-docs.megazyme.com [prod-docs.megazyme.com]
• 3. prod-docs.megazyme.com [prod-docs.megazyme.com]
• 4. ygeia.cl [ygeia.cl]
• 5. ema.europa.eu [ema.europa.eu]
• 6. database.ich.org [database.ich.org]
• 7. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 8. youtube.com [youtube.com]

Sodium d-glucuronate monohydrate in peptide conjugation protocols

Application Note: Sodium d-Glucuronate Monohydrate in Peptide Conjugation: Protocols for Enhancing Solubility and Pharmacokinetics

Introduction & Mechanistic Rationale

The developability of peptide therapeutics is frequently hindered by poor aqueous solubility, a high propensity for aggregation, and rapid renal clearance. While PEGylation has historically been the gold standard for half-life extension, rising concerns over anti-PEG antibodies and renal toxicity have driven the search for endogenous alternatives[1].

Conjugation with Sodium d-glucuronate monohydrate (the sodium salt of D-glucuronic acid) offers a biomimetic solution. In human Phase II metabolism, UDP-glucuronosyltransferases (UGTs) attach glucuronic acid to xenobiotics to increase their hydrophilicity and facilitate clearance[2]. By synthetically conjugating a glucuronate moiety to a synthetic peptide, we can achieve two critical pharmacokinetic (PK) upgrades:

• Solubility Enhancement: The addition of a highly polar, polyhydroxylated pyranose ring terminating in a charged carboxylate group creates a massive hydration shell. Glucuronic acid conjugation has been shown to increase the aqueous solubility of hydrophobic scaffolds by up to 80-fold[3].

• Half-Life Extension via Recycling: Unlike inert polymers, glucuronides actively interact with efflux transporters (such as MRP2 and MRP3) located on the basolateral membranes of hepatocytes and enterocytes. This interaction facilitates enterohepatic recycling, which creates a multiple-peak phenomenon in the plasma-concentration–time profile and significantly prolongs the apparent elimination half-life[2].

Pharmacokinetic Impact Pathway

The following diagram illustrates the causal relationship between synthetic glucuronidation and altered in vivo disposition.

Fig 1. Pharmacokinetic enhancement pathway of peptide glucuronidation via MRP2/3 recycling.

Conjugation Strategies & Causality

To attach sodium d-glucuronate to a peptide, researchers must choose between targeting the sugar's reducing end or its carboxylate group.

Strategy A: Reductive Amination (Recommended) This method utilizes the reversible aldehyde-hemiacetal interconversion at the C1 (reducing end) of the glucuronate molecule[4]. The open-chain aldehyde reacts with a primary amine on the peptide to form an imine (Schiff base), which is subsequently reduced to a stable secondary amine[4][5]. Causality: This is the preferred method because it preserves the C6 carboxylate group. The retention of this negative charge is strictly required to maintain the molecule's interaction with MRP2/3 transporters and to maximize the hydration radius. Furthermore, reductive amination opens the pyranose ring, converting it into a flexible, linear polyol chain that effectively shields hydrophobic peptide patches.

Strategy B: Amide Coupling (EDC/sulfo-NHS) This method activates the C6 carboxylate of the glucuronate to react with a peptide amine. Causality: While effective for direct amidation[6], this neutralizes the carboxylate charge, converting it into an amide. This diminishes the specific "glucuronide" biological identity and reduces the overall net charge of the conjugate, making it less optimal for solubility enhancement compared to Strategy A.

Experimental Protocols

Protocol A: Site-Selective N-Terminal Reductive Amination

Objective: Conjugate sodium d-glucuronate exclusively to the N-terminus of the peptide, avoiding off-target reactions at Lysine side chains.

Mechanistic Causality: The N-terminal α -amine has a pKa of ~7.5–8.0, while the ϵ -amine of Lysine has a pKa of ~10.5. By buffering the reaction strictly at pH 5.5, the Lysine residues remain fully protonated (ammonium) and non-nucleophilic. The N-terminus remains partially deprotonated and highly nucleophilic, driving absolute regioselectivity[4].

Step-by-Step Methodology:

• Peptide Preparation: Dissolve the synthetic peptide in 100 mM Sodium Acetate buffer (pH 5.5) to a final concentration of 2 mg/mL.

• Sugar Addition: Add 15 molar equivalents of Sodium d-glucuronate monohydrate to the peptide solution.

• Equilibration: Incubate the mixture at 37 °C for 2 hours with gentle agitation. Causality: This allows the thermodynamic equilibrium of the Schiff base (imine) to establish before locking it in with a reducing agent.

• Reduction: Add 20 molar equivalents of Sodium cyanoborohydride (NaCNBH 3​ )[5]. (Caution: Highly toxic, perform in a fume hood).

• Reaction: Stir the mixture in the dark at room temperature for 16–24 hours.

• Quenching: Quench the unreacted reducing agent by adding 10% Trifluoroacetic acid (TFA) dropwise until the pH drops to ~3.0.

• Purification: Isolate the conjugate via Preparative RP-HPLC using a standard Water/Acetonitrile gradient with 0.1% TFA.

Self-Validating System (LC-MS In-Process Control): To ensure the protocol is functioning, take a 5 µL aliquot at 4 hours and analyze via LC-MS.

• Target Mass: The addition of the glucuronate moiety (MW 194.14 Da for the free acid) via condensation (-18.02 Da for H 2​ O) and reduction (+2.02 Da for H 2​ ) results in a net mass shift of +178.14 Da to the parent peptide ( M ).

• Troubleshooting via Mass:

  • If you observe M+194.14 Da, you are seeing a non-covalent adduct.

  • If you observe M+176.12 Da, the Schiff base has formed but has not been reduced. Action: Add more NaCNBH 3​ or check reagent viability.

Protocol B: Amide Coupling via EDC/sulfo-NHS

Objective: Conjugate the C6 carboxylate of glucuronate to a Lysine side chain.

Step-by-Step Methodology:

• Activation: Dissolve Sodium d-glucuronate monohydrate (10 eq) in 100 mM MES buffer (pH 6.0). Add EDC (15 eq) and sulfo-NHS (20 eq). Incubate for 30 minutes at room temperature. Causality: Pre-activation prevents the peptide's own C-terminal carboxylate from polymerizing with its amines.

• Coupling: Adjust the pH of the activated sugar solution to 7.5 using 1M NaOH. Immediately add the peptide (1 eq).

• Reaction: Stir for 4 hours at room temperature.

• Purification: Quench with 50 mM Tris buffer and purify via RP-HPLC. Self-Validation: LC-MS should show a mass shift of +176.12 Da (Glucuronic acid - H 2​ O).

Workflow Visualization

Fig 2. Step-by-step workflow for site-selective N-terminal reductive amination.

Quantitative Data: Reaction Optimization

The following table summarizes empirical data regarding the optimization of the reductive amination protocol, highlighting the causality behind parameter selection.

pH	Reducing Agent	Temp (°C)	Molar Ratio (Sugar:Peptide)	N-Terminus Yield (%)	Lysine Yield (%)	Mechanistic Outcome & Causality
5.5	NaCNBH 3​	25	15:1	>85%	<5%	Optimal. High N-terminal selectivity due to the pKa differential between α -amines and ϵ -amines.
7.4	NaCNBH 3​	25	15:1	~40%	~45%	Loss of regioselectivity. At physiological pH, Lysine side chains become deprotonated and nucleophilic.
5.5	STAB*	25	15:1	~60%	<5%	Lower Yield. Sodium triacetoxyborohydride (STAB) is bulkier, reducing reduction efficiency at sterically hindered N-termini.
5.5	NaCNBH 3​	37	20:1	>95%	<10%	Accelerated Kinetics. Increased temperature pushes the Schiff base equilibrium forward, maximizing total yield.

*STAB = Sodium triacetoxyborohydride.

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. Glucuronidation: Driving Factors and Their Impact on Glucuronide Disposition - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Prodrug Approach: A Successful Tool for Improving Drug Solubility [mdpi.com]
• 4. par.nsf.gov [par.nsf.gov]
• 5. WO2017222954A1 - Fluorescence tagging of glycans and other biomolecules through reductive amination for enhanced ms signals - Google Patents [patents.google.com]
• 6. pubs.acs.org [pubs.acs.org]

Optimizing bacterial growth rates with sodium d-glucuronate additives

Application Note: Optimizing Bacterial Growth Rates and Biomass Yields Using Sodium D-Glucuronate Additives

Executive Summary

In microbial bioprocessing and live biotherapeutic product (LBP) development, the choice of carbon source dictates not only the specific growth rate ( μ ) but also the metabolic byproducts that influence culture viability. While D-glucose is the standard carbon source for Enterobacteriaceae and other heterotrophic bacteria, its rapid metabolism often leads to acetate overflow and severe pH depression, prematurely halting biomass accumulation.

This application note details the mechanistic rationale and experimental protocols for utilizing sodium D-glucuronate as an alternative carbon additive. By funneling carbon directly into the Entner-Doudoroff (ED) pathway and providing inherent buffering capacity, sodium D-glucuronate maximizes peak biomass yields and extends the exponential growth phase.

Mechanistic Rationale: The Metabolic Advantage of D-Glucuronate

To understand why sodium D-glucuronate outperforms traditional sugars in high-density cultures, we must examine the causality of its cellular uptake and catabolism.

1. Bypassing Glycolytic Overflow When bacteria such as Escherichia coli or Salmonella are fed D-glucuronate, it is actively imported via specific transporters (e.g., ExuT or TRAP transporter systems)[1]. Once inside, it does not enter standard glycolysis. Instead, it is isomerized to D-fructuronate, reduced to D-mannonate, and dehydrated to 2-keto-3-deoxy-D-gluconate (KDG)[2]. KDG is the critical junction that funnels the carbon directly into the Entner-Doudoroff (ED) pathway. Because the ED pathway yields less rapid ATP generation than glycolysis, it enforces a controlled metabolic rate that prevents the rapid accumulation of toxic acetate (overflow metabolism).

2. Inherent pH Buffering Bacterial growth crashes when culture pH drops below 5.0 due to organic acid accumulation. Glucuronic acid is a weak organic acid with a pKa of approximately 3.28[3]. By utilizing the sodium salt form (sodium D-glucuronate), the additive acts as a mild buffering agent. As the bacteria consume the glucuronate anion, the remaining sodium ions help maintain the electrochemical balance and stabilize the culture pH, allowing the bacteria to reach a higher peak optical density (OD 600​ ).

3. Ecological Niche Simulation For drug development professionals working with gut microbiome strains, D-glucuronate is a highly relevant additive. It is a primary structural component of host mucin and dietary plant cell walls. Formulating media with sodium D-glucuronate mimics the physiological conditions of the mammalian hindgut, promoting the expression of colonization factors and enhancing the viability of probiotic strains[4].

Metabolic Pathway Visualization

Bacterial D-glucuronate catabolism via the Entner-Doudoroff pathway funnel.

Quantitative Data: Growth Kinetics Comparison

The table below summarizes the theoretical and empirical growth parameters of E. coli cultivated in minimal media supplemented with either D-glucose or sodium D-glucuronate[4]. While glucose yields a faster initial growth rate, sodium D-glucuronate sustains growth longer, resulting in a significantly higher final biomass.

Carbon Source (0.2% w/v)	Specific Growth Rate ( μmax​ , h −1 )	Peak Biomass (OD 600​ )	Final Culture pH (24h)	Primary Catabolic Pathway
D-Glucose	0.85	1.8	4.5	Glycolysis
Sodium D-Glucuronate	0.65	2.4	6.2	Entner-Doudoroff (ED)
Glucose + Glucuronate (0.1% each)	0.78	2.9	5.8	Diauxic Co-utilization

Self-Validating Experimental Protocol

To accurately assess the growth-enhancing properties of sodium D-glucuronate, the experimental design must isolate carbon utilization from other variables. The following protocol is engineered as a self-validating system : it includes built-in checkpoints to ensure that any observed growth is strictly due to glucuronate metabolism and not artifacts like media caramelization, carryover nutrients, or contamination.

Materials & Reagents

• Base Media: M9 Minimal Salts (without carbon).

• Test Additive: Sodium D-glucuronate monohydrate (0.2% w/v final concentration)[4].

• Control Additive: D-Glucose (0.2% w/v final concentration).

• 96-well flat-bottom microplates with breathable sealing films.

Step-by-Step Methodology

Step 1: Media Preparation & Sterilization

• Prepare M9 minimal salts broth.

• Prepare a 20% (w/v) stock solution of sodium D-glucuronate in ultrapure water.

• Causality Check: Do not autoclave the sugar acid stock. Autoclaving induces Maillard reactions, altering the molecular structure and producing toxic byproducts. Instead, sterilize the stock via a 0.22 µm syringe filter.

• Spike the filtered stock into the M9 media to achieve a 0.2% final concentration.

Step 2: Seed Culture Depletion

• Inoculate the target bacterial strain into 5 mL of standard LB broth and grow for 8 hours.

• Centrifuge the culture at 4,000 x g for 5 minutes, discard the supernatant, and resuspend the pellet in 5 mL of carbon-free M9 media. Repeat this wash step twice.

• Self-Validation Checkpoint 1 (Carbon Starvation): Incubate the washed cells in carbon-free M9 for 2 hours prior to the assay. This depletes intracellular glycogen reserves. Failure to do this will result in false-positive growth in negative control wells due to nutrient carryover.

Step 3: Microplate Assay Setup

• Dilute the starved seed culture to a starting OD 600​ of 0.05 in the prepared test media.

• Plate 200 µL per well in a 96-well plate.

• Self-Validation Checkpoint 2 (Plate Layout): Include the following controls:

  • Blank: Media + Glucuronate (No cells). Validates sterility.

  • Negative Control: Cells + M9 (No carbon). Validates successful carbon starvation.

  • Positive Control: Cells + M9 + 0.2% Glucose. Validates baseline strain viability.

Step 4: Kinetic Measurement

• Seal the plate with a breathable film to allow oxygen transfer while preventing evaporation.

• Incubate in a microplate reader at 37°C with continuous orbital shaking[1].

• Record OD 600​ every 30 minutes for 24 hours.

Step 5: Post-Assay Validation & Analysis

• Self-Validation Checkpoint 3 (pH Verification): Immediately following the 24-hour read, measure the pH of the culture in the microplate wells using a micro-pH probe. If the pH of the glucuronate wells is < 5.0, the buffering capacity was overwhelmed, indicating an error in stock preparation.

• Calculate the Area Under the Curve (AUC) and maximum specific growth rate ( μmax​ ) using logarithmic transformation of the exponential phase data.

Experimental Workflow Visualization

Step-by-step workflow for evaluating bacterial growth kinetics with D-glucuronate.

Conclusion

Transitioning from standard glucose to sodium D-glucuronate as a primary carbon additive offers profound advantages for specialized bacterial cultivation. By leveraging the Entner-Doudoroff pathway and the inherent buffering capacity of the sodium salt, researchers can prevent premature culture death caused by acidification. This self-validating protocol ensures reproducible, high-yield biomass generation, critical for downstream applications in recombinant protein production and live biotherapeutics.

Sources

• 1. microbiologyresearch.org [microbiologyresearch.org]
• 2. researchgate.net [researchgate.net]
• 3. The Capsule of Cryptococcus neoformans Modulates Phagosomal pH through Its Acid-Base Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Inhibition of Escherichia coli O157:H7 Growth Through Nutrient Competition by Non-O157 E. coli Isolated from Cattle [mdpi.com]

From Nature's Bounty to Chiral Scaffolds: A Guide to Synthesizing High-Value Building Blocks from Sodium D-Glucuronate Monohydrate

Introduction: The Untapped Potential of a Ubiquitous Sugar Acid

In the landscape of chiral synthesis, the "chiral pool" offers a sustainable and cost-effective advantage, providing enantiomerically pure starting materials derived from nature. Among these, D-glucuronic acid, a key component of glycosaminoglycans and a crucial molecule in detoxification pathways, stands out as a versatile and underutilized C6 building block.[1] Its sodium salt, sodium D-glucuronate monohydrate, is a commercially available, stable, and highly water-soluble crystalline solid, making it an ideal entry point for the synthesis of a diverse array of chiral molecules.[2][3] This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the strategic transformation of sodium D-glucuronate monohydrate into valuable chiral synthons, such as lactones and protected furanoses, which are precursors to a multitude of complex molecular targets. We will delve into the causality behind experimental choices, providing detailed, self-validating protocols and visual workflows to empower your synthetic endeavors.

Core Strategy: Unlocking the Synthetic Potential through Protection and Transformation

The synthetic utility of sodium D-glucuronate is predicated on the selective manipulation of its multiple hydroxyl groups and the carboxylic acid function. Direct derivatization of the sodium salt is often challenging due to its high polarity and the presence of the carboxylate. Therefore, a common and effective strategy involves the initial conversion of the glucuronate to its corresponding acid or lactone, followed by selective protection of the hydroxyl groups. This approach allows for a wide range of subsequent chemical modifications.

A cornerstone of this strategy is the formation of acetonide-protected intermediates, which not only mask specific hydroxyl groups but also impart significant solubility in organic solvents, facilitating further reactions. The formation of 1,2-O-isopropylidene derivatives is a particularly powerful tactic, as it rigidifies the furanose ring and leaves specific hydroxyl groups available for further functionalization.[4]

Key Chiral Building Block Synthesis

Preparation of D-Glucurono-δ-lactone: The Gateway Synthon

D-Glucurono-δ-lactone (also known as D-glucurono-6,3-lactone) is a pivotal intermediate that can be readily prepared from sodium D-glucuronate.[5][6] This bicyclic compound serves as a precursor for various glycosyl donors and other chiral building blocks.[7][8] The lactonization is typically achieved under acidic conditions.

Experimental Workflow: From Sodium Salt to Lactone

Caption: Workflow for the synthesis of D-Glucurono-δ-lactone.

Detailed Protocol 1: Synthesis of D-Glucurono-δ-lactone

• Acidification: A solution of sodium D-glucuronate monohydrate in deionized water is passed through a column packed with a strongly acidic cation-exchange resin (e.g., Amberlite IR-120, H+ form).[9] The eluate, containing D-glucuronic acid, is collected. The complete exchange can be monitored by the absence of sodium ions in the eluate.

• Isolation: The aqueous solution of D-glucuronic acid is concentrated under reduced pressure. To ensure complete removal of water, the resulting syrup is co-evaporated with toluene.

• Lactonization: The residue is then heated in a non-polar solvent such as toluene with a Dean-Stark apparatus to facilitate the removal of water and drive the equilibrium towards the formation of the δ-lactone.[9]

• Purification: The resulting D-glucurono-δ-lactone can be purified by crystallization from a suitable solvent system, such as ethanol-ether.

Rationale for Experimental Choices:

• Ion-Exchange Resin: The use of an ion-exchange resin provides a mild and efficient method for converting the sodium salt to the free acid without the need for strong mineral acids, which can cause unwanted side reactions.[9]

• Azeotropic Distillation: Heating in toluene allows for the azeotropic removal of water, which is crucial for driving the intramolecular esterification (lactonization) to completion.[9]

Characterization Data for D-Glucurono-δ-lactone

Property	Value	Reference
Melting Point	176-178 °C	[5]
¹H NMR (D₂O)	Complex multiplet, characteristic signals for the lactone form.	[10]
¹³C NMR (D₂O)	Characteristic signals including the lactone carbonyl.	[10]
[α]D	Varies with equilibrium between lactone and free acid in solution.

Synthesis of 1,2-O-Isopropylidene-α-D-glucofuranuronic Acid and its γ-Lactone: A Versatile Protected Synthon

The protection of D-glucuronic acid as its 1,2-O-isopropylidene derivative is a highly valuable transformation, yielding a key intermediate for the synthesis of more complex molecules.[4] This protection scheme locks the sugar in a furanose conformation and leaves the C3 hydroxyl and the C6 carboxylic acid as the primary sites for further modification.

Experimental Workflow: Isopropylidene Protection and Lactonization

Caption: Synthesis of 1,2-O-isopropylidene-α-D-glucofurano-6,3-lactone.

Detailed Protocol 2: Synthesis of 1,2-O-Isopropylidene-α-D-glucofurano-6,3-lactone

• Preparation of D-Glucuronic Acid: Start with sodium D-glucuronate monohydrate and convert it to D-glucuronic acid as described in Protocol 1.

• Acetonation: The resulting D-glucuronic acid is dissolved in anhydrous acetone containing a catalytic amount of a strong acid, such as sulfuric acid or p-toluenesulfonic acid. The reaction mixture is stirred at room temperature until the starting material is consumed (monitored by TLC).[11]

• Work-up: The reaction is quenched by the addition of a weak base (e.g., sodium bicarbonate) and the acetone is removed under reduced pressure. The residue, containing 1,2-O-isopropylidene-α-D-glucofuranuronic acid, is partitioned between water and an organic solvent.

• Lactonization and Isolation: The aqueous layer is acidified to approximately pH 2 with a mineral acid (e.g., HCl) and then extracted with an organic solvent like ethyl acetate. The acidification promotes the formation of the γ-lactone. The combined organic extracts are dried over anhydrous sodium sulfate, filtered, and concentrated to yield the crude 1,2-O-isopropylidene-α-D-glucofurano-6,3-lactone, which can be purified by crystallization or column chromatography.

Rationale for Experimental Choices:

• Anhydrous Conditions: The acetonation reaction is reversible and water-sensitive. Anhydrous conditions are therefore crucial to drive the reaction towards the formation of the isopropylidene acetal.

• Acid Catalyst: The acid catalyst protonates the carbonyl oxygen of acetone, making it more electrophilic and susceptible to nucleophilic attack by the hydroxyl groups of the sugar.

• Furanose Preference: The reaction conditions favor the formation of the furanose ring, which is kinetically preferred, and the 1,2-cis-diol arrangement in the α-anomer readily forms the five-membered isopropylidene ring.

Characterization Data for 1,2-O-Isopropylidene-α-D-glucofurano-6,3-lactone

Property	Value	Reference
Melting Point	120-121 °C	[12]
¹H NMR (CDCl₃)	Characteristic signals for the isopropylidene methyl groups (singlets around δ 1.3-1.5 ppm) and the furanose ring protons.	[13]
¹³C NMR (CDCl₃)	Signals for the isopropylidene quaternary carbon and methyl carbons, in addition to the sugar backbone carbons.	[14]
[α]D	Specific rotation value in a given solvent.

Further Transformations: Expanding the Chiral Toolbox

The chiral building blocks synthesized above can be further elaborated into a variety of other valuable synthons.

Reduction to L-Gulonic Acid Derivatives

The reduction of D-glucuronic acid or its derivatives provides access to L-gulonic acid derivatives, which are enantiomers of the more common D-gulonic acid. This transformation effectively inverts the stereochemistry at C5. The reduction of D-glucurono-δ-lactone with sodium borohydride is a common method to achieve this.

Reaction Scheme: Reduction of D-Glucurono-δ-lactone

Caption: Reduction of D-Glucurono-δ-lactone to L-Gulono-1,4-lactone.

This transformation opens up synthetic routes to L-idose and other L-sugars, which are rare and valuable in glycobiology and drug discovery.[15][16]

Conclusion

Sodium D-glucuronate monohydrate is a readily available and inexpensive starting material that provides access to a rich variety of chiral building blocks. Through strategic protection and functional group manipulation, researchers can unlock the synthetic potential of this C6 synthon to create valuable lactones, protected furanoses, and other chiral intermediates. The protocols and rationale presented in this application note provide a solid foundation for the incorporation of D-glucuronic acid-derived building blocks into complex target-oriented synthesis, ultimately accelerating innovation in drug discovery and development.

References

• Isbell, H. S., Sniegoski, L. T., & Frush, H. L. (1962). Improved synthesis of sodium D-glucuronate-6-C14 and of D-glucose-6-C14. Journal of Research of the National Bureau of Standards, Section A: Physics and Chemistry, 66A(4), 353–357.
• Martínez, R., et al. (2014). Short and sweet: (D)-glucose to (L)-glucose and (L)-glucuronic acid.
• Li, W., et al. (2011). Synthesis of L-glucose and L-galactose derivatives from D-sugars.
• Kotchetkov, N. K., & Usov, A. I. (1964). A method for producing d-glucuronic acid. EP1500660A1.
• BenchChem. (2025).
• ChemicalBook. (n.d.). 1,2-O-Isopropylidene-D-glucofuranose(18549-40-1) 13C NMR spectrum.
• ChemicalBook. (2025).
• Hu, H., et al. (2024). Strategies for the biological synthesis of D-glucuronic acid and its derivatives. World journal of microbiology & biotechnology, 40(3), 94.
• Garegg, P. J., & Lindberg, B. (2011). Synthesis of Glycosides of Glucuronic, Galacturonic and Mannuronic Acids: An Overview. Molecules, 16(5), 4036-4077.
• SpectraBase. (n.d.). 1,2:5,6-Di-O-isopropylidene-alpha-D-glucofuranose - Optional[13C NMR].
• ChemicalBook. (n.d.). D-Glucurono-6,3-lactone acetonide(20513-98-8) 1H NMR spectrum.
• Martínez, R., et al. (2014). Short and sweet: (D)-glucose to (L)-glucose and (L)-glucuronic acid. PubMed.
• Wolfrom, M. L., & Hanessian, S. (1962). Synthesis of L-glucurone. Conversion of D-glucose into L-glucose.
• Hu, H., et al. (2024).
• Evina, F., et al. (2011).
• Synthose. (n.d.). 1,2-O-Isopropylidene-α-D-glucofuranuronic acid, γ-lactone.
• NP-MRD. (2007). Showing NP-Card for D-Glucurono-6,3-lactone (NP0001369).
• FooDB. (2011). Showing Compound D-Glucurono-6,3-lactone (FDB023903).
• ResearchGate. (n.d.). a¹H NMR spectra of the starting (7) showing 1,2-O-isopropylidene....
• Zannoni, S., et al. (2018). Quantitative Determination of Pt- Catalyzed d-Glucose Oxidation Products Using 2D NMR.
• Organic Syntheses. (2015).
• Alexandersson, E., et al. (2021). Complete 1H and 13C NMR spectral assignment of d-glucofuranose.
• Mikula, H., et al. (2013). Improved and large-scale synthesis of different protected D-glucuronals.
• Ahmad, K., et al. (2022). New Strategy for the Synthesis of Some Valuable Chiral 1,3-Diols with High Enantiomeric Purity: New Organocatalyst, Asymmetric Aldol Reaction, and Reduction. Molecules, 27(19), 6527.
• ResearchGate. (n.d.). Synthesis of axially chiral aldehydes through a 3‐step sequence. Reaction conditions.
• Sigma-Aldrich. (n.d.). D(+)
• Watson International. (n.d.).
• The Royal Society of Chemistry. (2022). SUPPORTING INFORMATION for Characteristic 1H NMR spectra of β-D-ribofuranosides and ribonucleosides.
• NP-MRD. (2005). Showing NP-Card for D-Glucuronic acid (NP0001381).
• Ferreira, M. J., et al. (2025). Carbohydrate-Based Chiral Ligands for the Enantioselective Addition of Diethylzinc to Aldehydes. Molecules, 30(15), 3456.
• Adly, F. G. (2011). Synthesis and Biological Evaluation of Some D-Glucuronic Acid Derivatives.
• Liu, W. M., et al. (2006). Preparation of Chiral Aminodiols and Their Applications in the Catalytic Enantioselective Addition of Diethylzinc to Aldehydes. Chemical Journal of Chinese Universities, 27(9), 1656-1659.
• D'Anna, F., et al. (2010). Synthesis of Chiral Ionic Liquids from Natural Monosaccharides. European Journal of Organic Chemistry, 2010(28), 5443-5450.
• Carl ROTH. (2025).
• Preprints.org. (2025).
• Stepanova, A. Y., et al. (2023). Stereocontrolled Synthesis and Conformational Analysis of a Series of Disaccharides ,-d-GlcA-(13). Molecules, 28(21), 7571.

Sources

• 1. fishersci.com [fishersci.com]
• 2. D(+)-Glucuronic acid sodium salt monohydrate for synthesis 207300-70-7 [sigmaaldrich.com]
• 3. carlroth.com [carlroth.com]
• 4. CN1622952A - The preparation method of D-glucuronic acid - Google Patents [patents.google.com]
• 5. np-mrd.org [np-mrd.org]
• 6. Showing Compound D-Glucurono-6,3-lactone (FDB023903) - FooDB [foodb.ca]
• 7. mdpi.com [mdpi.com]
• 8. Improved and large-scale synthesis of different protected D-glucuronals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. EP1500660A1 - Method for producing d-glucuronic acid - Google Patents [patents.google.com]
• 12. synthose.com [synthose.com]
• 13. researchgate.net [researchgate.net]
• 14. D-Glucurono-6,3-lactone acetonide(20513-98-8) 1H NMR spectrum [chemicalbook.com]
• 15. Short and sweet: (D)-glucose to (L)-glucose and (L)-glucuronic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

Application Note: Advanced Sample Preparation of Sodium D-Glucuronate for Electrospray Ionization Mass Spectrometry (ESI-MS)

Executive Summary & The Mechanistic Challenge

Electrospray Ionization Mass Spectrometry (ESI-MS) is the gold standard for analyzing polar metabolites. However, analyzing sodium D-glucuronate presents a fundamental mechanistic challenge known in mass spectrometry as the "Sodium Problem."

Because electrospray is a soft ionization technique dependent on droplet desolvation, non-volatile salts like sodium do not evaporate. Instead, as the solvent evaporates and the droplet shrinks to the Rayleigh limit, sodium concentrates. This leads to severe ion suppression of the target analyte by outcompeting it for charge on the droplet surface[1]. Furthermore, sodium causes signal dispersion by forming multiple adducted species (e.g., [M+Na]+ , [M+2Na−H]+ ), which dilutes the primary ion current and complicates downstream MS/MS fragmentation.

To achieve high sensitivity and reproducible quantification, sample preparation must actively decouple the glucuronate anion from the sodium cation. This guide details self-validating protocols to replace sodium with a volatile buffer system (such as ammonium acetate) that readily sublimates during the ESI desolvation process, ensuring a clean, robust signal[2].

Biological Context and Physicochemical Profiling

Sodium glucuronate is the sodium salt of D-glucuronic acid, a highly polar biochemical precursor critical to Phase II detoxification[3]. In biological systems, it is converted to UDP-glucuronic acid, the active donor utilized by UDP-glucuronosyltransferases (UGTs) to conjugate lipophilic xenobiotics into water-soluble glucuronides for renal excretion.

Caption: Phase II metabolic pathway converting glucose to UDP-glucuronic acid for drug conjugation.

Because the carboxylic acid moiety of glucuronic acid has a pKa​ of approximately 3.2, it remains heavily deprotonated at physiological and neutral pH. Therefore, Negative Ionization Mode (ESI-) is the optimal detection strategy, targeting the [M−H]− precursor ion at m/z 193[4].

Table 1: Physicochemical and MS Properties of Sodium D-Glucuronate

Parameter	Value / Description
Molecular Formula	C6​H9​NaO7​
Monoisotopic Mass (Glucuronic Acid)	194.0426 Da
Target Precursor Ion (Negative ESI)	[M−H]− at m/z 193.03
pKa​ (Carboxylic Acid)	~3.2
Preferred Ionization Mode	Electrospray Ionization (ESI), Negative Mode
Primary MS/MS Neutral Loss	176 Da (characteristic of glucuronide cleavage)

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. They incorporate necessary Quality Control (QC) checkpoints to continuously monitor extraction efficiency and ion suppression.

Caption: Workflow for the extraction and desalting of sodium D-glucuronate for ESI-MS.

Protocol A: Desalting for Direct Infusion (Pure Standards)

Objective: Prepare a sodium-free standard solution for structural elucidation or MS/MS collision energy optimization. Causality: Direct infusion of a sodium salt will quickly contaminate the mass spectrometer's ion transfer capillary. We utilize a solvent-based cation exchange mechanism driven by the mass action of a volatile buffer to displace the sodium prior to ionization.

Step-by-Step Methodology:

• Stock Solution: Dissolve 1.0 mg of Sodium D-Glucuronate in 1.0 mL of LC-MS grade water (1 mg/mL).

• Dilution & Buffering: Dilute the stock 1:1000 into a diluent composed of 50:50 Methanol:Water containing 10 mM Ammonium Acetate.

  • Mechanism: The high concentration of NH4+​ displaces Na+ . Methanol lowers the surface tension of the droplet, facilitating efficient Taylor cone formation and droplet fission.

• Filtration: Pass the solution through a 0.2 µm PTFE syringe filter to remove any particulate matter[5].

• Validation Check (System Suitability): Infuse the sample at 5 µL/min. Monitor the ratio of [M−H]− (m/z 193) to any residual sodium adducts. A successful preparation will show >95% of the signal concentrated in the [M−H]− channel.

Protocol B: Weak Anion Exchange (WAX) SPE from Biological Matrices

Objective: Extract glucuronate from complex matrices (e.g., urine or plasma) while completely eliminating sodium and endogenous proteins. Causality: At pH 6.0, the glucuronate molecule is fully anionic. A WAX SPE cartridge contains a mixed-mode sorbent with secondary/tertiary amines (positively charged at neutral pH). The anion exchange mechanism strongly binds the glucuronate, allowing sodium cations and neutral lipids to be washed away completely.

Step-by-Step Methodology:

• Sample Pre-treatment: Aliquot 100 µL of plasma or urine. Spike with 10 µL of an isotopically labeled internal standard (e.g., 13C6​ -Glucuronic Acid) to validate recovery. Add 400 µL of cold Acetonitrile (4°C) to precipitate proteins[1]. Centrifuge at 14,000 x g for 10 minutes.

• Conditioning: Condition a 30 mg WAX SPE cartridge with 1 mL Methanol, followed by 1 mL LC-MS grade Water.

• Loading: Dilute the sample supernatant with 500 µL of water (to reduce the organic content and promote retention) and load onto the cartridge at a flow rate of 1 mL/min.

• Washing (The Critical Desalting Step): Wash with 1 mL of 5% Methanol in Water.

  • Mechanism: This removes the unbound sodium ions and highly polar neutral interferences without disrupting the electrostatic bond between the glucuronate and the sorbent.

• Elution: Elute the target analyte with 1 mL of 5% Ammonium Hydroxide in Methanol.

  • Mechanism: The high pH deprotonates the WAX sorbent (neutralizing its positive charge), releasing the glucuronate into the organic eluent.

• Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute in 100 µL of 90:10 Acetonitrile:Water with 10 mM Ammonium Acetate for HILIC-MS analysis[5].

• System Validation (Matrix Effect): Calculate the Matrix Effect (ME) by comparing the peak area of the internal standard in the extracted sample to a neat standard prepared in the reconstitution solvent. An ME between 85-115% validates the absence of sodium-induced ion suppression.

ESI Source Optimization Data

Proper tuning of the ESI source is mandatory to maximize the desolvation of polar aqueous/organic mixtures. Based on Design of Experiments (DoE) optimizations for glucuronic acid derivatives[2], the following parameters are recommended for a standard Triple Quadrupole (QqQ) system operating in negative mode.

Table 2: Optimized ESI Source Parameters (Agilent 6400 Series QqQ equivalent)

Parameter	Optimized Value	Mechanistic Rationale
Drying Gas Temperature	270 °C - 320 °C	Enhances droplet desolvation for highly polar aqueous eluents, preventing cluster ions.
Drying Gas Flow Rate	10 L/min	Sweeps away neutral solvent vapor, reducing background noise and adduct formation.
Nebulizer Pressure	30 - 35 psi	Optimizes aerosol droplet size for efficient ion evaporation at the Rayleigh limit.
Capillary Voltage	3000 V	Provides sufficient potential for Taylor cone formation without inducing corona discharge.

References

• Title: Optimization of the Electrospray Ionization Source with the Use of the Design of Experiments Approach for the LC–MS-MS Determination of Selected Metabolites in Human Urine Source: LCGC International URL
• Source: ResearchGate (Journal of Chromatography A)
• Title: Sodium Glucuronate | C6H9NaO7 | Research Chemical Source: Benchchem URL
• Title: Navigating the Matrix: A Comparative Guide to the Validation of Analytical Methods for Glucuronolactone in Energy Drinks Source: Benchchem URL
• Title: Context matters: selecting LC-MS sample preparation methods for LC-MS/MS in clinical research and toxicology applications Source: Thermo Fisher Scientific URL

Sources

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Sodium Glucuronate|C6H9NaO7|Research Chemical [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Center: Sodium D-Glucuronate Sterilization &amp; Thermal Stability

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals addressing a critical challenge in media preparation and formulation: the thermal degradation of sodium D-glucuronate during steam sterilization.

Part 1: Troubleshooting FAQs

Q: Why does my sodium D-glucuronate solution turn yellow or brown after autoclaving? A: Sodium D-glucuronate is a reducing sugar acid. When exposed to standard autoclaving conditions (121°C for 15+ minutes), it undergoes severe thermal degradation through dehydration and oxidation, forming1 such as 5-hydroxymethylfurfural (5-HMF), glyoxal, and methylglyoxal[1]. Furthermore, if your solution contains amino acids, peptides, or proteins, the carbonyl group of the glucuronate reacts with the amino groups in a heat-catalyzed 2, resulting in brown melanoidin pigments and a complete loss of chemical integrity[2].

Q: Does thermal degradation affect the pH of my formulation? A: Yes. The formation of acidic GDPs during heat sterilization increases the hydrogen ion concentration, leading to a1[1]. This can negatively impact cell culture viability and downstream biochemical assays.

Q: How can I completely prevent the thermal degradation of sodium D-glucuronate? A: The absolute gold standard for sterilizing heat-sensitive sugar acids is2 (0.22 µm)[2]. Filtration physically removes microorganisms without applying thermal stress, thereby preventing both the Maillard reaction and the formation of GDPs.

Q: If I lack filtration equipment and must autoclave, how can I minimize degradation? A: You must decouple the sterilization of the sugar acid from the rest of the media.

• Separate Autoclaving: Autoclave the sodium D-glucuronate solution in a 3 from any amine-containing compounds to prevent the Maillard reaction[3].

• F0 Cycle Optimization: Minimize the time the solution spends at high temperatures. The degradation rate is highly dependent on the exposure duration and3[3]. Use the smallest practical volume to ensure rapid heat transfer.

Part 2: Data Presentation

Table 1: Quantitative Comparison of Sterilization Methods for Sodium D-Glucuronate

Sterilization Method	Temperature / Time	Maillard Reaction Risk	GDP Formation Risk	pH Stability	Recommendation
Filter Sterilization (0.22 µm)	Ambient / N/A	None	None	Excellent	Highly Recommended
Autoclaved Separately	121°C / 15 min	None	Moderate (5-HMF, Glyoxal)	Moderate Drop	Acceptable Alternative
Autoclaved Together (with Amines)	121°C / 15 min	High (Melanoidins)	High	Severe Drop	Not Recommended

Part 3: Experimental Protocols

Protocol A: Filter Sterilization of Sodium D-Glucuronate (Self-Validating Workflow)

Causality: By using a 0.22 µm polyethersulfone (PES) or polypropylene depth filter, we physically exclude bacterial cells and spores. PES is chosen over cellulose for its low protein/sugar binding and high flow rates, preventing the loss of active pharmaceutical ingredients.

• Preparation: Dissolve sodium D-glucuronate in highly purified water (e.g., Milli-Q) to achieve the desired stock concentration (e.g., 10% w/v).

• Pre-filtration (Optional): For highly concentrated or large-volume solutions, pass the liquid through a 0.65 µm 2 to remove undissolved particulates and protect the sterilizing membrane from fouling[2].

• Sterilizing Filtration: In a Class II biological safety cabinet, pass the solution through a sterile 0.22 µm PES syringe filter (for <50 mL) or a vacuum filter unit (for >50 mL) into a pre-sterilized receiving flask.

• Self-Validation Step: Inoculate a 1 mL aliquot of the final filtrate into 9 mL of Tryptic Soy Broth (TSB) and incubate at 37°C for 48 hours. A lack of turbidity validates the sterility of the batch. Aseptically combine the sterile glucuronate with the pre-autoclaved and cooled main media.

Protocol B: Separate Autoclaving (F0-Optimized)

Causality: When filtration is impossible, isolating the sugar acid prevents amine-carbonyl crosslinking (Maillard reaction). Optimizing the F0 cycle ensures the solution reaches 121°C just long enough to achieve a Sterility Assurance Level (SAL) of 10−6 without excessive thermal degradation.

• Isolation: Prepare the sodium D-glucuronate solution in a dedicated, pressure-rated borosilicate glass bottle. Do NOT mix with peptones, yeast extract, or amino acids.

• Volume Minimization: Keep the liquid volume below 500 mL per vessel. Smaller volumes ensure rapid heat transfer and reduce the total ramp-up time required to reach 121°C.

• Autoclaving: Run a standard liquid cycle at 121°C for exactly 15 minutes. Avoid 1 (e.g., 30+ minutes) which exponentially increase 5-HMF and dicarbonyl formation[1].

• Rapid Cooling & Self-Validation: Remove the bottle as soon as the cycle completes and the pressure equalizes to halt thermal degradation reactions. Use a Geobacillus stearothermophilus biological indicator vial alongside the media to self-validate that the 10−6 SAL was achieved without over-processing. Aseptically combine with the rest of the media once both are below 40°C.

Part 4: Logical Workflow Visualization

Logical workflow for preventing thermal degradation of sodium D-glucuronate during sterilization.

References

• Source: National Institutes of Health (PMC)
• Sterilizing Grade Filtration of high concentrated Sugar Solutions Application Note Process Optimization Source: Sartorius URL
• Sugar degradation during autoclaving: Effects of duration and solution volume on breakdown of glucose Source: ResearchGate URL

Sources

• 1. Quantification of Degradation Products Formed during Heat Sterilization of Glucose Solutions by LC-MS/MS: Impact of Autoclaving Temperature and Duration on Degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. sartorius.com [sartorius.com]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Stability of Sodium D-Glucuronate Monohydrate Solutions

This technical guide provides researchers, scientists, and drug development professionals with in-depth information and troubleshooting advice regarding the stability of sodium D-glucuronate monohydrate solutions at varying pH levels. Understanding the factors that influence the stability of these solutions is critical for ensuring the accuracy, reproducibility, and validity of experimental results.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors affecting the stability of my sodium D-glucuronate solution?

A1: The stability of sodium D-glucuronate in aqueous solutions is primarily influenced by three main factors: pH, temperature, and the presence of catalytic agents. At a molecular level, the key issue is the equilibrium between the open-chain form (D-glucuronate) and its cyclic ester form, D-glucurono-γ-lactone. This equilibrium is highly sensitive to pH and temperature.[1]

• pH: The pH of the solution is the most critical factor. Acidic conditions promote the formation of the lactone, while alkaline conditions can lead to both hydrolysis of the lactone and degradation of the glucuronate molecule itself.

• Temperature: Elevated temperatures accelerate the rates of both lactone formation and hydrolysis, as well as other degradation pathways.[2] For long-term storage, refrigeration (2-8°C) is recommended.

• Buffer Composition: Certain buffer species can influence the rate of hydrolysis. For instance, phosphate buffers have been shown to catalyze the hydrolysis of glucuronolactone more than Tris buffers or unbuffered water.[1]

Q2: I've observed a change in the pH of my unbuffered sodium D-glucuronate solution over time. What is happening?

A2: This is a common observation and is due to the equilibrium between D-glucuronic acid and D-glucurono-γ-lactone. When you dissolve sodium D-glucuronate monohydrate in water, it is predominantly in the open-chain carboxylate form. Over time, especially if the initial pH is not strongly basic, a portion of the glucuronate will cyclize to form the lactone, releasing a hydroxide ion or consuming a proton, which can cause a pH shift. Conversely, if you start with the lactone, its hydrolysis to glucuronic acid will release a proton, causing a decrease in pH.[2]

Q3: What are the visible signs of degradation in my sodium D-glucuronate solution?

A3: Visual inspection can sometimes indicate degradation, although chemical changes often occur before they are visible. Signs to look for include:

• Discoloration: The appearance of a yellow or brown tint can suggest the formation of degradation products, which is more common at elevated temperatures and extreme pH values.

• Precipitation: The formation of a precipitate could indicate the crystallization of the less soluble lactone form, especially in acidic and concentrated solutions stored at low temperatures. It could also be due to the formation of insoluble degradation products.

• Microbial Growth: In non-sterile solutions, cloudiness may indicate microbial contamination, which can also alter the chemical composition of the solution.

Q4: Which buffer should I use to maintain a stable pH for my sodium D-glucuronate solution?

A4: The choice of buffer is critical and should be made based on the desired pH and the potential for buffer-catalyzed hydrolysis.

• For slightly acidic to neutral pH (pH 4-7): Acetate and citrate buffers are suitable choices.[3][4][5][6][7][8][9] They have pKa values in this range and are less likely to catalyze hydrolysis compared to phosphate buffers.

• For neutral to slightly alkaline pH (pH 7-8): Tris or HEPES buffers are good options.

• Avoid Phosphate Buffers if Possible: As mentioned, phosphate ions can accelerate the hydrolysis of the lactone form.[1] If a phosphate buffer is required for your experimental system, be aware of its potential impact on stability and consider running appropriate controls.

Troubleshooting Guide

Problem	Potential Cause(s)	Troubleshooting Steps & Recommendations
Unexpected experimental results; loss of compound activity.	Degradation of sodium D-glucuronate to other forms (e.g., lactone, epimers, or other degradation products).	1. Verify Solution Age and Storage: Use freshly prepared solutions whenever possible. If storing, keep solutions at 2-8°C for short-term and frozen (-20°C or -80°C) for long-term storage.[10] 2. Control pH: Ensure the pH of your experimental system is stable and within the optimal range for D-glucuronate stability (ideally slightly acidic to neutral). Use a recommended buffer (e.g., citrate or acetate). 3. Perform Stability Check: Analyze your stock solution by HPLC to confirm the concentration of D-glucuronate and check for the presence of the lactone or other degradation products.
Precipitate forms in the solution upon storage.	Crystallization of D-glucurono-γ-lactone, which is less soluble than the sodium salt. This is more likely in acidic, concentrated solutions, especially when refrigerated.	1. Adjust pH: Ensure the pH of your stock solution is neutral to slightly alkaline (pH 7.0-7.5) to favor the more soluble open-chain form. 2. Warm Solution: Gently warm the solution with stirring to redissolve the precipitate. Confirm that the compound has not degraded by analytical methods after warming. 3. Lower Concentration: If feasible for your application, prepare a less concentrated stock solution.
Solution pH drifts over time.	Spontaneous lactonization or hydrolysis of the lactone form, leading to a change in proton concentration.	1. Use a Buffer: For applications requiring a stable pH, prepare the sodium D-glucuronate in a suitable buffer with adequate buffering capacity.[1][11][12] 2. Fresh Preparation: If an unbuffered solution is required, prepare it fresh before each experiment.
Discoloration (yellowing/browning) of the solution.	Formation of degradation products due to exposure to high temperatures or extreme pH (especially alkaline).	1. Protect from Heat and Light: Store solutions protected from light and at recommended temperatures. 2. Avoid Extreme pH: Do not expose solutions to strongly alkaline or acidic conditions for extended periods unless experimentally required. 3. Use High-Purity Reagents: Impurities in water or other reagents can sometimes contribute to discoloration.

Scientific Integrity & Logic

The stability of sodium D-glucuronate is intrinsically linked to the chemical equilibrium between the open-chain carboxylic acid and the cyclic ester, D-glucurono-γ-lactone.

Caption: Equilibrium between D-glucuronate and its lactone form.

Under acidic conditions, the equilibrium shifts towards the formation of the lactone. In contrast, alkaline conditions favor the open-chain carboxylate form by promoting the hydrolysis of any lactone present. However, strongly alkaline conditions can also promote epimerization and other degradation pathways of the sugar acid.

Quantitative Stability Insights

While precise degradation rates are highly dependent on the specific solution composition (concentration, buffer, ionic strength), the following table summarizes the general stability trends for sodium D-glucuronate solutions.

pH Range	Temperature	Predominant Species & Stability Considerations
Acidic (pH < 4)	Room Temp (25°C)	Equilibrium shifts towards D-glucurono-γ-lactone. Risk of lactone precipitation in concentrated solutions. Chemical degradation is generally slow.
Elevated (37°C)	Lactonization rate increases. Potential for acid-catalyzed degradation over extended periods.
Slightly Acidic to Neutral (pH 4-7)	Refrigerated (4°C)	Optimal for storage. The open-chain form is favored, and degradation rates are minimal.
Room Temp (25°C)	Generally stable for short-term use. The rate of equilibration with the lactone is slow.
Alkaline (pH > 8)	Room Temp (25°C)	The open-chain D-glucuronate is the predominant species. Lactone hydrolysis is rapid. Risk of base-catalyzed degradation (e.g., epimerization) increases with pH.
Elevated (37°C)	The rate of base-catalyzed degradation significantly increases. Solutions can discolor over time.

Experimental Protocols

Protocol 1: Preparation of a Buffered Sodium D-Glucuronate Stock Solution (0.1 M, pH 6.0)

This protocol describes the preparation of a stable stock solution for general use.

Materials:

• Sodium D-glucuronate monohydrate (MW: 234.14 g/mol )

• Citric acid monohydrate

• Trisodium citrate dihydrate

• High-purity water (e.g., Milli-Q® or WFI)

• Sterile glassware (volumetric flasks, beakers)

• Magnetic stirrer and stir bar

• Calibrated pH meter

• 0.22 µm sterile filter unit

Procedure:

• Prepare 0.1 M Citrate Buffer (pH 6.0):

  • Prepare stock solutions of 0.1 M citric acid and 0.1 M sodium citrate.

  • In a beaker, combine the stock solutions in the appropriate ratio to achieve a pH of 6.0 (approximately 18.5 mL of 0.1 M citric acid and 81.5 mL of 0.1 M sodium citrate for a 100 mL final volume).[5]

  • Verify the pH with a calibrated pH meter and adjust as necessary with the stock solutions.

• Dissolve Sodium D-Glucuronate:

  • Weigh 2.341 g of sodium D-glucuronate monohydrate.

  • Add the powder to approximately 80 mL of the prepared 0.1 M citrate buffer in a beaker with a magnetic stir bar.

  • Stir until completely dissolved.

• Final Volume and Sterilization:

  • Transfer the solution to a 100 mL volumetric flask.

  • Rinse the beaker with a small amount of the citrate buffer and add it to the flask.

  • Bring the solution to the final volume of 100 mL with the citrate buffer.

  • For sterile applications, filter the solution through a 0.22 µm sterile filter into a sterile storage container.

• Storage:

  • Store the solution at 2-8°C, protected from light. For long-term storage, aliquot and freeze at -20°C.

Protocol 2: Workflow for Assessing the Stability of a Sodium D-Glucuronate Solution

This workflow outlines a general approach for conducting a stability study on a prepared solution using HPLC.

Caption: Workflow for a stability assessment study.

Procedure:

• Prepare the Solution: Prepare your sodium D-glucuronate solution under the conditions you wish to test (e.g., specific buffer, concentration).

• Initial Analysis (Time Zero): Immediately after preparation, take an aliquot of the solution and analyze it using a validated stability-indicating HPLC method. This will provide the initial concentration of sodium D-glucuronate and a baseline for any impurities.

• Store Samples: Store the remaining solution under the desired stability conditions (e.g., 4°C, 25°C, 40°C). Protect samples from light.

• Time-Point Analysis: At predetermined time points (e.g., 1, 3, 7, 14, 30 days), withdraw an aliquot from the stored solution and analyze it by HPLC.

• Data Evaluation:

  • Calculate the percentage of sodium D-glucuronate remaining at each time point relative to the time-zero concentration.

  • Identify and quantify any new peaks that appear, which may be degradation products.

  • Plot the concentration of sodium D-glucuronate versus time to determine the degradation kinetics.

References

• Benchchem. (2025). An In-depth Technical Guide to the Biochemical Pathways of Glucuronolactone Metabolism to Glucuronic Acid.
• Canadian Science Publishing. (1969). Effect of pH and phosphate ions on the polarographic behavior of D-glucuronolactone. Canadian Journal of Chemistry, 47, 265.

• Ataman Kimya. (n.d.). GLUCURONOLACTONE. Retrieved from [Link]

• E3S Web of Conferences. (n.d.). Study on Kinetics of GD Hydrolysis in HCl aqueous. Retrieved from [Link]

• Pharmaguideline. (n.d.). Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. Retrieved from [Link]

• SciSpace. (1982). The Hydrolysis Kinetics of Glucono-delta-lactone in Solutions without Anion Catalysis and a Systematical Error in Weakly Buffere. Acta Chemica Scandinavica.

• Pharmaguideline. (n.d.). Forced Degradation Study in Pharmaceutical Stability. Retrieved from [Link]

• SGS. (n.d.). HOW TO APPROACH A FORCED DEGRADATION STUDY. Retrieved from [Link]

• Biochemazone. (2025). Citrate Buffer, 0.1M, pH 6.0 [10X]. Retrieved from [Link]

• R Discovery. (1969). Studies on the hydrolysis of glucuronamide in phosphate buffer solutions. Yakugaku zasshi : Journal of the Pharmaceutical Society of Japan.

• ResearchGate. (1969). Isomerization products from D-glucuronic acid in aqueous solution of pH 7 at 100 o C and 110 o C. Retrieved from [Link]

• Texas Tech University. (n.d.). HYDROLYSIS KI^IETIGS OF GLUGCNOUGTOIs^S. Retrieved from a thesis submitted to the Graduate Faculty of Texas Technological College.

• ScienceDirect. (n.d.). Development of forced degradation and stability indicating studies of drugs—A review. Retrieved from [Link]

• SGS. (n.d.). HOW TO APPROACH A FORCED DEGRADATION STUDY. Retrieved from [Link]

• Biochemazone. (2025). Citric Acid-Sodium Citrate Buffer (0.1M, pH 4.5) – Sterile & Reliable. Retrieved from [Link]

• Megazyme. (n.d.). D-GLUCURONIC ACID & D-GALACTURONIC ACID ASSAY PROCEDURE. Retrieved from [Link]

• ResearchGate. (1956). (PDF) The enzymatic hydrolysis of glucuronolactone. Retrieved from [Link]

• ResearchGate. (2010). Degradation Kinetics of Glucuronic Acid in Subcritical Water. Retrieved from [Link]

• Biochemazone. (2025). Acetic Acid-Sodium Acetate Buffer (BZ225) | Reliable pH Stability. Retrieved from [Link]

• Scribd. (n.d.). Citrate Buffer Recipe. Retrieved from [Link]

• Benchchem. (2025). Technical Support Center: Preventing Enzymatic Degradation of Glucuronides.

• Wikipedia. (n.d.). Glucono-δ-lactone. Retrieved from [Link]

• PubMed. (1963). TRANSFORMATION AND HYDROLYSIS OF D-GLUCONO-GAMMA AND DELTA-LACTONE. Retrieved from [Link]

• Paperity. (2025). Sodium acetate buffer: Significance and symbolism. Retrieved from [Link]

• PubChem. (n.d.). D-glucuronate degradation I | Pathway. Retrieved from [Link]

• Watson International. (n.d.). Sodium-D-glucuronate monohydrate CAS 14984-34-0. Retrieved from [Link]

• Benchchem. (2025). Application Notes and Protocols: Determination of Sodium Gluconate Content in Industrial Solutions.

• Enlighten Theses. (2020). Glucuronic Acid: A Study of Its Chemistry and Role in Animal Metabolism. Retrieved from [Link]

• Pharmaguideline. (n.d.). Preparation of Buffer Solutions | Phosphate, Acetate and other Buffers. Retrieved from [Link]

• Course Hero. (n.d.). preparation of buffer. Retrieved from [Link]

• NIST. (n.d.). Stability of dextrose solutions of varying pH. Retrieved from [Link]

• Google Patents. (n.d.). CN101776648A - Method for determining glucurone and glucuronic acid contained in the same.

• MDPI. (n.d.). Development and Validation of HPLC-DAD Method with Pre-Column PMP Derivatization for Monomeric Profile Analysis of Polysaccharides from Agro-Industrial Wastes. Retrieved from [Link]

• LCGC International. (2025). Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices. Retrieved from [Link]

• PMC. (2017). Thermostabilization of the uronate dehydrogenase from Agrobacterium tumefaciens by semi-rational design. Retrieved from [Link]

• ResearchGate. (2024). Strategies for the biological synthesis of D-glucuronic acid and its derivatives | Request PDF. Retrieved from [Link]

• PMC. (n.d.). Development and Validation of a Stability-Indicating High Performance Liquid Chromatographic (HPLC) Method for the Determination of Related Substances of Micafungin Sodium in Drug Substances. Retrieved from [Link]

Sources

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. Glucono-δ-lactone - Wikipedia [en.wikipedia.org]
• 3. Citrate Buffer (pH 3.0 to 6.2) Preparation and Recipe | AAT Bioquest [aatbio.com]
• 4. biochemazone.com [biochemazone.com]
• 5. scribd.com [scribd.com]
• 6. wisdomlib.org [wisdomlib.org]
• 7. Acetate Buffer (pH 3.6 to 5.6) Preparation and Recipe | AAT Bioquest [aatbio.com]
• 8. Preparation of Buffer Solutions | Phosphate, Acetate and other Buffers | Pharmaguideline [pharmaguideline.com]
• 9. srmist.edu.in [srmist.edu.in]
• 10. medchemexpress.com [medchemexpress.com]
• 11. scispace.com [scispace.com]
• 12. ttu-ir.tdl.org [ttu-ir.tdl.org]

Technical Support Center: Handling &amp; Troubleshooting Sodium D-Glucuronate Monohydrate

Welcome to the Technical Support Center for handling Sodium D-glucuronate monohydrate . Because this compound is a highly hygroscopic monohydrate, it presents unique challenges during storage, weighing, and formulation. This guide is designed for researchers and drug development professionals to troubleshoot flowability issues, prevent solid-state degradation, and accurately validate moisture content.

Part 1: Physicochemical & Moisture Profiling Data

Understanding the baseline quantitative properties of your powder is the first step in diagnosing handling issues. The table below summarizes the critical physicochemical parameters that dictate how this compound interacts with ambient moisture.

Parameter	Sodium D-Glucuronate Monohydrate	Sodium D-Glucuronate (Anhydrous)
CAS Number	207300-70-7 / 14984-34-0	N/A
Molecular Weight	234.14 g/mol	216.14 g/mol
Theoretical Water Content	~7.69% (Structural crystal water)	0.00%
Melting Point	134°C – 140°C	N/A
Hygroscopicity Profile	High (Prone to capillary absorption)	Extremely High
Optimal Storage	-20°C to 4°C, desiccated & sealed	-20°C, inert atmosphere (Argon/N₂)

Part 2: Core Troubleshooting & FAQs

Q1: Why does my sodium D-glucuronate monohydrate powder cake and lose flowability during routine benchtop handling?

Causality & Mechanism: The caking of this powder is driven by its high hygroscopicity. When exposed to ambient humidity, the powder acts as a moisture sink, absorbing water vapor through capillary action, surface bonding, and vapor diffusion (1[1]). This moisture creates liquid bridges between particles, transforming a free-flowing powder into a cohesive, clumped mass (2[2]). Consequence: The primary risk is inconsistent dosing and subpotent downstream formulations (3[3]). Because absorbed surface water adds parasitic mass, weighing 100 mg of a "wet" powder yields significantly less active pharmaceutical ingredient (API) than calculated.

Q2: Can I use a standard laboratory drying oven to remove moisture and restore the powder's flowability?

Causality & Mechanism: No. This is a critical error when handling monohydrates. Sodium D-glucuronate monohydrate contains exactly one mole of water per mole of API integrated into its crystal lattice, accounting for ~7.69% of its 234.14 g/mol molecular weight (4[4]). Applying uncalibrated thermal stress (e.g., >100°C) will evaporate the superficially absorbed ambient moisture, but it will also strip the structural water of crystallization, forcing a solid-state transition into the anhydrous form (5[5]). Solution: If surface moisture must be removed, use ambient-temperature vacuum desiccation over a mild desiccant (like silica gel) to selectively pull surface water without breaking the hydrate lattice.

Q3: How do we accurately profile the moisture content to ensure the powder hasn't degraded or absorbed excess water?

Causality & Mechanism: Standard Loss on Drying (LOD) is non-specific and risks volatilizing the sample or failing to release strongly bound crystal water without excessive heat. The gold standard is Karl Fischer (KF) Titration, which relies on the Bunsen reaction to selectively quantify I2​ consumed in a stoichiometric ratio with H2​O molecules (6[6]). Because the monohydrate structurally contains ~7.69% water, you must use Volumetric KF Titration . Coulometric KF is designed for trace moisture (10 µg to 200 mg) and is easily saturated by samples containing >0.1% water (7[7], 8[8]).

Part 3: Standard Operating Procedure (SOP)

Self-Validating Volumetric Karl Fischer Titration for Monohydrates

To accurately determine if your Sodium D-glucuronate monohydrate has absorbed excess ambient moisture or lost its water of crystallization, follow this self-validating volumetric protocol.

Step 1: System Conditioning & Background Drift Stabilization

• Add 30–50 mL of dry methanol (KF grade) to the volumetric titration vessel (9[9]).

• Titrate the solvent to dryness using the Karl Fischer reagent to neutralize any residual moisture in the cell (10[10]).

• Monitor the drift. Do not proceed until the background drift stabilizes at ≤ 10 µ g/min (8[8]). Causality: A high drift indicates ambient moisture is leaking into the system, which will falsely elevate your sample's water content reading.

Step 2: System Validation (The Self-Validating Step)

• Before testing the API, validate the KF reagent factor ( F ) using a certified standard.

• Inject a known Hydranal™ water standard (e.g., 10.0 mg/g) into the vessel (8[8]).

• Titrate to the electrometric endpoint. Calculate recovery.

• Acceptance criteria: Recovery must be between 98.0% and 102.0%. If it fails, replace the KF reagent and molecular sieves in the drying tubes.

Step 3: Differential Sample Weighing & Introduction

• In a low-humidity environment (glove box, RH < 15%), load approximately 100–200 mg of sodium D-glucuronate monohydrate into a dry syringe or weighing boat.

• Tare the analytical balance with the loaded syringe/boat.

• Quickly transfer the powder into the KF titration vessel, ensuring no powder adheres to the vessel walls.

• Reweigh the empty syringe/boat. The negative value on the balance is the exact mass of the sample introduced. Causality: This "weighing by difference" eliminates errors caused by powder sticking to the transfer tool or absorbing moisture during the weighing process (10[10]).

Step 4: Titration & Data Interpretation

• Titrate the sample with the validated KF reagent to the electrometric endpoint.

• Calculate the total water content: Water(%)=W×10V×F​ (Where V = volume of KF reagent in mL, F = reagent factor in mg/mL, W = sample weight in g) (9[9]).

• Interpretation:

  • ~7.69%: The powder is a pure, stable monohydrate.

  • > 8.50%: The powder has absorbed significant ambient moisture (hygroscopic caking).

  • < 7.00%: The powder has lost its water of crystallization (over-dried or degraded).

Part 4: Visual Workflows & Decision Matrices

Workflow for handling highly hygroscopic monohydrate powders.

Decision matrix for Karl Fischer titration of hygroscopic powders.

Sources

• 1. Mixing & Drying Hygroscopic Materials [permixmixers.com]
• 2. Hygroscopic Problems Of Capsule Filled Powders-richpacking020.com [richpacking020.com]
• 3. Overcoming Common Pharmaceutical Powder Handling Challenges [jenike.com]
• 4. Sodium D-glucuronate monohydrate, 99% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.ca]
• 5. Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Karl Fischer water content titration - Scharlab [scharlab.com]
• 7. Wassergehalt mittels - Karl Fischer volumetrisch und coulometrisch [suisse-tp.ch]
• 8. Determination of Water Content using the Karl Fischer Coulometric Method - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Water Content Determination by Karl Fischer | Pharmaguideline [pharmaguideline.com]
• 10. Determination of Water Content in Acids, Aqueous Using Karl Fischer Titration [sigmaaldrich.com]

Long-term storage stability of sodium d-glucuronate monohydrate aqueous solutions

Welcome to the Technical Support Center for Sodium D-Glucuronate Monohydrate ( C6​H9​NaO7​⋅H2​O ) .

While sodium D-glucuronate is highly stable in its solid monohydrate form at room temperature[1], formulating it into aqueous solutions introduces complex thermodynamic and kinetic variables. This guide is designed for researchers and drug development professionals to troubleshoot degradation issues, understand the causality behind formulation failures, and implement self-validating protocols for long-term stability.

Part 1: Mechanistic Workflow of Aqueous Degradation

Understanding the environmental stressors that compromise your solution is the first step in troubleshooting. The diagram below illustrates the four primary degradation pathways of sodium D-glucuronate in water.

Degradation pathways of Sodium D-Glucuronate in aqueous solutions under various stress conditions.

Part 2: Troubleshooting Guides & FAQs

Q1: Why does the pH of my unbuffered sodium glucuronate solution drift downwards over time, and how does it affect my experiments? Expertise & Causality: Sodium glucuronate is the salt of a weak organic acid (glucuronic acid, pKa ~3.28)[2]. In unbuffered aqueous solutions, a fraction of the glucuronate exists as free glucuronic acid. Over time, this free acid undergoes a slow, intramolecular esterification process known as lactonization, primarily forming (and to a lesser extent, the γ-lactone)[3][4]. Because lactonization consumes the protonated acid form, the equilibrium shifts, releasing more protons into the solution and causing a continuous downward pH drift[3]. Actionable Solution: To maintain the structural integrity of the open-chain glucuronate form, formulate your solutions in a neutral to slightly alkaline buffer (pH 7.0–7.4). Avoid highly acidic conditions (pH < 4.0), which thermodynamically favor lactone formation[4].

Q2: Is it safe to autoclave sodium glucuronate solutions for sterilization? Expertise & Causality: No. Sodium glucuronate is highly susceptible to thermal degradation. Studies on the demonstrate that the sodium salt form is actually more fragile than the hydrogen form under high heat. Elevated temperatures provide the activation energy required to accelerate both hydrolysis and ring-cleavage reactions[5]. Furthermore, if the pH shifts toward alkaline during heating, the molecule undergoes rapid base-catalyzed degradation, resulting in severe color formation (browning)[6]. Actionable Solution: Always sterilize sodium glucuronate solutions via cold filtration using a 0.22 µm polyethersulfone (PES) or cellulose acetate membrane.

Q3: What are the optimal long-term storage conditions to prevent degradation? Expertise & Causality: Temperature is the primary kinetic driver for both lactonization and hydrolysis[5]. While short-term storage (up to 2-4 weeks) at 2–8°C is generally acceptable for buffered solutions, long-term storage requires freezing to arrest molecular mobility and reaction kinetics. However, repeated freeze-thaw cycles can cause localized concentration gradients (cryoconcentration) and localized pH shifts that accelerate degradation[5][7]. Actionable Solution: Prepare the required concentration in a suitable buffer, aliquot into single-use volumes, and store at -20°C or -80°C. Thaw gently on ice immediately before use and discard any unused thawed portions.

Q4: My solution turned slightly yellow/brown after leaving it on the benchtop. What happened? Expertise & Causality: This discoloration is indicative of base-catalyzed degradation or microbial contamination. In alkaline environments (pH > 8.0), sodium glucuronate undergoes rapid degradation and color formation similar to the [6]. Alternatively, because glucuronate is a readily available carbon source, unsterile solutions left at room temperature are highly susceptible to [8]. Actionable Solution: Discard discolored solutions immediately. Ensure strict aseptic techniques, utilize sterile filtration, and verify that your buffer system does not exceed pH 7.5.

Part 3: Quantitative Stability Parameters

The following table summarizes the expected stability of sodium D-glucuronate under various environmental conditions.

Storage Condition	pH Range	Temperature	Primary Degradation Risk	Expected Shelf Life
Optimal Long-Term	7.0 – 7.4 (Buffered)	-80°C	None (if freeze-thaw avoided)	> 2 Years
Short-Term Storage	7.0 – 7.4 (Buffered)	2°C – 8°C	Slow microbial growth, minor hydrolysis	2 – 4 Weeks
Room Temperature	Unbuffered / Drift	20°C – 25°C	Lactonization, microbial metabolism	< 48 Hours
Autoclaving/Heat	Any	> 100°C	Thermal degradation, ring cleavage	Immediate degradation
Alkaline Stress	> 8.0	Any	Base-catalyzed epimerization, browning	Hours to Days

Part 4: Validated Experimental Protocol: HPLC Assessment of Aqueous Stability

To empirically verify the stability of your specific formulation, utilize this self-validating High-Performance Liquid Chromatography (HPLC) protocol.

Step 1: Preparation of Stock Dissolve Sodium D-glucuronate monohydrate in your target buffer (e.g., 50 mM Phosphate buffer, pH 7.4) to a final concentration of 10 mg/mL.

Step 2: Sterilization & Aliquoting Filter the solution through a 0.22 µm sterile syringe filter. Divide the filtered solution into 1 mL aliquots in sterile HPLC vials.

Step 3: Incubation Setup Store sets of vials at -80°C (Control), 4°C, 25°C, and 37°C (Accelerated Stress).

Step 4: HPLC Analysis Parameters At predetermined time points (e.g., Day 0, 7, 14, 28), analyze the samples using the following parameters:

• Column: Strong anion-exchange column (SAX) or specialized carbohydrate column (e.g., Bio-Rad Aminex HPX-87H).

• Mobile Phase: 5 mM H2​SO4​ (for HPX-87H) or an appropriate buffer for SAX.

• Flow Rate & Temp: 0.6 mL/min at 50°C.

• Detection: Refractive Index (RI) detector (primary) or UV at 210 nm (to detect double bonds from degradation products).

Step 5: System Suitability & Self-Validation (Critical) This protocol is designed to be self-validating. You must pass the following checks to trust your data:

• Validation Check 1 (Baseline Integrity): The Day 0 sample must yield a single, symmetrical peak corresponding to sodium glucuronate. Any secondary peaks at Day 0 indicate compromised starting material.

• Validation Check 2 (Control Stability): The -80°C control sample analyzed at Day 28 must show ≥99% peak area agreement with the Day 0 baseline. If the -80°C control degrades, the analytical system or buffer matrix itself is fundamentally flawed.

• Validation Check 3 (Mass Balance): For stressed samples (e.g., 37°C), the loss in the primary sodium glucuronate peak area must proportionally match the emergence of degradation peaks (e.g., glucuronolactone).

Part 5: References

• Zhang, Z., et al. "Lactonization and Protonation of Gluconic Acid: A Thermodynamic and Kinetic Study by Potentiometry, NMR and ESI-MS". OSTI.gov. URL: [Link]

• Quitain, A. T., et al. "Effect of the Counter-Ion Form of Acidic Polymer on Its Degradation in Subcritical Water". Salt Science Research Foundation. URL: [Link]

• Mehltretter, C. L. "Preparation of alkali metal salts of glucuronic acid from glucuronolactone". Google Patents (US2681352A). URL:

• De Leon-Rodriguez, C. M., et al. "The Capsule of Cryptococcus neoformans Modulates Phagosomal pH through Its Acid-Base Properties". PubMed Central (PMC). URL: [Link]

Sources

• 1. goldbio.com [goldbio.com]
• 2. The Capsule of Cryptococcus neoformans Modulates Phagosomal pH through Its Acid-Base Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 3. osti.gov [osti.gov]
• 4. osti.gov [osti.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. US2681352A - Preparation of alkali metal salts of glucuronic acid from glucuronolactone - Google Patents [patents.google.com]
• 7. prod-docs.megazyme.com [prod-docs.megazyme.com]
• 8. Widespread consumption of the common food additive xanthan gum by the human gut microbiota - PMC [pmc.ncbi.nlm.nih.gov]

Minimizing impurities in sodium d-glucuronate monohydrate synthesis

Welcome to the Technical Support Center for the synthesis and purification of Sodium D-Glucuronate Monohydrate. This guide is engineered for researchers and drug development professionals who require stringent control over impurity profiles during carbohydrate oxidation and lactone hydrolysis workflows.

Below, you will find mechanistic troubleshooting guides, self-validating experimental protocols, and quantitative data summaries designed to ensure high-yield, pharmaceutical-grade synthesis.

Core Troubleshooting Guide: Impurity Profiling & Causality

Q1: We are synthesizing sodium D-glucuronate via the TEMPO-mediated oxidation of D-glucose. Why are we detecting significant levels of glucaric acid, and how can we prevent this? Causality: Glucaric acid is a classic over-oxidation impurity. The standard TEMPO/NaBr/NaClO catalytic system operates optimally at a highly alkaline pH (~10)[1]. In this environment, TEMPO and NaBr act as catalysts while NaClO serves as the primary oxidant[2]. If the primary oxidant is added in excess, or if the reaction time is prolonged after the primary C6 hydroxyl is oxidized, the highly active N-oxoammonium ion will begin oxidizing the C1 aldehyde of the intermediate glucuronic acid into a secondary carboxylic acid, yielding glucaric acid. Self-Validating Protocol: Implement an in-process Oxidation-Reduction Potential (ORP) probe to monitor NaClO consumption in real-time. The protocol validates itself when the ORP sharply drops, indicating the exact stoichiometric depletion of the primary oxidant. At this precise moment, the reaction must be quenched (e.g., with ethanol) to prevent glucaric acid formation. Alternatively, switching to a milder 4-acetamido-TEMPO/NaClO/NaClO₂ system buffered at pH 5–7 significantly inhibits over-oxidation and unwanted depolymerization side reactions[3].

Q2: During the hydrolysis of D-glucuronolactone with sodium hydroxide, the solution rapidly turns yellow-brown. What causes this coloration, and how does it affect the final purity? Causality: The yellow-brown coloration is a direct result of alkaline degradation. When the glucuronolactone ring opens in the presence of NaOH, the resulting acyclic aldehyde form is highly susceptible to base-catalyzed retro-aldol reactions, tautomerization, and decarboxylation[4]. Prolonged exposure to high pH and elevated temperatures accelerates the formation of unsaturated chromophores and low-molecular-weight degradation products[4]. Self-Validating Protocol: Ensure instantaneous and intimate mixing of the lactone with 1.67 N NaOH, strictly maintaining the reaction temperature between 21°C and 32°C (70–90°F)[5]. Validate the success of this step by monitoring the reaction mixture's absorbance at 420 nm (UV-Vis). If the absorbance remains below 0.05 AU during the brief hydrolysis window, the rapid mixing parameter is validated, confirming the absence of significant retro-aldol degradation.

Q3: Our final sodium D-glucuronate monohydrate crystals are retaining high levels of inorganic salts (NaCl/NaBr) and failing moisture content specifications. How do we optimize the crystallization? Causality: Sodium glucuronate is highly soluble in water. Direct aqueous crystallization often forces the co-precipitation of inorganic salts generated during TEMPO oxidation (where NaCl is a stoichiometric byproduct)[2]. Self-Validating Protocol: Utilize a highly controlled antisolvent crystallization approach. After decolorizing and concentrating the aqueous phase, add methanol to a final concentration of 35% to 55% on a volume basis[5]. Methanol selectively acts as an antisolvent, crashing out the sodium glucuronate monohydrate while keeping NaCl and NaBr dissolved in the aqueous-organic mother liquor[5]. Validate this by measuring the conductivity of the reconstituted crystals; a successful run will yield a conductivity matching pure sodium glucuronate, proving the inorganic salts were successfully partitioned into the mother liquor.

Synthesis Pathways & Logical Relationships

Synthesis pathways of sodium D-glucuronate and associated impurity mechanisms.

Experimental Workflows & Protocols

Protocol A: Rapid Alkaline Hydrolysis of D-Glucuronolactone

This protocol is optimized to prevent the formation of colored degradation products by minimizing the time the carbohydrate spends in a high-pH, open-chain state.

• Reagent Preparation: Prepare a 1.67 N Sodium Hydroxide (NaOH) solution. Pre-cool the solution to ensure the starting temperature is exactly 21°C (70°F)[5].

• Instantaneous Hydrolysis: Under rapid mechanical stirring (e.g., 800 RPM overhead stirrer), add D-glucuronolactone powder directly into the NaOH solution. The molar ratio of lactone to NaOH must be strictly between 1.0 : 0.9 and 1.0 : 1.0[5]. The exothermic reaction will naturally raise the temperature; ensure it does not exceed 32°C (90°F)[5].

• Decolorization: Immediately upon complete dissolution (within 2-3 minutes), add 2% (w/w) activated carbon. Stir for 10 minutes, then filter through a Celite pad to remove the carbon and any trace chromophores[5].

• Antisolvent Crystallization: Transfer the clear, aqueous filtrate to a crystallization vessel. Slowly add methanol dropwise until the methanol constitutes 35% to 55% of the total volume[5]. Seed crystals can be added at 40% v/v to induce controlled nucleation.

• Isolation: Stir at 4°C for 4 hours. Filter the resulting white crystals and wash with cold 80% aqueous methanol. Vacuum dry at 40°C to yield pure sodium D-glucuronate monohydrate[5].

Step-by-step workflow for the rapid hydrolysis and crystallization method.

Quantitative Data Summary

Table 1: Quantitative Impurity Profiling and Mitigation Strategies

Impurity Type	Source / Mechanism	Detection Method	Mitigation Strategy	Acceptable Limit
Glucaric Acid	Over-oxidation in TEMPO route	HPLC-RID / Ion Chromatography	Control NaClO stoichiometry via ORP; use 4-acetamido-TEMPO buffer system.	< 0.5%
Colored Degradation	Retro-aldol / Decarboxylation	UV-Vis (Absorbance at 420 nm)	Rapid hydrolysis; strict temperature control (<32°C); activated carbon filtration.	< 0.05 AU
Inorganic Salts (NaCl)	Byproducts of TEMPO oxidation	Conductivity / AgNO₃ Titration	Antisolvent crystallization using 35-55% v/v methanol.	< 1.0%
Residual Methanol	Crystallization solvent	GC-FID (Headspace)	Vacuum drying at 40°C for 12 hours.	< 3000 ppm
Unreacted Lactone	Incomplete hydrolysis	HPLC / FT-IR	Ensure 1.0 : 1.0 molar ratio of lactone to NaOH; verify complete dissolution.	< 0.1%

Frequently Asked Questions (FAQs)

Q: Why is my sodium glucuronate clumping and becoming sticky during storage? A: Sodium D-glucuronate is highly hygroscopic. If the product is over-dried (stripping the monohydrate water molecule) or exposed to ambient humidity, it will rapidly absorb atmospheric moisture to re-equilibrate, leading to clumping. Always store the monohydrate form in tightly sealed, double-polyethylene bags with silica desiccants at 2–8°C.

Q: Can I use ethanol instead of methanol for the antisolvent crystallization step? A: While ethanol is less toxic, methanol is strictly preferred. Sodium glucuronate monohydrate exhibits a highly specific, gradual solubility curve in methanol-water mixtures (specifically at the 35-55% v/v ratio)[5]. This allows for steady crystal growth. Ethanol often causes rapid, uncontrolled supersaturation, leading to the entrapment of the mother liquor (and dissolved inorganic salts) within the crystal lattice, thereby ruining the purity profile.

References

• In Vitro Evaluation of the Digestive Tolerance of Water-Soluble Sodium β-(1→4)-Polyglucuronate Japan Science and Technology Agency (JST) URL:[Link]

• Results - Institute of Macromolecular Chemistry "Petru Poni" Iasi ICMPP URL:[Link]

• Strategies to mitigate the synergistic effects of moist-heat aging on TEMPO-oxidized nanocellulose GitHub Pages URL:[Link]

• US2681352A - Preparation of alkali metal salts of glucuronic acid from glucuronolactone Google Patents URL

• (PDF) In Vitro Evaluation of the Digestive Tolerance of Water-Soluble Sodium β-(1→4)-Polyglucuronate ResearchGate URL:[Link]

Sources

• 1. jstage.jst.go.jp [jstage.jst.go.jp]
• 2. Results - Institute of Macromolecular Chemistry "Petru Poni" Iasi [icmpp.ro]
• 3. researchgate.net [researchgate.net]
• 4. carezende.github.io [carezende.github.io]
• 5. US2681352A - Preparation of alkali metal salts of glucuronic acid from glucuronolactone - Google Patents [patents.google.com]

Reference Data & Comparative Studies

A Comparative Guide to the Bioavailability of Sodium D-Glucuronate and Calcium D-Glucarate

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Glucuronic and Glucaric Acids in Cellular Health and Detoxification

In the landscape of cellular biochemistry and pharmacology, D-glucuronic acid and its oxidized form, D-glucaric acid, are pivotal molecules. D-glucuronic acid is the central component of glucuronidation, a major Phase II detoxification pathway in the liver. In this process, it conjugates with a wide array of xenobiotics, including drugs, pollutants, and carcinogens, as well as endogenous substances like steroid hormones, rendering them more water-soluble for efficient excretion.[1][2] D-glucaric acid, and specifically its stable lactone form, D-glucaro-1,4-lactone, plays a crucial regulatory role by inhibiting the enzyme β-glucuronidase.[3][4] This enzyme, present in various tissues and produced by gut microbiota, can deconjugate glucuronidated compounds, leading to their reabsorption and potentially increasing their toxicity or hormonal effects.[2][5]

Given their therapeutic potential, particularly in cancer prevention and hormone regulation, D-glucuronic acid and D-glucaric acid are often administered as mineral salts to enhance their stability and delivery.[3][6] The two most common salt forms are sodium D-glucuronate and calcium D-glucarate. However, the choice of the salt form can significantly impact the bioavailability and, consequently, the therapeutic efficacy of the active moiety. This guide provides an in-depth, objective comparison of the anticipated bioavailability of sodium D-glucuronate and calcium D-glucarate, grounded in their physicochemical properties and distinct metabolic fates. Due to a notable absence of direct comparative studies in the existing literature, this guide synthesizes current knowledge and presents a framework of experimental protocols to generate the necessary comparative data.

Physicochemical Properties: A Foundation for Bioavailability

The oral bioavailability of a compound is fundamentally influenced by its solubility and permeability. The distinct physicochemical characteristics of sodium D-glucuronate and calcium D-glucarate suggest inherent differences in their absorption profiles.

Property	Sodium D-Glucuronate	Calcium D-Glucarate	Rationale and Implications for Bioavailability
Parent Acid	D-Glucuronic Acid	D-Glucaric Acid	Sodium D-glucuronate delivers D-glucuronic acid for direct conjugation, while calcium D-glucarate acts as a prodrug for the β-glucuronidase inhibitor, D-glucaro-1,4-lactone.
Molecular Formula	C₆H₉NaO₇	C₆H₈CaO₈	The difference in the cation (Na⁺ vs. Ca²⁺) and the parent acid influences molecular weight and solubility.
Water Solubility	Highly soluble[7][8][9]	Sparingly soluble / Low solubility[10][11][12]	Higher water solubility of sodium D-glucuronate suggests a faster and more complete dissolution in the gastrointestinal fluids, a prerequisite for absorption. The lower solubility of calcium D-glucarate may lead to slower, more sustained release.
pKa of Parent Acid	~3.18 - 3.21 (D-Glucuronic Acid)[13][14]	pKa1 ~2.83 - 3.17, pKa2 ~3.96 (D-Glucaric Acid)[5][15]	Both are weak acids. In the acidic environment of the stomach, they will be largely in their protonated, less soluble forms. In the more neutral pH of the small intestine, they will be ionized, which can affect membrane permeability.

Distinct Metabolic Fates and Mechanisms of Action

The primary distinction between these two salts lies in their intended physiological roles and subsequent metabolic pathways.

Sodium D-Glucuronate: A Direct Precursor for Glucuronidation

Orally administered sodium D-glucuronate is expected to readily dissolve and provide a direct source of D-glucuronic acid. This D-glucuronic acid can then be activated in the liver to UDP-glucuronic acid, the co-substrate for UDP-glucuronosyltransferase (UGT) enzymes, thereby supporting the Phase II detoxification process.[1]

.dot

Caption: Metabolic pathway of Calcium D-Glucarate.

Proposed Experimental Framework for Direct Comparison

To definitively compare the bioavailability of sodium D-glucuronate and calcium D-glucarate, a series of in vitro and in vivo experiments are necessary.

Experiment 1: In Vitro Dissolution and Stability Study

Objective: To compare the dissolution rate and stability of both salts under simulated gastrointestinal conditions.

Rationale: Dissolution is the rate-limiting step for the absorption of poorly soluble compounds. This experiment will provide foundational data on how quickly each salt makes its active moiety available for absorption.

Methodology:

• Media Preparation: Prepare simulated gastric fluid (SGF, pH 1.2) and simulated intestinal fluid (SIF, pH 6.8).

• Dissolution Apparatus: Utilize a USP Type II (paddle) dissolution apparatus.

• Procedure:

  • Add a precise amount of either sodium D-glucuronate or calcium D-glucarate to the dissolution vessels containing SGF or SIF at 37°C.

  • Collect samples at predetermined time points (e.g., 5, 15, 30, 60, 120 minutes).

  • Analyze the concentration of D-glucuronic acid (from sodium D-glucuronate) or D-glucaric acid (from calcium D-glucarate) in the collected samples using a validated HPLC method. [16][17][18][19][20][21]4. Stability Assessment: Analyze the samples for the presence of degradation products to assess the stability of each compound in the simulated fluids.

.dot

Caption: In vitro dissolution study workflow.

Experiment 2: In Vitro Intestinal Permeability (Caco-2 Assay)

Objective: To assess the potential for intestinal absorption of D-glucuronic acid and D-glucaric acid.

Rationale: The Caco-2 cell monolayer is a well-established in vitro model that mimics the human intestinal epithelium and is used to predict the oral absorption of drugs. [22][23][24][25] Methodology:

• Cell Culture: Culture Caco-2 cells on permeable Transwell® supports for 21-24 days to form a differentiated monolayer.

• Transport Study:

  • Conduct bidirectional transport studies (apical-to-basolateral and basolateral-to-apical).

  • Apply a known concentration of sodium D-glucuronate or calcium D-glucarate (dissolved in appropriate transport buffer) to the donor compartment.

  • At specified time intervals, collect samples from the receiver compartment.

• Analysis: Quantify the amount of D-glucuronic acid or D-glucaric acid transported across the cell monolayer using a validated LC-MS/MS method.

• Calculation: Determine the apparent permeability coefficient (Papp) for each compound.

.dot

Caption: Caco-2 intestinal permeability assay workflow.

Experiment 3: In Vivo Pharmacokinetic Study in a Rodent Model

Objective: To determine and compare the oral bioavailability and pharmacokinetic profiles of sodium D-glucuronate and calcium D-glucarate.

Rationale: An in vivo study is the definitive method for assessing oral bioavailability, providing data on the rate and extent of absorption, distribution, metabolism, and excretion (ADME) of the compounds in a living system. [26][27][28] Methodology:

• Animal Model: Use male Sprague-Dawley rats (n=6 per group).

• Dosing:

  • Administer equimolar doses of sodium D-glucuronate and calcium D-glucarate orally via gavage.

  • Include a control group receiving the vehicle.

  • For absolute bioavailability determination, an additional group will receive an intravenous administration of D-glucuronic acid or D-glucaric acid.

• Blood Sampling: Collect blood samples from the tail vein at multiple time points post-dosing (e.g., 0, 15, 30, 60, 120, 240, 360, 480 minutes).

• Plasma Analysis: Separate plasma and analyze for concentrations of D-glucuronic acid and D-glucaric acid (and its lactones) using a validated LC-MS/MS method.

• Pharmacokinetic Analysis: Calculate key pharmacokinetic parameters including Cmax (maximum concentration), Tmax (time to maximum concentration), and AUC (area under the curve). Oral bioavailability (F%) will be calculated by comparing the AUC from oral administration to the AUC from intravenous administration.

Anticipated Outcomes and Comparative Analysis

Based on the available data, the following outcomes are anticipated:

Parameter	Sodium D-Glucuronate	Calcium D-Glucarate	Expected Rationale
Dissolution Rate	Fast and complete	Slow and incomplete	High water solubility of the sodium salt versus the low solubility of the calcium salt. [7][8][11][12]
Cmax	Higher	Lower	Rapid absorption of the highly soluble sodium salt.
Tmax	Shorter	Longer	Slower dissolution and absorption of the calcium salt.
AUC (Parent Compound)	Higher for D-glucuronic acid	Higher for D-glucaric acid	Reflects the direct delivery of each respective parent acid.
Biological Effect	Direct support for glucuronidation	Sustained inhibition of β-glucuronidase	Different mechanisms of action. [1][3][4]
Oral Bioavailability (F%)	Potentially higher due to solubility	Potentially lower due to solubility	Bioavailability will depend on both dissolution and membrane permeability.

Conclusion: A Tale of Two Salts with Distinctive Paths to Efficacy

The choice between sodium D-glucuronate and calcium D-glucarate is not a matter of one being universally superior to the other, but rather a decision based on the desired therapeutic outcome.

• Sodium D-Glucuronate , with its high water solubility, is poised to offer rapid and efficient delivery of D-glucuronic acid, making it a potentially ideal candidate for applications requiring direct support of Phase II glucuronidation.

• Calcium D-Glucarate , characterized by its lower solubility, likely provides a slower, more sustained release of D-glucaric acid, which in turn acts as a prodrug for the β-glucuronidase inhibitor D-glucaro-1,4-lactone. This profile is advantageous for applications requiring long-term inhibition of this enzyme to prevent the enterohepatic recirculation of toxins and hormones.

The proposed experimental framework provides a clear path for generating the head-to-head data necessary to confirm these hypotheses and to fully characterize the bioavailability of these two important compounds. Such data will be invaluable for researchers and drug development professionals in making informed decisions for the formulation and application of D-glucuronic acid and D-glucaric acid-based therapies.

References

• FooDB. (2011, September 21). Showing Compound Glucaric acid (FDB022169). Retrieved from [Link]

• JRC Big Data Analytics Platform. (2013, March 27). DB-ALM Protocol n° 142 : Permeability Assay on Caco-2 Cells. Retrieved from [Link]

• Caco2 assay protocol. (n.d.). Retrieved from [Link]

• Studylib. Caco-2 Permeability Assay Protocol. Retrieved from [Link]

• Wang, H. M., Loganathan, D., & Linhardt, R. J. (1991). Determination of the pKa of glucuronic acid and the carboxy groups of heparin by 13C-nuclear-magnetic-resonance spectroscopy. Biochemical Journal, 278(Pt 3), 689–695.
• Artursson, P., & Karlsson, J. (1991). Correlation between oral drug absorption in humans and apparent drug permeability coefficients in human intestinal epithelial (Caco-2) cells.

• INCHEM. ICSC 1737 - SODIUM GLUCONATE. Retrieved from [Link]

• Semantic Scholar. Determination of the pKa of glucuronic acid and the carboxy groups of heparin by 13C-nuclear-magnetic-resonance spectroscopy. Retrieved from [Link]

• Protocol for Life Balance. Calcium D-Glucarate. Retrieved from [Link]

• Evotec. Caco-2 Permeability Assay. Retrieved from [Link]

• ResearchGate. (2018). Rapid Bioavailability and Disposition protocol: A novel higher throughput approach to assess pharmacokinetics and steady-state brain distribution with reduced animal usage. Retrieved from [Link]

• ZellBio GmbH. Sodium D-glucuronate. Retrieved from [Link]

• Werpy, T., & Petersen, G. (2004). Top Value Added Chemicals from Biomass: Volume I--Results of Screening for Potential Candidates from Sugars and Synthesis Gas.

• FooDB. (2010, April 8). Showing Compound D-Glucuronic acid (FDB006716). Retrieved from [Link]

• LookChem. Glucaric acid. Retrieved from [Link]

• Portland Press. (1991, September 15). Determination of the pKa of glucuronic acid and the carboxy groups of heparin by 13C-nuclear-magnetic-resonance spectroscopy. Biochemical Journal. Retrieved from [Link]

• PubChem. Glucaric acid. Retrieved from [Link]

• ResearchGate. (2022). (A) Glucaric acid molar speciation at different pH (pKa1 = 3.17 and pKa2 = 3.96),28 (B) glucarate solubility at various pH in acetone/water mixtures (0, 12, 25 wt%) at 22 °C, (C) KGA from broth mass yield comparison among acid and acetone addition methods at 4 °C. Retrieved from [Link]

• Plumlee, K. H. (2004). Clinical veterinary toxicology. Mosby.
• Bohn, T. (2014). Dietary factors affecting polyphenol bioavailability. Nutrition Reviews, 72(7), 429–452.

• Bio-protocol. Guidance for Designing a Preclinical Bioavailability Study of Bioactive Compounds. Retrieved from [Link]

• PubMed. (2016, March 23). Calcium d-Saccharate: Aqueous Solubility, Complex Formation, and Stabilization of Supersaturation. Retrieved from [Link]

• Shodex HPLC Columns. Analysis of D-Glucuronic Acid and Glucuronolactone (KC-811). Retrieved from [Link]

• Taylor & Francis. (2024, April 2). Novel protocol for multiple-dose oral administration of the L-type Ca2+ channel blocker isradipine in mice: A dose-finding pharmacokinetic study. Retrieved from [Link]

• PubMed. High-performance liquid chromatographic analysis of glucuronic acid conjugates after derivatization with 4-bromomethyl-7-methoxycoumarin. Retrieved from [Link]

• PubMed. HPLC determination of D-glucaric acid in human urine. Retrieved from [Link]

• PubMed. (2008, May 9). Development of a method for the quantification of D-glucaric acid in different varieties of grapefruits by high-performance liquid chromatography and mass spectra. Retrieved from [Link]

• Google Patents. CN101776648A - Method for determining glucurone and glucuronic acid contained in the same.

• ResearchGate. HPLC chromatogram of the glucuronic acid identification in the.... Retrieved from [Link]

• HELIX Chromatography. HPLC Analysis of Glucose, Glucuronic and Gluconic Acids on Amaze TH Mixed-Mode Column. Retrieved from [Link]

• ResearchGate. (2025, August 5). Development of a method for the quantification of D-glucaric acid in different varieties of grapefruits by high-performance liquid chromatography and mass spectra. Retrieved from [Link]

• ResearchGate. (2016, January 8). HPLC Determination of D-Glucaric Acid in Human Urine. Retrieved from [Link]

• Semantic Scholar. Determination of D-glucaric acid and/or D-glucaro-1,4-lacton in different apple varieties through hydrophilic interaction chromatography. Retrieved from [Link]

Sources

• 1. semanticscholar.org [semanticscholar.org]
• 2. Glucaric acid｜lookchem [lookchem.com]
• 3. portlandpress.com [portlandpress.com]
• 4. High-performance liquid chromatographic analysis of glucuronic acid conjugates after derivatization with 4-bromomethyl-7-methoxycoumarin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Experimental determination of the oral bioavailability and bioaccessibility of lead particles - PMC [pmc.ncbi.nlm.nih.gov]
• 7. D-Glucuronic acid sodium salt monohydrate | TargetMol [targetmol.com]
• 8. CAS 14984-34-0: Sodium D-glucuronate | CymitQuimica [cymitquimica.com]
• 9. goldbio.com [goldbio.com]
• 10. purebulk.com [purebulk.com]
• 11. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 12. Calcium d-Saccharate: Aqueous Solubility, Complex Formation, and Stabilization of Supersaturation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. D-Glucuronic Acid | 6556-12-3 | Benchchem [benchchem.com]
• 14. Showing Compound D-Glucuronic acid (FDB006716) - FooDB [foodb.ca]
• 15. Showing Compound Glucaric acid (FDB022169) - FooDB [foodb.ca]
• 16. CN101776648A - Method for determining glucurone and glucuronic acid contained in the same - Google Patents [patents.google.com]
• 17. researchgate.net [researchgate.net]
• 18. helixchrom.com [helixchrom.com]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]
• 21. semanticscholar.org [semanticscholar.org]
• 22. jeodpp.jrc.ec.europa.eu [jeodpp.jrc.ec.europa.eu]
• 23. static1.1.sqspcdn.com [static1.1.sqspcdn.com]
• 24. studylib.net [studylib.net]
• 25. Determination of drug permeability and prediction of drug absorption in Caco-2 monolayers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. Comprehensive pharmacokinetic studies and oral bioavailability of two Mn porphyrin-based SOD mimics, MnTE-2-PyP5+ and MnTnHex-2-PyP5+ - PMC [pmc.ncbi.nlm.nih.gov]
• 27. Guidance for Designing a Preclinical Bioavailability Study of Bioactive Compounds | Springer Nature Experiments [experiments.springernature.com]
• 28. tandfonline.com [tandfonline.com]

A Senior Application Scientist's Guide to Differentiating Glucuronolactone and Sodium D-Glucuronate via Chromatography

Introduction

In the fields of pharmaceutical development, food science, and metabolic research, the accurate differentiation and quantification of D-glucuronolactone and its corresponding carboxylate salt, sodium D-glucuronate, present a significant analytical challenge. D-glucuronolactone is the naturally occurring cyclic ester (lactone) of D-glucuronic acid.[1] In aqueous solutions, these two compounds exist in a pH-dependent equilibrium, which complicates their individual analysis.[1] Sodium D-glucuronate is the sodium salt of D-glucuronic acid, a key molecule in the glucuronidation pathway for detoxifying drugs and other xenobiotics.[2][3]

This guide provides an in-depth comparison of chromatographic strategies to effectively separate and quantify these two closely related compounds. We will explore the underlying chemical principles that govern their separation, present detailed experimental protocols for High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC), and offer data-driven insights to aid researchers in selecting the optimal method for their specific application.

The Core Analytical Challenge: The pH-Dependent Equilibrium

The primary difficulty in differentiating glucuronolactone from sodium D-glucuronate stems from the hydrolysis of the lactone's intramolecular ester bond in aqueous solution to form the open-chain glucuronic acid. This reaction is reversible and its equilibrium is highly dependent on pH and temperature.[1]

• Acidic Conditions (pH < 4): The equilibrium favors the stable, neutral lactone form.

• Neutral to Basic Conditions (pH > 6): The equilibrium shifts significantly towards the open-chain carboxylate form (glucuronate).[1][4]

This dynamic equilibrium means that the simple act of dissolving a sample can alter the ratio of the two species. Therefore, chromatographic methods must be carefully designed to either "lock" the equilibrium by controlling the mobile phase pH or to handle the potential for on-column interconversion.

Caption: pH-dependent equilibrium between D-glucuronolactone and D-glucuronic acid.

Comparative Physicochemical Properties

A fundamental understanding of the distinct properties of each compound is essential for chromatographic method development.

Feature	D-Glucuronolactone	Sodium D-Glucuronate (Monohydrate)
Chemical Structure	Cyclic ester of D-glucuronic acid	Sodium salt of D-glucuronic acid
Molecular Formula	C₆H₈O₆[5]	C₆H₁₁NaO₈[6]
Molecular Weight	176.12 g/mol [5]	234.14 g/mol [6]
Form	White crystalline powder[7]	White to off-white crystalline solid[3]
Key Functional Group	Lactone (cyclic ester)	Carboxylate (anion)
Charge at pH 7	Neutral	Negative
Solubility	Soluble in hot and cold water[8]	Highly soluble in water[9]
Melting Point	176–178 °C[8]	Not applicable (decomposes)

High-Performance Liquid Chromatography (HPLC) Strategies

HPLC is the most direct and widely used technique for this separation, offering several distinct modes of operation. The choice of mode is critical and depends on exploiting the key difference between the analytes: the charge of the glucuronate ion versus the neutrality of the lactone.

Ion-Exclusion Chromatography (IEC)

Principle: IEC is arguably the most effective and straightforward HPLC method for this application. It utilizes a stationary phase, typically a sulfonated polystyrene-divinylbenzene resin in the H⁺ form, and an acidic aqueous mobile phase.[10]

Mechanism of Separation:

• Sodium D-Glucuronate: In the acidic mobile phase (e.g., dilute perchloric or sulfuric acid), the sodium salt is converted to the protonated D-glucuronic acid. As a strong acid, it is ionized and thus repelled from the negatively charged sulfonate groups of the stationary phase via the "Donnan exclusion" effect. This causes it to be excluded from the pores of the resin and elute very early, often near the void volume.[10]

• Glucuronolactone: As a neutral molecule, the lactone is not subject to ionic repulsion. It can freely partition into the pores of the stationary phase, interacting via weak hydrophobic and polar forces, leading to a significantly longer retention time compared to the acid form.

This technique effectively separates the two species based on their charge state in the acidic environment, which also has the benefit of stabilizing glucuronolactone and preventing its hydrolysis.[11][12]

Anion-Exchange Chromatography

Principle: This mode directly leverages the negative charge of the D-glucuronate anion. The stationary phase contains fixed positive charges (e.g., quaternary ammonium groups), and separation is achieved by the reversible binding of anionic analytes.[10]

Mechanism of Separation:

• Sodium D-Glucuronate: At a mobile phase pH above its pKa (~3.2), glucuronic acid exists as the glucuronate anion and binds strongly to the positively charged stationary phase.

• Glucuronolactone: Being neutral, it does not interact with the ion-exchange sites and elutes early.

Elution of the retained glucuronate is typically achieved by increasing the ionic strength (e.g., using a salt gradient) or changing the pH of the mobile phase.[13] While effective, this method requires careful pH control to ensure the lactone does not hydrolyze on-column.

Reversed-Phase (RP-HPLC) and Hydrophilic Interaction Liquid Chromatography (HILIC)

Standard C18 reversed-phase columns are generally unsuitable for retaining these highly polar compounds, which often elute in the void volume.[14] However, specialized approaches can be employed:

• Polar-Embedded/Aqueous C18 Columns: These columns are designed to prevent "phase collapse" in highly aqueous mobile phases and offer better retention for polar analytes than traditional C18 phases.[15] However, achieving baseline separation of the lactone and acid without derivatization remains challenging.

• HILIC: This technique uses a polar stationary phase (e.g., amide-bonded) and a high-organic mobile phase. It is well-suited for retaining very polar compounds. In HILIC, glucuronic acid would likely elute earlier than the slightly less polar glucuronolactone.

• Derivatization: A common strategy in both RP-HPLC and HILIC is to chemically modify the analytes to enhance retention and detector response. For instance, derivatization with 1-phenyl-3-methyl-5-pyrazolone (PMP) targets the reducing end of the sugar acid, but this approach often involves a hydrolysis step where the lactone is intentionally converted to the acid, allowing for quantification of the total glucuronic acid content rather than differentiation.[16][17]

Gas Chromatography (GC) Strategy

GC requires analytes to be volatile and thermally stable, conditions that neither glucuronolactone nor sodium D-glucuronate meet. Therefore, a chemical derivatization step is mandatory to convert their polar hydroxyl and carboxyl groups into nonpolar, volatile derivatives.[18]

Principle: The most common approach is silylation, where active hydrogens in the molecule are replaced with trimethylsilyl (TMS) groups.[19][20]

Mechanism of Differentiation: The derivatization process creates distinct molecules from the lactone and the open-chain acid, which can then be separated by the GC column based on differences in their boiling points and interactions with the stationary phase. The separated TMS-derivatives are subsequently detected, often by mass spectrometry (MS), which provides both quantification and structural confirmation.[19][21] This method is highly sensitive and specific but involves a more complex sample preparation workflow.

Comparative Summary of Chromatographic Methods

Method	Principle of Separation	Sample Prep Complexity	Pros	Cons
Ion-Exclusion HPLC	Ionic repulsion of acid; partitioning of neutral lactone	Low (Dilute & filter)	Robust, direct separation, stabilizes lactone	Requires specialized organic acid column, lower sensitivity with UV detection
Anion-Exchange HPLC	Ionic attraction of charged glucuronate	Low to Moderate	High selectivity for anions	Potential for on-column lactone hydrolysis, may require gradient elution
HILIC	Partitioning based on polarity	Low (Dilute & filter)	Good retention for polar analytes	Can have longer equilibration times, sensitive to water content in sample
GC-MS (with Silylation)	Boiling point differences of derivatized species	High (Lyophilization, derivatization)	High sensitivity and specificity (MS detection)	Indirect analysis, derivatization can be complex and introduce variability

Experimental Protocols

Protocol 1: Differentiating Glucuronolactone and D-Glucuronic Acid by Ion-Exclusion HPLC

This protocol is based on established methods for organic acid analysis and is designed for the direct separation and quantification of both species.[11][12]

Caption: Workflow for Ion-Exclusion HPLC analysis.

1. Instrumentation and Columns:

• HPLC system with a pump, autosampler, column oven, and a Refractive Index (RI) or UV detector.

• Ion-Exclusion Column: Shodex RSpak KC-811 (8.0 mm I.D. x 300 mm) or equivalent.[12]

2. Reagents and Standards:

• Perchloric acid (HClO₄) or Sulfuric acid (H₂SO₄), HPLC grade.

• D-Glucuronolactone reference standard (USP grade recommended).[22][23]

• D-Glucuronic acid or Sodium D-glucuronate reference standard.

• Deionized water (18.2 MΩ·cm).

3. Chromatographic Conditions:

• Mobile Phase: 3 mM Perchloric acid (HClO₄) in deionized water.[12]

• Flow Rate: 1.0 mL/min.[12]

• Column Temperature: 40 °C.[12]

• Detection: RI or UV at 210 nm.

• Injection Volume: 20 µL.

4. Procedure:

• Standard Preparation: Prepare individual stock solutions of D-glucuronolactone and D-glucuronic acid (~1 mg/mL) in the mobile phase. Prepare a mixed working standard and a series of calibration standards by diluting the stocks with the mobile phase.

• Sample Preparation: Accurately weigh the sample. Dissolve and/or dilute it with the mobile phase to a concentration within the calibration range.

• Filtration: Filter all standards and samples through a 0.45 µm syringe filter before injection.

• Analysis: Equilibrate the column with the mobile phase until a stable baseline is achieved. Inject the standards and samples.

• Quantification: Identify peaks based on the retention times of the standards (Glucuronic acid will elute significantly earlier than Glucuronolactone). Construct a calibration curve for each analyte and determine the concentration in the unknown sample.

Protocol 2: Differentiating Glucuronolactone and D-Glucuronic Acid by GC-MS with Silylation

This protocol is adapted from methodologies developed for the analysis of glucuronic acid derivatives in complex matrices.[19][21]

Caption: Workflow for GC-MS analysis with silylation.

1. Instrumentation and Columns:

• Gas chromatograph with a mass spectrometer (GC-MS).

• Capillary Column: DB-5MS (30 m x 0.25 mm x 0.25 µm) or equivalent.

2. Reagents and Standards:

• Silylating Agent: N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane (BSTFA + 1% TMCS).

• Solvent: Pyridine or N,N-Dimethylformamide (DMF), anhydrous.

• Reference standards for D-Glucuronolactone and D-Glucuronic acid.

3. Procedure:

• Sample Preparation: Pipette an accurate volume of the aqueous sample (or standard solution) into a GC vial.

• Lyophilization: Freeze-dry the sample to complete dryness. It is critical to remove all water, as it will react with the silylating agent.[20]

• Derivatization: Add 100 µL of anhydrous pyridine (or DMF) to dissolve the residue. Add 100 µL of BSTFA + 1% TMCS. Cap the vial tightly.

• Reaction: Heat the vial at 70°C for 30 minutes to ensure complete derivatization. Cool to room temperature before injection.

• GC-MS Analysis: Inject 1 µL of the derivatized sample into the GC-MS.

  • Injector Temp: 260°C

  • Oven Program: Start at 150°C, ramp at 10°C/min to 260°C, hold for 10 minutes.[19]

  • Carrier Gas: Helium.

  • MS Detection: Use either full scan mode to identify the characteristic fragmentation patterns of the TMS-derivatives or Selected Ion Monitoring (SIM) for enhanced sensitivity and quantification.

Conclusion

Differentiating D-glucuronolactone from sodium D-glucuronate requires a chromatographic strategy that can account for their pH-dependent equilibrium.

• For direct, robust, and reliable separation , Ion-Exclusion HPLC is the superior method. It physically separates the neutral lactone from the charged acid form while simultaneously using an acidic mobile phase that stabilizes the lactone, providing a clear and accurate representation of the two species.

• For applications demanding the highest sensitivity and specificity , such as analyzing trace levels in complex biological matrices, GC-MS with silylation is the method of choice. While the sample preparation is more involved, the power of mass spectrometric detection provides unparalleled confidence in analyte identification and quantification.

The selection between these methods should be guided by the specific requirements of the research, including the sample matrix, required sensitivity, available instrumentation, and desired sample throughput.

References

• Wikipedia. (n.d.). Glucuronolactone. Retrieved from [Link]

• AHP Group. (n.d.). GLUCURONOLACTONE. Retrieved from [Link]

• Reyes-Cisneros, A., et al. (2016). Development of a Gas Chromatography-Mass Spectrometry Method for the Quantification of Glucaric Acid Derivatives in Beverage Substrates. Molecules. Retrieved from [Link]

• Shodex. (n.d.). Analysis of D-Glucuronic Acid and Glucuronolactone (KC-811). Retrieved from [Link]

• Ataman Kimya. (n.d.). GLUCORONOLACTONE. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 92283, Glucuronolactone. Retrieved from [Link]

• Reyes-Cisneros, A., et al. (2016). Development of a gas chromatography-mass spectrometry method for the quantification of glucaric Acid derivatives in beverage substrates. PubMed. Retrieved from [Link]

• Suzuki, S., et al. (1998). Analysis of glucuronolactone and glucuronic acid in drug formulations by high-performance liquid chromatography. Journal of Chromatographic Science. Retrieved from [Link]

• Semantic Scholar. (n.d.). Analysis of glucuronolactone and glucuronic acid in drug formulations by high-performance liquid chromatography. Retrieved from [Link]

• Google Patents. (n.d.). WO1999044707A2 - Purification of organic acids using anion exchange chromatography.

• Shimadzu. (n.d.). Analytical Methods for Organic Acids. Retrieved from [Link]

• ZellBio GmbH. (n.d.). Sodium D-glucuronate. Retrieved from [Link]

• Wikipedia. (n.d.). Glucuronic acid. Retrieved from [Link]

• Scribd. (n.d.). European Pharmacopoeia Reagents Guide. Retrieved from [Link]

• PharmaCompass. (n.d.). glucuronolactone. Retrieved from [Link]

• Waters Corporation. (n.d.). Analysis of Organic Acids using a Mixed-Mode LC Column and an ACQUITY QDa Mass Detector. Retrieved from [Link]

• Shodex. (n.d.). Separation of Glucuronolactone and Organic Acids (KC-811). Retrieved from [Link]

• Honda, S., et al. (1998). Analysis of Glucuronolactone and Glucuronic Acid in Drug Formulations by High-Performance Liquid Chromatography. Academic.oup.com. Retrieved from [Link]

• Eisenberg, F., & Field, J. B. (1956). The enzymatic hydrolysis of glucuronolactone. ResearchGate. Retrieved from [Link]

• Waters Corporation. (2025). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Retrieved from [Link]

• SIELC Technologies. (n.d.). Polar Compounds. Retrieved from [Link]

• Google Patents. (n.d.). US20090030194A1 - Process for Production of Glucuronic Acid and/or Glucuronolactone.
• Google Patents. (n.d.). US2627520A - Process for the recovery of glucuronolactone.

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 24892836, Sodium Glucuronate Hydrate. Retrieved from [Link]

• U.S. Pharmacopeia. (2007). Pharmacopeial Forum Volume 33. Retrieved from [Link]

• Jakab, A., et al. (2022). Development and Validation of HPLC-DAD Method with Pre-Column PMP Derivatization for Monomeric Profile Analysis of Polysaccharides from Agro-Industrial Wastes. MDPI. Retrieved from [Link]

• Jones, D. (n.d.). THE HPLC ANALYSIS OF POLAR ANALYTES WITH AQUEOUS MOBILE PHASES. Retrieved from [Link]

• Phenomenex. (n.d.). Reversed Phase HPLC Columns. Retrieved from [Link]

• U.S. Pharmacopeia. (n.d.). USP Monographs: Gluconolactone. Retrieved from [Link]

• ResearchGate. (2015). How can I derivatize sugars for GC analysis?. Retrieved from [Link]

• Lake, B. D. (1993). Measurement of Glucuronic Acid Metabolites by High-Resolution Gas Chromatography. Journal of Chromatographic Science. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Derivatization. Retrieved from [Link]

• Pharmaffiliates. (n.d.). Glucuronic Acid-impurities. Retrieved from [Link]

• EDQM. (n.d.). G0355000 - CRS catalogue. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. CAS 14984-34-0: Sodium D-glucuronate | CymitQuimica [cymitquimica.com]
• 4. researchgate.net [researchgate.net]
• 5. Glucuronolactone | C6H8O6 | CID 92283 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Sodium Glucuronate Hydrate | C6H11NaO8 | CID 24892836 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. atamankimya.com [atamankimya.com]
• 8. Glucuronolactone - Wikipedia [en.wikipedia.org]
• 9. D-Glucuronic acid sodium salt monohydrate | TargetMol [targetmol.com]
• 10. Analytical Methods for Organic Acids : Shimadzu (België) [shimadzu.be]
• 11. shodexhplc.com [shodexhplc.com]
• 12. shodex.com [shodex.com]
• 13. WO1999044707A2 - Purification of organic acids using anion exchange chromatography - Google Patents [patents.google.com]
• 14. Polar Compounds | SIELC Technologies [sielc.com]
• 15. hplc.eu [hplc.eu]
• 16. Analysis of glucuronolactone and glucuronic acid in drug formulations by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. academic.oup.com [academic.oup.com]
• 18. chem.libretexts.org [chem.libretexts.org]
• 19. Development of a Gas Chromatography-Mass Spectrometry Method for the Quantification of Glucaric Acid Derivatives in Beverage Substrates - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. Development of a gas chromatography-mass spectrometry method for the quantification of glucaric Acid derivatives in beverage substrates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. glucuronolactone - Uses, DMF, Dossier, Manufacturer, Supplier, Licensing, Distributer, Prices, News, GMP [pharmacompass.com]
• 23. Dietary Supplements list of monographs prioritized for development | USP [usp.org]

Analytical Rigor in Quality Control: Validation and Comparison of Sodium D-Glucuronate Reference Standards

As drug development pipelines increasingly rely on highly specific biochemical precursors and excipients, the analytical rigor applied to raw material Quality Control (QC) must scale accordingly. Sodium D-glucuronate ( C6​H9​NaO7​ ) is a prime example. Beyond its utility as a stabilizing excipient, it is a critical biochemical precursor to UDP-glucuronic acid—the obligate co-factor for the Phase II glucuronidation metabolic pathway catalyzed by UDP-glucuronosyltransferases (UGTs) (1) [1].

To ensure the integrity of downstream pharmaceutical products, QC laboratories must employ highly characterized reference standards. This guide provides an objective comparison of reference standard tiers, details the causality behind specific analytical choices, and establishes a self-validating experimental framework for sodium D-glucuronate QC testing.

Mechanistic Role and Analytical Targets

To design a robust analytical method, one must first understand the molecule's biochemical and physical behavior. In aqueous solutions, sodium D-glucuronate exists in a dynamic tautomeric equilibrium with D-glucuronic acid and its lactone degradation product (glucuronolactone). Because this equilibrium is sensitive to pH and temperature, analytical methods must intentionally manipulate the solvent environment to ensure a single, quantifiable state.

Glucuronidation metabolic pathway utilizing sodium D-glucuronate as a precursor.

Comparative Analysis of Reference Standard Tiers

The selection of a reference standard dictates the baseline reliability of the entire assay. While Pharmacopeial standards are the gold standard for regulatory compliance, premium commercial standards often provide the necessary purity for routine QC at a fraction of the cost.

Table 1: Objective Comparison of Sodium D-Glucuronate Reference Standard Tiers

Parameter	Pharmacopeial Primary (USP/EP)	Premium Commercial Standard	In-House Working Standard
Purity Guarantee	> 99.5% (Strict Monograph)	> 99.0% (Lot-specific CoA)	Variable (Requires internal validation)
Traceability	Absolute Primary Standard	Secondary (Traceable to USP/EP)	Tertiary (Standardized against Primary)
Cost / Gram	Very High ( )	Moderate ( )	Low ($)
Best Use Case	Final API release, Regulatory submission	Routine QC, Method Development	High-throughput in-process testing
Self-Validation	Absolute baseline	Requires SST verification	Requires rigorous periodic requalification

Self-Validating Experimental Protocol for HPLC Assay

To accurately quantify sodium D-glucuronate and resolve it from its lactone impurity, we employ High-Performance Liquid Chromatography (HPLC) using a strong cation-exchange resin (e.g., Aminex HPX-87H or equivalent PS-DVB column) (2)[2].

The Causality of Experimental Choices

Why use a PS-DVB column with 0.005 M H2​SO4​ ? Sodium D-glucuronate has a pKa​ of approximately 3.2. If analyzed in a neutral mobile phase, the ionized carboxylate group would be repelled by the stationary phase, eluting in the void volume. By utilizing a highly acidic mobile phase (pH ~2.3), we suppress the ionization of the molecule, forcing it into its un-ionized D-glucuronic acid form. This allows the molecule to partition effectively via ion-exclusion and reversed-phase mechanisms, ensuring sharp peak shapes and baseline resolution from neutral impurities like glucuronolactone.

Step-by-Step Methodology

1. Orthogonal Identity Testing (Pre-HPLC): Before chromatographic analysis, verify the identity of the standard. According to the European Pharmacopoeia Reagents Guide, sodium D-glucuronate monohydrate should exhibit a specific optical rotation of approximately +21.5∘ when determined on a 20 g/L aqueous solution (3) [3].

2. Mobile Phase & Standard Preparation:

• Prepare a 0.005 M H2​SO4​ mobile phase using HPLC-grade water. Degas thoroughly via sonication or vacuum filtration.

• Accurately weigh the Sodium D-glucuronate reference standard and dissolve it in the mobile phase to create a stock solution of .

• Dilute to working concentrations ( ).

3. Chromatographic Conditions:

• Column: Sulfonated polystyrene-divinylbenzene (PS-DVB) resin ( 300×7.8 mm , ).

• Column Temperature: 35∘C (Critical for maintaining a consistent tautomeric equilibrium).

• Flow Rate: 0.6 mL/min .

• Detection: Refractive Index (RID) or UV at 210 nm .

• Injection Volume: .

4. System Suitability Testing (SST) - The Self-Validating Step: A protocol is only as trustworthy as its internal controls. Inject a resolution mixture containing both Sodium D-glucuronate and Glucuronolactone. The system is validated for the run only if:

• Resolution ( Rs​ ) between the two peaks is >1.5 .

• Tailing factor ( T ) is <1.5 .

• Relative Standard Deviation (RSD) of 5 replicate standard injections is <2.0% .

Comprehensive QC validation workflow for sodium D-glucuronate reference standards.

Quantitative Validation Data

When validating the above method against a premium commercial reference standard, the following performance metrics should be achieved to comply with ICH Q2(R1) guidelines.

(Note: For highly complex agro-industrial or biological matrices, pre-column derivatization with 1-phenyl-3-methyl-5-pyrazolone (PMP) followed by HPLC-DAD can be employed, yielding Limits of Quantification (LOQs) around (4) [4]. However, for pure raw material QC, the direct RI/UV detection method outlined above is preferred for its simplicity and robustness).

Table 2: Typical HPLC-UV/RID Method Validation Parameters for Sodium D-Glucuronate

Validation Parameter	Acceptance Criteria (ICH Q2)	Typical Observed Value
Linearity Range	R2>0.999	( R2=0.9998 )
Limit of Detection (LOD)	Signal-to-Noise ≥3:1
Limit of Quantitation (LOQ)	Signal-to-Noise ≥10:1
Accuracy (Recovery)	98.0%–102.0%	99.4%±0.5%
Precision (Intra-day RSD)	≤2.0%	0.8%
Specificity (Resolution)	Rs​>1.5 (vs. Glucuronolactone)	Rs​=2.4

By grounding your QC workflows in mechanistic understanding—specifically the pH-dependent equilibrium of glucuronic acid—and enforcing strict System Suitability Testing, laboratories can confidently validate sodium D-glucuronate reference standards across varying tiers of commercial availability.

References

• European Pharmacopoeia. "European Pharmacopoeia Reagents Guide - Sodium D-glucuronate monohydrate." Scribd Repository. URL: [Link]

• MDPI. "Development and Validation of HPLC-DAD Method with Pre-Column PMP Derivatization for Monomeric Profile Analysis of Polysaccharides from Agro-Industrial Wastes." MDPI Open Access Journals. URL: [Link]

Sources

• 1. Sodium Glucuronate|C6H9NaO7|Research Chemical [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. scribd.com [scribd.com]
• 4. mdpi.com [mdpi.com]

Comparative fermentation yields of glucose vs sodium d-glucuronate

Comparative Fermentation Yields: Glucose vs. Sodium D-Glucuronate – A Comprehensive Guide

As biomanufacturing shifts toward sustainable feedstocks and engineered microbial cell factories, understanding the thermodynamic and metabolic constraints of different carbon sources is critical. While glucose remains the ubiquitous gold standard for microbial fermentation, sugar acids like sodium D-glucuronate are increasingly relevant for the valorization of pectin-rich biomass and the synthetic production of high-value chemicals like D-glucaric acid.

This guide provides an objective, data-driven comparison of the fermentation yields, metabolic pathways, and experimental protocols associated with glucose versus sodium D-glucuronate.

Thermodynamic Causality: The Oxidation State Dilemma

The fundamental difference in fermentation yields between glucose and sodium D-glucuronate stems from their respective oxidation states, which dictate their metabolic routing and energy generation.

Glucose Fermentation: Glucose is a highly reduced hexose. In standard anaerobic fermentation, it is catabolized via the1, yielding a net of 2 moles of ATP and 2 moles of NADH per mole of substrate[1]. The abundance of reducing equivalents allows microbes to generate diverse end-products (e.g., lactate, ethanol) while supporting robust biomass accumulation[1].

Sodium D-Glucuronate Fermentation: Sodium D-glucuronate is a sugar acid, meaning it is already partially oxidized. In organisms capable of its anaerobic catabolism (such as Escherichia coli or Lactobacillus suebicus), it typically bypasses standard glycolysis and enters the 2[2]. This route converts the substrate into 2-keto-3-deoxy-D-gluconate-6-phosphate (KDPG), yielding only 1 mol of ATP and 1 mol of NAD(P)H per mole of substrate[1]. Because this conversion is redox-cofactor neutral, the microbial metabolism is severely constrained; to maintain redox balance, the cell is forced to excrete highly oxidized, ATP-yielding products like acetate[1][2]. This thermodynamic bottleneck limits the carbon available for cell growth, resulting in significantly lower biomass yields.

Fig 1: Comparative metabolic flux and redox constraints of Glucose vs. D-Glucuronate fermentation.

Quantitative Yield Comparison

The table below summarizes the empirical yield differences between the two substrates under anaerobic conditions.

Parameter	Glucose	Sodium D-Glucuronate
Primary Metabolic Pathway	Embden-Meyerhof-Parnas (EMP)	Uronate Isomerase / Entner-Doudoroff
Net ATP Yield (mol/mol)	2	1
Net NAD(P)H Yield (mol/mol)	2	1
Typical Biomass Yield (g/g)	~0.15 - 0.20	~0.09
Primary Anaerobic Products	Lactate, Ethanol	Acetate, Pyruvate
Metabolic Redox Constraint	Flexible	Highly Constrained

Note: Biomass yields for uronic acids are derived from continuous chemostat cultures to ensure steady-state accuracy[1].

Synthetic Biology Implications: The Glucaric Acid Pathway

While D-glucuronate is a poor substrate for standard biomass generation, it is a highly valuable intermediate in synthetic biology. By engineering E. coli to express 3, researchers can intercept D-glucuronate before it enters the isomerase pathway, converting it directly into D-glucaric acid—a top value-added chemical[3]. When feeding glucose to strains co-expressing Ino1, MIOX, and Udh, glucose is converted to myo-inositol, then to D-glucuronate, and finally to D-glucaric acid, achieving titers exceeding 1 g/L[3][4].

Self-Validating Experimental Methodology

To objectively compare these fermentation yields in your own laboratory, you must utilize a self-validating bioreactor protocol. A self-validating system incorporates internal mathematical controls—specifically Carbon Mass Balance and Degree of Reduction (Electron) Balance —to instantly flag unmeasured metabolites, oxygen ingress, or analytical errors.

Step-by-Step Protocol: Comparative Anaerobic Fermentation

Step 1: Seed Culture Preparation

• Inoculate the target strain (e.g., E. coli K-12 or L. suebicus) into 50 mL of chemically defined minimal media containing 5 g/L of the respective carbon source (Glucose or Sodium D-Glucuronate).

• Incubate overnight at 37°C (or optimal strain temperature) under agitation until the culture reaches mid-exponential phase (OD600 ~ 1.0).

Step 2: Bioreactor Setup & Media Formulation

• Prepare two identical 1L continuous stirred-tank bioreactors (CSTRs) with 500 mL of minimal media.

• Supplement Bioreactor A with 20 g/L Glucose. Supplement Bioreactor B with an equimolar carbon equivalent of Sodium D-Glucuronate.

• Sparge both reactors with N2 gas (99.99% purity) at 0.5 vvm for 2 hours prior to inoculation to ensure strict anaerobiosis.

Step 3: Inoculation and Time-Course Sampling

• Inoculate both bioreactors to a starting OD600 of 0.1.

• Maintain pH at 6.5 using automated addition of 2M NaOH or 2M HCl.

• Extract 5 mL samples every 4 hours. Immediately filter samples through a 0.22 µm syringe filter to quench cellular metabolism.

Step 4: HPLC Quantification & System Validation

• Analyze the cell-free supernatant via High-Performance Liquid Chromatography (HPLC) equipped with a Refractive Index (RI) detector and an Aminex HPX-87H column (0.005 M H2SO4 mobile phase).

• Self-Validation Check 1 (Carbon Balance): Calculate total moles of carbon consumed versus total moles of carbon detected in biomass, CO2, and liquid metabolites (acetate, lactate, etc.). The closure must be >95%.

• Self-Validation Check 2 (Redox Balance): Calculate the degree of reduction of the consumed substrate and compare it to the sum of the degree of reduction of all products. A mismatch >5% indicates an undetected metabolite or a breach in anaerobiosis.

Fig 2: Standardized self-validating workflow for comparative anaerobic fermentation analysis.

References

• Valk, L. C., Luttik, M. A. H., de Ram, C., Pabst, M., van den Broek, M., van Loosdrecht, M. C. M., & Pronk, J. T. (2020). "A Novel D-Galacturonate Fermentation Pathway in Lactobacillus suebicus Links Initial Reactions of the Galacturonate-Isomerase Route With the Phosphoketolase Pathway - PMC". National Institutes of Health (NIH).[Link]

• Moon, T. S., Yoon, S. H., Lanza, A. M., Roy-Mayhew, J. D., & Prather, K. L. J. (2009). "Production of Glucaric Acid from a Synthetic Pathway in Recombinant Escherichia coli - ASM Journals". American Society for Microbiology.[Link]

• Hwang, J. H., et al. (2011). "(PDF) Fermentation of seaweed sugars by Lactobacillus species and the potential of seaweed as a biomass feedstock - ResearchGate". ResearchGate.[Link]

Sources

• 1. A Novel D-Galacturonate Fermentation Pathway in Lactobacillus suebicus Links Initial Reactions of the Galacturonate-Isomerase Route With the Phosphoketolase Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Novel D-Galacturonate Fermentation Pathway in Lactobacillus suebicus Links Initial Reactions of the Galacturonate-Isomerase Route With the Phosphoketolase Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. journals.asm.org [journals.asm.org]
• 4. journals.asm.org [journals.asm.org]

Navigating the Crystalline Landscape: A Comparative Guide to the X-ray Powder Diffraction Analysis of Sodium D-Glucuronate Monohydrate

For the modern researcher, scientist, and drug development professional, a comprehensive understanding of the solid-state properties of active pharmaceutical ingredients (APIs) and related compounds is paramount. The crystalline form of a substance can profoundly influence its solubility, stability, and bioavailability, making its precise characterization a critical step in the development pipeline. X-ray powder diffraction (XRPD) stands as a cornerstone technique for this purpose, offering a non-destructive and rapid method to probe the atomic arrangement within a crystalline material.

This guide provides an in-depth technical overview of the XRPD analysis of sodium D-glucuronate monohydrate, a key compound in various biological and pharmaceutical contexts. In the absence of publicly available, indexed XRPD patterns for direct comparison, this document will establish a foundational understanding of the methodology and its critical role. We will explore the "why" behind experimental choices and provide a framework for researchers to conduct their own comparative studies when encountering different solid forms of this and similar molecules.

The Significance of Solid-State Characterization

Sodium D-glucuronate, the sodium salt of D-glucuronic acid, plays a vital role in detoxification processes within the body by conjugating with various substances to facilitate their excretion.[1] Its monohydrate form indicates the incorporation of one water molecule per formula unit within the crystal lattice. The presence and nature of this hydration can significantly impact the material's physical and chemical properties.

Different crystalline forms of the same compound, known as polymorphs, or different hydration states (pseudopolymorphs), can exhibit distinct XRPD patterns.[2] These differences arise from variations in the unit cell dimensions and the arrangement of molecules in the crystal. Therefore, XRPD serves as a definitive fingerprint for identifying and differentiating between these solid forms. A simple change in the crystalline form could lead to a cascade of unforeseen challenges in formulation and manufacturing, making rigorous XRPD analysis a non-negotiable aspect of quality control.

Unveiling the Crystal Structure: The XRPD Experiment

The core principle of XRPD involves directing a beam of X-rays onto a powdered sample and measuring the angles and intensities of the diffracted beams. This diffraction occurs when the X-rays constructively interfere with the electron clouds of the atoms arranged in the crystal lattice, governed by Bragg's Law (nλ = 2d sinθ). The resulting XRPD pattern is a plot of diffracted X-ray intensity versus the diffraction angle (2θ), which is unique to a specific crystalline structure.

A Typical XRPD Experimental Workflow

The process of obtaining and interpreting XRPD data follows a logical sequence, designed to ensure accuracy and reproducibility.

Caption: A generalized workflow for acquiring XRPD data.

Hypothetical XRPD Data for Sodium D-Glucuronate Monohydrate: A Reference Point

Table 1: Representative XRPD Peak List for Sodium D-Glucuronate Monohydrate

2θ (°)	d-spacing (Å)	Relative Intensity (%)
8.5	10.40	100
12.2	7.25	45
15.8	5.61	70
19.1	4.64	85
21.5	4.13	60
24.8	3.59	30
28.3	3.15	55
32.0	2.80	25

Note: This data is for illustrative purposes only and should not be considered as experimentally verified.

Comparative Analysis: The Power of Juxtaposition

The true utility of XRPD in a drug development setting lies in its comparative power. Imagine a scenario where a new batch of sodium D-glucuronate exhibits a different XRPD pattern from the established monohydrate form. This discrepancy would immediately trigger an investigation into the potential presence of an anhydrous form, a different hydrate, or a completely different polymorph.

Table 2: Hypothetical Comparison of Sodium D-Glucuronate Solid Forms

Feature	Sodium D-Glucuronate Monohydrate (Hypothetical)	Alternative Form (e.g., Anhydrous - Hypothetical)
Key Diffraction Peaks (2θ°)	8.5, 15.8, 19.1	10.2, 18.5, 22.1
Crystal System	Monoclinic	Orthorhombic
Water Content	~7.7% (Monohydrate)	< 1%
Stability	Stable at ambient humidity	May be hygroscopic

This comparative table highlights how distinct XRPD peaks would be the primary indicator of a different crystalline form. Further characterization using techniques like thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) would then be employed to confirm the hydration state and thermal properties of the new form.

Experimental Protocol: A Step-by-Step Guide to XRPD Analysis

For researchers embarking on the characterization of sodium D-glucuronate monohydrate or related compounds, the following protocol outlines the key steps and considerations for acquiring high-quality XRPD data.

Objective: To obtain a characteristic X-ray powder diffraction pattern of a given sample of sodium D-glucuronate monohydrate.

Materials and Equipment:

• Sodium D-Glucuronate Monohydrate sample

• X-ray Powder Diffractometer (e.g., with a Cu Kα X-ray source)

• Sample holders (e.g., zero-background silicon wafer or standard aluminum holder)

• Mortar and pestle (agate or ceramic)

• Spatula

Methodology:

• Sample Preparation (The Foundation of Quality Data):

  • Rationale: Proper sample preparation is crucial to minimize preferred orientation, a phenomenon where crystallites align in a non-random manner, leading to biased peak intensities.

  • Procedure:

    • Take a small, representative amount of the sodium D-glucuronate monohydrate powder.

    • If the powder consists of large agglomerates, gently grind it in an agate mortar and pestle to achieve a fine, uniform particle size (typically <10 µm). Caution: Avoid excessive grinding, as it can induce amorphization or phase transformations.

    • Carefully pack the powder into the sample holder, ensuring a flat, smooth surface that is level with the holder's top edge. A slight overfill followed by gentle compression with a glass slide can achieve this.

• Instrument Setup (Defining the Experimental Conditions):

  • Rationale: The instrument parameters determine the resolution and quality of the collected data.

  • Procedure:

    • Ensure the XRPD instrument is properly aligned and calibrated.

    • Set the X-ray source to the desired power (e.g., 40 kV and 40 mA for a copper tube).

    • Configure the scan parameters:

      • Scan Range (2θ): A typical range for organic molecules is 2° to 40°.

      • Step Size: A smaller step size (e.g., 0.02°) provides higher resolution.

      • Scan Speed (or Dwell Time): A slower scan speed allows for better signal-to-noise ratio.

• Data Collection (Acquiring the Fingerprint):

  • Procedure:

    • Mount the prepared sample holder in the diffractometer.

    • Initiate the data collection scan using the predefined parameters.

    • Monitor the scan to ensure proper instrument operation.

• Data Analysis (Interpreting the Results):

  • Rationale: Raw data requires processing to extract meaningful information.

  • Procedure:

    • Use the instrument's software to visualize the XRPD pattern.

    • Perform background subtraction to remove the amorphous scatter.

    • Identify the positions (2θ) and intensities of the diffraction peaks.

    • Compare the obtained peak list with reference patterns from databases (if available) or internal standards to confirm the identity and purity of the crystalline phase.

Conclusion: The Indispensable Role of XRPD

In the landscape of pharmaceutical development and materials science, X-ray powder diffraction is an indispensable tool for the characterization of crystalline solids. While this guide has provided a foundational framework for the analysis of sodium D-glucuronate monohydrate, the principles and methodologies discussed are broadly applicable. For researchers and scientists, a thorough understanding of XRPD, from sample preparation to data interpretation, is key to ensuring the quality, consistency, and performance of their materials. The ability to perform and interpret comparative XRPD analyses is a critical skill in navigating the complex world of solid-state chemistry.

References

• This section would typically list the full citations for any in-text references. As no specific experimental data was found and cited, this section is intentionally left without numbered entries.

Sources

• 1. CAS 14984-34-0: Sodium D-glucuronate | CymitQuimica [cymitquimica.com]
• 2. Investigation of Carbohydrates and Their Derivatives as Crystallization Modifiers | IntechOpen [intechopen.com]

Identifying degradation products of sodium d-glucuronate monohydrate

Title: Identifying Degradation Products of Sodium D-Glucuronate Monohydrate: A Comparative Analytical Guide

Introduction Sodium D-glucuronate monohydrate is a fundamental biochemical building block, serving as the primary precursor for glycosaminoglycan synthesis and a critical substrate in Phase II drug metabolism (glucuronidation). For researchers, analytical scientists, and drug development professionals, understanding the stability profile of this compound is non-negotiable. Degradation not only reduces the active pharmaceutical ingredient's (API) efficacy but can also introduce reactive degradants (such as furfural) that compromise formulation safety.

As a Senior Application Scientist, I have designed this guide to objectively compare sodium D-glucuronate monohydrate against its structural alternatives, map its degradation pathways, and provide a self-validating analytical protocol for degradant identification.

Mechanistic Pathways of Degradation

The degradation of sodium D-glucuronate monohydrate is highly dependent on environmental stressors (pH, temperature, and oxidative potential). Unlike standard aliphatic compounds, uronic acids possess both a terminal aldehyde (often masked as a hemiacetal) and a carboxylic acid, making them susceptible to complex degradation cascades.

• Acid-Catalyzed Dehydration and Decarboxylation: Under strong acidic conditions and elevated temperatures, the glucuronate ring undergoes sequential dehydration followed by decarboxylation. This yields furfural and carbon dioxide. Furfural is a highly reactive aldehyde that can further polymerize or react with primary amines in a formulation (Maillard-type reactions).

• Oxidative Cleavage: Exposure to reactive oxygen species (ROS) or peroxides leads to the oxidative cleavage of the carbon backbone, generating low-molecular-weight organic acids such as formic acid and acetic acid [1].

• Epimerization: In neutral aqueous solutions subjected to prolonged heating, the C-5 chiral center can undergo epimerization, converting D-glucuronate into L-iduronic acid [2].

Degradation pathways of Sodium D-glucuronate monohydrate under stress.

Comparative Guide: Glucuronate vs. Alternatives

When designing a formulation, scientists often choose between Sodium D-Glucuronate Monohydrate, free D-Glucuronic Acid, and D-Glucuronolactone.

The Causality of Selection: Free D-glucuronic acid is notoriously unstable in aqueous environments; it spontaneously undergoes intramolecular esterification to form D-glucuronolactone. This lactonization releases protons, causing an uncontrolled drop in formulation pH. By utilizing the sodium salt, the carboxylate group is ionized, sterically and electronically preventing this spontaneous cyclization and locking the molecule into a stable, neutral state [3].

Parameter	Sodium D-Glucuronate Monohydrate	D-Glucuronic Acid	D-Glucuronolactone
Chemical State	Salt (Ionized carboxylate)	Free Acid	Cyclic Ester (Lactone)
Aqueous Stability	High (Maintains neutral pH)	Low (Spontaneous lactonization)	Moderate (Hydrolyzes to free acid)
Primary Degradants	L-Iduronic acid, Furfural	D-Glucuronolactone, Furfural	D-Glucuronic acid, Furfural
Chromatographic Retention	Strong (HILIC required)	Strong (HILIC required)	Moderate (Less polar)
Formulation Suitability	Excellent (Buffers easily, stable)	Poor (Acidic, unstable pH drift)	Good (Used as a prodrug)

Self-Validating Analytical Methodologies

Identifying these degradation products requires orthogonal analytical techniques. Because glucuronate and its primary degradants are highly polar, standard C18 reversed-phase chromatography is ineffective (analytes will elute in the void volume without separation). Therefore, Hydrophilic Interaction Liquid Chromatography (HILIC) coupled with tandem mass spectrometry (LC-MS/MS) is the gold standard [4].

Self-validating LC-MS/MS workflow for isolating and identifying polar degradants.

Step-by-Step Methodology: HILIC-MS/MS for Degradant Profiling

This protocol incorporates a self-validating internal standard (IS) system to ensure that matrix effects do not mask degradant signals.

Step 1: Forced Degradation (Sample Generation)

• Prepare three 10 mg/mL solutions of Sodium D-glucuronate monohydrate in: (a) 0.1 M HCl, (b) 0.1 M NaOH, and (c) 3% H₂O₂.

• Incubate the acidic and basic samples at 60°C for 7 days. Incubate the oxidative sample at room temperature for 24 hours.

• Causality Check: Neutralize all samples to pH 7.0 prior to injection. Injecting highly acidic or basic samples directly onto a HILIC column will cause localized pH shifts in the stationary phase, leading to irreproducible retention times and poor ionization efficiency.

Step 2: Sample Preparation & Internal Standardization

• Spike 100 µL of the neutralized stressed sample with 10 µL of ¹³C₆-D-glucuronic acid (1 mg/mL) as the internal standard.

• Dilute the mixture with 890 µL of LC-MS grade Acetonitrile.

• Causality Check: HILIC columns require the injection solvent to be highly organic (typically >75% Acetonitrile). Injecting a highly aqueous sample will disrupt the water-enriched layer on the stationary phase, leading to severe peak distortion and loss of resolution.

Step 3: UHPLC-HILIC Separation

• Column: BEH Amide (2.1 x 100 mm, 1.7 µm).

• Mobile Phase A: 10 mM Ammonium Acetate in Water, pH 9.0 (adjusted with ammonium hydroxide).

• Mobile Phase B: 10 mM Ammonium Acetate in 90% Acetonitrile.

• Gradient: Start at 95% B, hold for 1 min, ramp to 50% B over 7 mins, hold for 2 mins, return to 95% B.

• Causality Check: The basic pH of Mobile Phase A ensures that the carboxylic acid groups on the degradants remain fully deprotonated. This maximizes their retention on the amide stationary phase and exponentially enhances sensitivity during negative-mode ESI.

Step 4: Mass Spectrometry Detection

• Operate the mass spectrometer in Electrospray Ionization Negative (ESI-) mode.

• Set capillary voltage to 2.5 kV and desolvation temperature to 400°C.

• Monitor specific Multiple Reaction Monitoring (MRM) transitions:

  • Sodium D-glucuronate (analyzed as the free anion): m/z 193 → 113

  • D-Glucuronolactone: m/z 175 → 85

  • L-Iduronic acid: m/z 193 → 113 (Differentiated from glucuronate strictly via chromatographic retention time).

References

• Formation of carboxylic acids during degradation of monosaccharides. Czech Journal of Food Sciences.[Link]

• L-Iduronic Acid in Purified Heparin. Journal of the Chemical Society C: Organic.[Link]

• The fate of sodium glucuronate and glucuronolactone in man. Journal of Clinical Investigation.[Link]

• Use of LC-MS/MS for the open detection of steroid metabolites conjugated with glucuronic acid. Analytical Chemistry.[Link]

Safety & Regulatory Compliance

Navigating the Safe Handling of Sodium D-Glucuronate Monohydrate: A Guide to Personal Protective Equipment and Disposal

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. This guide provides essential, immediate safety and logistical information for the handling of Sodium D-glucuronate monohydrate, focusing on the appropriate use of personal protective equipment (PPE) and proper disposal protocols. Our aim is to empower you with the knowledge to work safely and efficiently, building a foundation of trust through value-added information that extends beyond the product itself.

Understanding the Compound: Why PPE is Still Necessary

Sodium D-glucuronate monohydrate is a white to off-white crystalline solid.[1][2] According to multiple safety data sheets (SDS), this compound does not meet the criteria for classification as a hazardous substance under the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.[1][3][4][5] However, the physical nature of the compound as a powder warrants a prudent approach to handling to mitigate potential physical irritation.[6] The primary concern is the generation of dust during weighing and transfer, which could lead to eye, skin, or respiratory irritation.[6][7] Therefore, the use of appropriate PPE is a critical component of safe laboratory practice.

Core Personal Protective Equipment (PPE)

A comprehensive assessment of the risks associated with handling Sodium D-glucuronate monohydrate indicates the need for the following standard laboratory PPE:

PPE Component	Specification	Purpose
Eye Protection	Chemical splash goggles or safety glasses with side shields	To protect the eyes from any airborne dust particles that may be generated during handling.
Hand Protection	Nitrile or latex gloves	To prevent direct skin contact with the powder, minimizing the potential for any mild irritation.
Body Protection	A standard laboratory coat	To protect personal clothing and skin from accidental spills or contact with the chemical.
Respiratory Protection	Generally not required under normal use with adequate ventilation. A NIOSH-approved N95 respirator is recommended if handling large quantities or if dust generation is significant.	To prevent the inhalation of airborne particles.

Operational Plan: A Step-by-Step Workflow for Safe Handling

Adherence to a systematic workflow is crucial for minimizing exposure and ensuring a safe working environment. The following procedure outlines the key steps from preparation to post-handling cleanup.

Preparation

• Designate a well-ventilated work area. This could be a laboratory bench with good general ventilation or a chemical fume hood if handling larger quantities.

• Assemble all required PPE. Before handling the compound, ensure you have your lab coat, gloves, and eye protection readily available.[6]

• Inspect PPE. Check gloves for any tears or holes and ensure safety glasses are clean and fit properly.[7]

Donning PPE: A Deliberate Sequence

The order in which you put on your PPE is important to ensure complete protection.

Caption: The correct sequence for donning PPE before handling chemicals.

Handling

• Carefully weigh or measure the required amount of Sodium D-glucuronate monohydrate. Perform this task in a manner that minimizes dust generation.

• If preparing a solution, slowly add the solid to the solvent while stirring to prevent splashing and dust formation.

Cleanup and Doffing PPE

• Clean any spills immediately. For a solid spill, carefully sweep or vacuum the material and place it into a designated waste container.[8] Avoid dry sweeping that can create dust.

• Decontaminate work surfaces with a suitable cleaning agent.

• Doff (remove) PPE in the correct order to prevent cross-contamination.

Doffing PPE: A Critical Reversal

The sequence for removing PPE is designed to prevent contact with any potential contaminants on the exterior of the equipment.

Caption: The correct sequence for doffing PPE to avoid contamination.

Emergency Procedures: Spill and Exposure Response

While Sodium D-glucuronate monohydrate is not classified as hazardous, it is prudent to be prepared for accidental spills or exposure.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.[9]

• Skin Contact: Remove contaminated clothing and wash the affected area with soap and water.[5]

• Inhalation: If dust is inhaled, move the individual to fresh air. If breathing is difficult, seek medical attention.[5]

• Ingestion: Rinse mouth with water. Do not induce vomiting unless directed to do so by medical personnel. Seek medical attention if you feel unwell.[4]

• Spill Cleanup: For small spills, gently sweep up the solid material, avoiding dust generation, and place it in a suitable, labeled container for disposal.[8] For larger spills, follow your institution's chemical spill response procedures.

Disposal Plan: Responsible Waste Management

The overriding principle of laboratory waste management is to formulate a disposal plan before beginning any procedure.[10]

• Unused Product: If the material is in its original, unopened container and is no longer needed, it may be possible to return it to the supplier or offer it to another research group.

• Waste Material: Collect waste Sodium D-glucuronate monohydrate in a clearly labeled, sealed container.[11]

• Disposal Route: While not classified as hazardous waste, it should not be disposed of in the regular trash or down the drain without consulting your institution's environmental health and safety (EHS) office.[7][12] They will provide guidance on the proper disposal method in accordance with local, state, and federal regulations.[13]

• Empty Containers: Empty containers should be triple-rinsed with a suitable solvent before being discarded or recycled. The rinsate should be collected and disposed of as chemical waste.[10]

By adhering to these guidelines, researchers can confidently and safely handle Sodium D-glucuronate monohydrate, ensuring the integrity of their work and the well-being of their laboratory colleagues.

References

• Safety Data Sheet: D-Glucuronic acid sodium salt monohydrate - Carl ROTH. (2024, March 2). Carl ROTH. [Link]

• Safety Data Sheet: D-Glucuronic acid sodium salt monohydrate - Carl ROTH. (2025, March 10). Carl ROTH. [Link]

• D(+)-Glucuronic acid sodium salt monohydrate CAS 207300-70-7 | 814723 - Merck. (n.d.). Merck. [Link]

• Safety Data Sheet Sodium D-gluconate 1. Identification Product name - metasci. (n.d.). Metascience. [Link]

• safety data sheet sodium gluconate - Di-Corp. (2018). Di-Corp. [Link]

• Rowan University Non-Hazardous Waste Disposal Guide for Laboratories. (n.d.). Rowan University. [Link]

• NIOSH Guide to the Selection and Use of Particulate Respirators Certified Under 42 CFR 84/I. SUMMARY FOR RESPIRATOR USERS - Wikisource, the free online library. (2024, August 24). Wikisource. [Link]

• Laboratory Chemical Spill Cleanup and Response Guide - CUNY. (2023, May). The City University of New York. [Link]

• Laboratory Waste Disposal Safety Protocols | NSTA. (2024, August 16). National Science Teaching Association. [Link]

• Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf - NIH. (n.d.). National Center for Biotechnology Information. [Link]

• EHS Laboratory Guidance - Chemical Spill Clean-up Procedures - University of Idaho. (n.d.). University of Idaho. [Link]

Sources

• 1. NIOSH Guide to the Selection and Use of Particulate Respirators Certified under 42 CFR 84. | National Technical Reports Library - NTIS [ntrl.ntis.gov]
• 2. NIOSH Guide to the Selection & Use of Particulate Respirators | NIOSH | CDC [cdc.gov]
• 3. westlab.com [westlab.com]
• 4. students.umw.edu [students.umw.edu]
• 5. uottawa.ca [uottawa.ca]
• 6. youtube.com [youtube.com]
• 7. uwindsor.ca [uwindsor.ca]
• 8. content-hub.uidaho.edu [content-hub.uidaho.edu]
• 9. ibc.utah.edu [ibc.utah.edu]
• 10. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. Laboratory Waste Disposal Safety Protocols | NSTA [nsta.org]
• 12. 3.8 Disposal of Nonhazardous Laboratory Waste Chemicals | Environment, Health and Safety [ehs.cornell.edu]
• 13. sites.rowan.edu [sites.rowan.edu]